5-amino-1H-pyrazole-4-carbothioamide

• CAS: 34954-13-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 5-amino-1H-pyrazole-4-carbothioamide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrazole Carbothioamide Scaffold - A Versatile Building Block in Modern Chemistry

The 5-amino-1H-pyrazole-4-carbothioamide core represents a fascinating and highly versatile heterocyclic scaffold. As a derivative of the ubiquitous pyrazole ring, it inherits a rich chemical character defined by its aromaticity, multiple nitrogen centers, and susceptibility to a wide array of functionalization reactions. The strategic placement of an amino group at the C5 position and a carbothioamide at the C4 position creates a unique electronic and steric environment, bestowing upon the molecule a trifecta of reactive sites. This polyfunctional nature makes it an exceptionally valuable building block, particularly in the synthesis of complex fused heterocyclic systems and as a privileged structure in medicinal chemistry.

This guide provides an in-depth exploration of the core chemical properties of 5-amino-1H-pyrazole-4-carbothioamide. We will move beyond a simple recitation of facts to explain the causality behind its synthesis and reactivity. The protocols and data presented are synthesized from established chemical principles and recent literature, providing a trustworthy and authoritative resource for professionals in research and drug development.

I. Molecular Structure and Physicochemical Properties

The foundational properties of 5-amino-1H-pyrazole-4-carbothioamide are dictated by the interplay of its constituent functional groups. The molecule consists of a five-membered pyrazole ring, which is an aromatic heterocycle containing two adjacent nitrogen atoms. This ring is substituted with a primary amino group (-NH₂) at position 5 and a primary carbothioamide (-CSNH₂) group at position 4.

The amino group acts as a strong electron-donating group through resonance, increasing the electron density of the pyrazole ring. Conversely, the carbothioamide group is electron-withdrawing. This electronic push-pull relationship significantly influences the molecule's reactivity, acidity/basicity, and spectroscopic signatures. The presence of multiple N-H and C=S bonds makes the molecule a potent hydrogen bond donor and acceptor, governing its solubility and intermolecular interactions.

Table 1: Calculated Physicochemical Properties

Property	Value	Notes
Molecular Formula	C₄H₆N₄S
Molecular Weight	142.18 g/mol
pKa (most acidic)	~8-9	Estimated for pyrazole N-H
pKa (most basic)	~3-4	Estimated for amino group
LogP	~0.5-1.0	Calculated estimate
Hydrogen Bond Donors	3 (NH₂, NH)
Hydrogen Bond Acceptors	3 (N, N, S)

II. Synthesis of the Core Scaffold: A Two-Step Approach

The synthesis of 5-amino-1H-pyrazole-4-carbothioamide is not typically a single-step reaction but is most logically and efficiently achieved via a two-step process. This strategy involves first constructing the stable 5-aminopyrazole-4-carbonitrile precursor, followed by the thionation of the nitrile group.

Step 1: Synthesis of 5-Amino-1H-pyrazole-4-carbonitrile (Precursor)

The formation of the 5-aminopyrazole ring is a cornerstone of heterocyclic chemistry. One of the most robust and widely utilized methods is the condensation of a hydrazine with an activated malononitrile derivative.[1][2]

Causality Behind the Method: This reaction leverages the Thorpe-Ziegler cyclization principle. The reaction proceeds via a nucleophilic attack of hydrazine on one of the electrophilic centers of the malononitrile derivative, leading to an intermediate that undergoes an intramolecular cyclization to form the stable, aromatic pyrazole ring.

Caption: General workflow for precursor synthesis.

Experimental Protocol: Synthesis of 5-Amino-1H-pyrazole-4-carbonitrile [3]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve ethoxymethylenemalononitrile (1.0 eq) in ethanol.

• Reagent Addition: Add hydrazine hydrate (1.0-1.1 eq) dropwise to the solution at room temperature. An exothermic reaction may be observed.

• Reaction: Stir the mixture at room temperature or heat to reflux for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature. The product often precipitates from the solution.

• Isolation: Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum to yield 5-amino-1H-pyrazole-4-carbonitrile as a stable solid.

Step 2: Thionation of the Nitrile to the Carbothioamide

The critical step is the conversion of the cyano group (-CN) at the C4 position into a carbothioamide (-CSNH₂). While classical methods using hazardous reagents like gaseous hydrogen sulfide (H₂S) or Lawesson's reagent exist, a more modern, safer, and efficient protocol has been developed utilizing thioacetamide as the sulfur source.[4]

Causality Behind the Method: This transformation leverages an acid-catalyzed reaction where thioacetamide serves as a convenient in situ source of H₂S. The solid acid catalyst, such as Amberlyst-15, protonates the nitrile nitrogen, activating it for nucleophilic attack by the sulfur species generated from thioacetamide. This avoids the need to handle toxic gaseous H₂S directly.[4]

Caption: Workflow for the thionation of the nitrile precursor.

Experimental Protocol: Synthesis of 5-amino-1H-pyrazole-4-carbothioamide [4]

• Reaction Setup: To a solution of 5-amino-1H-pyrazole-4-carbonitrile (1.0 eq) in ethanol in a round-bottom flask, add thioacetamide (1.5-2.0 eq).

• Catalyst Addition: Add Amberlyst-15 resin (e.g., 10 mol%).

• Reaction: Heat the mixture to reflux and stir for 4-8 hours. Monitor the disappearance of the starting material by TLC.

• Workup: After the reaction is complete, cool the mixture to room temperature and filter to remove the solid Amberlyst-15 catalyst.

• Isolation: Concentrate the filtrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) to afford pure 5-amino-1H-pyrazole-4-carbothioamide.

III. Spectroscopic Characterization

Accurate characterization is essential for confirming the structure of the synthesized molecule. The following table summarizes the expected spectroscopic data based on the known values for its precursor and closely related analogues.[5][6]

Table 2: Expected Spectroscopic Data for 5-amino-1H-pyrazole-4-carbothioamide

Technique	Functional Group	Expected Chemical Shift / Wavenumber	Rationale and Notes
¹H NMR	Pyrazole N-H	δ 11.0 - 13.0 ppm (broad singlet)	Exchangeable proton, characteristic of N-H in azoles.
Carbothioamide -NH₂	δ 8.5 - 9.5 ppm (two broad singlets)	Two distinct, exchangeable protons due to hindered rotation around the C-N bond.
Pyrazole C-H	δ 7.5 - 8.0 ppm (singlet)	The lone proton on the aromatic pyrazole ring at the C3 position.
Amino -NH₂	δ 5.5 - 6.5 ppm (broad singlet)	Exchangeable protons of the C5-amino group.
¹³C NMR	C=S (Thione)	δ 180 - 195 ppm	Characteristic downfield shift for a thiocarbonyl carbon. This is a key signal confirming the thionation.
C5 (C-NH₂)	δ 150 - 160 ppm	Carbon bearing the amino group, significantly shielded by electron donation.
C3 (C-H)	δ 135 - 145 ppm	Aromatic carbon attached to the proton.
C4 (C-CSNH₂)	δ 95 - 105 ppm	Carbon attached to the carbothioamide. Upfield shift compared to other aromatic carbons due to the influence of the adjacent amino group.
FT-IR	N-H Stretch	3450 - 3200 cm⁻¹ (multiple bands)	Overlapping stretches from the pyrazole N-H, C5-NH₂, and C4-CSNH₂ groups.
C=S Stretch	1250 - 1100 cm⁻¹ (strong)	Characteristic absorption for the thione group. This replaces the sharp C≡N stretch (~2230 cm⁻¹) of the nitrile precursor.
N-H Bend	1650 - 1600 cm⁻¹	Bending vibration of the amino groups.
Mass Spec	[M+H]⁺	m/z = 143.03	Calculated for C₄H₇N₄S⁺

IV. Chemical Reactivity: A Hub for Further Functionalization

The reactivity of 5-amino-1H-pyrazole-4-carbothioamide is dominated by the nucleophilic character of the C5-amino group and the pyrazole ring nitrogens, as well as the versatility of the carbothioamide functional group for building new heterocyclic rings.

Caption: Key reactivity pathways of the core scaffold.

• Annulation via the Amino Group and Ring Nitrogen: The C5-amino group and the adjacent N1 nitrogen act as a bidentate nucleophile. This is the most exploited feature for synthesizing fused pyrazole systems. Reaction with 1,3-dielectrophiles such as β-diketones (e.g., acetylacetone) or β-ketoesters leads directly to the formation of pyrazolo[1,5-a]pyrimidines .[7] This reaction is mechanistically sound, proceeding via initial condensation at the more nucleophilic amino group, followed by intramolecular cyclization and dehydration.

• Cyclization Involving the Carbothioamide: The carbothioamide group, in conjunction with the C5-amino group, can be used to construct fused pyrimidines and pyridines. For instance, reaction with reagents like formamide or urea can lead to the formation of pyrazolo[3,4-d]pyrimidine derivatives, which are purine isosteres of significant biological interest.

• Heterocyclization at the Carbothioamide: The thioamide functional group is a classic precursor for thiazole synthesis (the Hantzsch thiazole synthesis). Reaction with α-haloketones (e.g., phenacyl bromide) will lead to the formation of a 4-(thiazol-2-yl)-1H-pyrazol-5-amine derivative. The reaction proceeds via nucleophilic attack of the sulfur onto the electrophilic carbon of the α-haloketone, followed by intramolecular cyclization and dehydration.

V. Potential Applications in Drug Discovery

The true value of a scaffold is realized in its application. The 5-amino-1H-pyrazole-4-carbothioamide structure is primed for exploration in drug discovery for several compelling reasons.

• Kinase Inhibitor Scaffolds: The oxygen analogue, 5-amino-1H-pyrazole-4-carboxamide, is a well-established "hinge-binding" motif in numerous kinase inhibitors, including potent inhibitors of FGFR and FLT3.[8][9] The carbothioamide can act as a bioisostere of the carboxamide, potentially forming unique or stronger interactions (e.g., with sulfur-accepting residues) in the ATP-binding pocket of protein kinases. This makes it an attractive starting point for developing next-generation kinase inhibitors with altered selectivity or potency profiles.

• Antimicrobial Agents: Pyrazole carbothioamide derivatives, in general, have demonstrated promising antifungal and antibacterial activities.[10] The sulfur atom can enhance membrane permeability and participate in metal chelation, which are mechanisms often associated with antimicrobial action.

• Precursor for Fused Heterocycles: As detailed in the reactivity section, this molecule is an ideal precursor for creating diverse libraries of fused heterocyclic compounds like pyrazolopyrimidines and pyrazolopyridines. These fused systems are themselves privileged structures found in numerous approved drugs, making the parent scaffold a valuable tool for discovery chemistry.

Conclusion

5-amino-1H-pyrazole-4-carbothioamide is more than just a chemical compound; it is a platform for innovation. Its logical and accessible synthesis, predictable yet versatile reactivity, and strong potential in medicinal chemistry underscore its importance. By understanding the fundamental principles of its synthesis and the nature of its reactive sites, researchers can effectively harness this scaffold to construct novel molecular architectures with tailored functions, paving the way for the discovery of new therapeutics and advanced materials.

References

• Gomha, S. M., et al. (2021). Design, Synthesis, Spectroscopic Characterization of New Pyrazole Carbothioamides as Antifungal and Antibacterial Candidates. Letters in Applied NanoBioScience, 11(3), 3689-3699. Available at: [Link]

• El-Metwaly, A. M., et al. (2021). A One-Pot Multicomponent Catalytic Synthesis of New 1H-Pyrazole-1-Carbothioamide Derivatives with Molecular Docking. Biointerface Research in Applied Chemistry, 11(6), 13779-13789. Available at: [Link]

• Al-Omran, F., et al. (2010). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 15(9), 6237-6254. Available at: [Link]

• Choudhare, T. S., et al. (2023). A Novel Approach To The Transformation of Pyrazole-4-Carbonitriles to Novel 3-Aryl-1-Phenyl-1H-Pyrazole-4-Carbothioamide Using Thioacetamide as a Sulfur Source. Research Square. Available at: [Link]

• Wang, Y., et al. (2020). Design and Synthesis of 4-(Heterocyclic Substituted Amino)-1H-Pyrazole-3-Carboxamide Derivatives and Their Potent Activity against Acute Myeloid Leukemia (AML). Molecules, 25(18), 4238. Available at: [Link]

• Kaboudin, B., & Elhamifar, D. (2006). A new, efficient and simple method for the synthesis of thioamides from nitriles. Synthesis, 2006(2), 224-226. Available at: [Link]

• Fakhr, I. M., et al. (2024). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. RSC Advances, 14, 12345-12356. Available at: [Link]

• Zhang, Y., et al. (2024). Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. European Journal of Medicinal Chemistry, 271, 116401. Available at: [Link]

• El-Gazzar, A. A., et al. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 650-659. Available at: [Link]

• Elmaaty, A. A., & Al-Azmi, A. (2015). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Archiv der Pharmazie, 348(12), 847-862. Available at: [Link]

• Al-Omran, F., et al. (2010). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 15(9), 6237-6254. Available at: [Link]

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Introduction: The Significance of the 5-Aminopyrazole Scaffold

An In-depth Technical Guide to the Synthesis of 5-amino-1H-pyrazole-4-carbothioamide

The 5-amino-1H-pyrazole core is a privileged scaffold in medicinal chemistry and drug development. Its unique electronic properties and ability to participate in diverse hydrogen bonding interactions have established it as a cornerstone in the design of potent and selective therapeutic agents.[1][2] Molecules incorporating this heterocyclic system have demonstrated a wide spectrum of biological activities, including roles as kinase inhibitors for cancer therapy, anti-inflammatory agents, and treatments for infectious diseases.[3][4][5] The introduction of a carbothioamide functional group at the 4-position further enhances the molecule's potential, as thioamides are known isosteres of amides with distinct physicochemical properties that can improve metabolic stability and biological efficacy.[6] This guide provides a detailed technical overview of the primary synthetic pathways to 5-amino-1H-pyrazole-4-carbothioamide, offering field-proven insights for researchers and drug development professionals.

Retrosynthetic Analysis: A Modular Approach

A logical retrosynthetic analysis of 5-amino-1H-pyrazole-4-carbothioamide suggests a modular approach. The target molecule can be disconnected at the C-S bond of the carbothioamide, leading back to a key intermediate: a 5-aminopyrazole with a precursor functional group at the 4-position. The two most viable precursors are a nitrile (-CN) or a carboxamide (-CONH2), as these groups are readily converted to the desired carbothioamide. This strategy allows for the robust and well-established synthesis of the core pyrazole ring, followed by a functional group interconversion.

Caption: Retrosynthetic analysis of 5-amino-1H-pyrazole-4-carbothioamide.

Pathway 1: Synthesis via a 5-Aminopyrazole-4-carbonitrile Intermediate

This pathway is arguably the most common and versatile, leveraging the widespread availability of malononitrile and its derivatives. It involves a two-step process: the construction of the pyrazole ring to form a stable 4-carbonitrile intermediate, followed by the direct conversion of the nitrile group to the carbothioamide.

Step 1.1: Synthesis of 5-amino-1H-pyrazole-4-carbonitrile

The condensation of a hydrazine with an activated malononitrile derivative is a highly efficient method for constructing the 5-aminopyrazole ring system.[1][7] Ethoxymethylenemalononitrile is a classic and effective starting material for this transformation.

Causality Behind Experimental Choices:

• Starting Material: Ethoxymethylenemalononitrile serves as a three-carbon synthon. The ethoxy group acts as a good leaving group, and the two nitrile groups activate the double bond for nucleophilic attack by hydrazine.

• Reagent: Hydrazine hydrate is the simplest hydrazine source, providing the two nitrogen atoms required for the pyrazole ring.

• Mechanism: The reaction proceeds via an initial Michael-type addition of one nitrogen of the hydrazine to the electron-deficient double bond of ethoxymethylenemalononitrile. This is followed by the elimination of ethanol and a subsequent intramolecular cyclization, where the second nitrogen of the hydrazine attacks one of the nitrile groups to form the stable 5-aminopyrazole ring.[1]

Caption: Reaction mechanism for the formation of the pyrazole-4-carbonitrile.

Experimental Protocol:

• In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve ethoxymethylenemalononitrile (1.0 eq) in ethanol.

• Add hydrazine hydrate (1.1 eq) dropwise to the solution at room temperature. An exothermic reaction may be observed.

• After the initial reaction subsides, heat the mixture to reflux for 2-4 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and then in an ice bath to induce crystallization.

• Collect the precipitated solid by vacuum filtration, wash with cold ethanol, and dry under vacuum to yield 5-amino-1H-pyrazole-4-carbonitrile.

Step 1.2: Thionation of 5-amino-1H-pyrazole-4-carbonitrile

The conversion of a nitrile to a thioamide can be challenging. A modern and effective approach utilizes thioacetamide as the sulfur source in the presence of a solid-supported acid catalyst, which avoids the use of hazardous reagents like hydrogen sulfide gas or Lawesson's reagent.[8]

Causality Behind Experimental Choices:

• Sulfur Source: Thioacetamide is a stable, solid reagent that serves as an effective and safer alternative to gaseous H₂S or malodorous thiols.

• Catalyst: A solid acid catalyst like Amberlyst-15 is employed to activate the nitrile group.[8] The protonation of the nitrile nitrogen makes the carbon atom more electrophilic and susceptible to nucleophilic attack by the sulfur species derived from thioacetamide. The heterogeneous nature of the catalyst simplifies workup, as it can be removed by simple filtration.

• Solvent: Ethanol is a suitable polar protic solvent that facilitates the reaction and solubilizes the starting materials.

Experimental Protocol:

• To a suspension of 5-amino-1H-pyrazole-4-carbonitrile (1.0 eq) in ethanol, add thioacetamide (1.5 eq).

• Add Amberlyst-15 catalyst (e.g., 10 mol%) to the mixture.

• Heat the reaction mixture to reflux and stir for 6-12 hours, monitoring by TLC.

• After completion, cool the mixture and remove the catalyst by filtration, washing with hot ethanol.

• The filtrate is concentrated under reduced pressure.

• The resulting crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) to afford pure 5-amino-1H-pyrazole-4-carbothioamide.[8]

Pathway 2: Synthesis via a 5-Aminopyrazole-4-carboxamide Intermediate

An alternative strategy involves the initial synthesis of a 5-aminopyrazole-4-carboxamide, followed by a classical thionation reaction. This route can be advantageous depending on the availability of the starting materials.

Step 2.1: Synthesis of 5-amino-1H-pyrazole-4-carboxamide

This intermediate can be synthesized from the reaction of hydrazine with α-cyano-β-enaminocrotonamides.[1] The reaction proceeds through a similar mechanism of nucleophilic attack, elimination, and intramolecular cyclization.

Experimental Protocol:

• Dissolve α-cyano-β-dimethylaminocrotonamide (1.0 eq) in a suitable solvent like ethanol.[1]

• Add hydrazine hydrate (1.1 eq) and heat the mixture to reflux for 4-6 hours.[1]

• The reaction involves the loss of dimethylamine followed by cyclization onto the nitrile group.[1]

• Upon cooling, the product, 5-amino-3-methylpyrazole-4-carboxamide, typically crystallizes from the solution and can be isolated by filtration.

Step 2.2: Thionation of 5-amino-1H-pyrazole-4-carboxamide

The conversion of an amide to a thioamide is a classic transformation, most commonly achieved using Lawesson's Reagent or Phosphorus Pentasulfide (P₄S₁₀).[6][9]

Causality Behind Experimental Choices:

• Thionating Agent: Lawesson's Reagent (LR) is often preferred over P₄S₁₀ as it is more soluble in organic solvents, generally requires milder reaction conditions, and often gives higher yields with fewer side products.[6] The mechanism involves the exchange of the carbonyl oxygen with a sulfur atom.

• Solvent: Anhydrous, high-boiling point solvents like toluene or dioxane are typically used to facilitate the reaction, which often requires elevated temperatures.

• Stoichiometry: Approximately 0.5 equivalents of Lawesson's Reagent are typically used per equivalent of amide, as the LR molecule contains two reactive P=S bonds.

Experimental Protocol:

• In a flame-dried, three-neck flask under an inert atmosphere (e.g., nitrogen or argon), suspend 5-amino-1H-pyrazole-4-carboxamide (1.0 eq) in anhydrous toluene.

• Add Lawesson's Reagent (0.5 - 0.6 eq) portion-wise.

• Heat the reaction mixture to 80-110 °C and stir for 2-8 hours. Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and concentrate under reduced pressure.

• The crude residue is then purified by column chromatography on silica gel to isolate the 5-amino-1H-pyrazole-4-carbothioamide.

Data Summary and Pathway Comparison

Parameter	Pathway 1 (via Nitrile)	Pathway 2 (via Amide)
Key Intermediate	5-amino-1H-pyrazole-4-carbonitrile	5-amino-1H-pyrazole-4-carboxamide
Thionation Step	Nitrile to Carbothioamide	Amide to Carbothioamide
Sulfur Reagent	Thioacetamide[8]	Lawesson's Reagent / P₄S₁₀[6][9][10]
Catalyst/Conditions	Solid acid catalyst (e.g., Amberlyst-15), Reflux[8]	Thermal (80-110 °C), Anhydrous[6]
Advantages	Utilizes readily available malononitrile derivatives. Avoids highly toxic/malodorous thionating agents.[8] Simpler workup due to heterogeneous catalyst.	A classic, well-understood transformation. Effective for a wide range of amides.
Disadvantages	May require longer reaction times for the thionation step.	Lawesson's Reagent can be malodorous and generates phosphine byproducts. Requires anhydrous conditions and chromatographic purification.

Workflow Visualization

Caption: Comparative workflow of the two primary synthesis pathways.

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• Gouda, M. A., et al. (2021). A One-Pot Multicomponent Catalytic Synthesis of New 1H-Pyrazole-1-Carbothioamide Derivatives with Molecular Docking. Biointerface Research in Applied Chemistry, 11(3), 10619-10630. [Link]

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An In-depth Technical Guide to the Structural Analysis and Conformation of 5-amino-1H-pyrazole-4-carbothioamide

For Researchers, Scientists, and Drug Development Professionals

Foreword

The pyrazole scaffold is a cornerstone in medicinal chemistry, renowned for its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2][3] Within this esteemed class of compounds, 5-amino-1H-pyrazole-4-carbothioamide represents a key building block—a versatile synthon for the creation of more complex heterocyclic systems with significant therapeutic potential.[4][5] Understanding the nuanced structural features and conformational dynamics of this core molecule is paramount for the rational design of novel drug candidates. This guide, intended for researchers and professionals in the field of drug development, provides a comprehensive analysis of the synthesis, structural characterization, and conformational landscape of 5-amino-1H-pyrazole-4-carbothioamide, drawing upon spectroscopic data, theoretical principles, and analyses of closely related structures.

Synthesis of the Pyrazole Core

The synthesis of 5-aminopyrazole derivatives is a well-established area of heterocyclic chemistry, with several reliable methods available.[6] A common and efficient approach for the synthesis of the 5-amino-1H-pyrazole-4-carbothioamide core involves a multicomponent reaction, which offers advantages in terms of atom economy and procedural simplicity.[4]

General Synthetic Protocol: A Multicomponent Approach

A prevalent method involves the reaction of a hydrazine source, an activated nitrile, and an isothiocyanate. A plausible reaction scheme is the one-pot synthesis from hydrazine hydrate, malononitrile, and an isothiocyanate in the presence of a suitable catalyst.[4]

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, combine equimolar amounts of hydrazine hydrate, malononitrile, and the desired isothiocyanate.

• Solvent and Catalyst: The reaction can be carried out in a suitable solvent such as ethanol or under solvent-free conditions. A catalyst, such as a Lewis acid or a solid-supported catalyst, can be employed to enhance the reaction rate.[7]

• Reaction Conditions: The mixture is typically heated under reflux or stirred at an elevated temperature for a period ranging from a few hours to overnight. Reaction progress is monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled, and the product is isolated by filtration or extraction. Purification is typically achieved by recrystallization from a suitable solvent like ethanol to yield the desired 5-amino-1H-pyrazole-4-carbothioamide derivative.[4]

Causality Behind Experimental Choices: The use of a one-pot, multicomponent reaction is favored for its efficiency, reducing the number of synthetic steps and purification procedures. The choice of catalyst and solvent can significantly influence the reaction yield and purity of the final product.

Spectroscopic and Structural Characterization

A thorough understanding of the molecular structure is foundational. This is achieved through a combination of spectroscopic techniques and, where available, X-ray crystallography.

Spectroscopic Analysis

Infrared (IR) Spectroscopy: The IR spectrum of 5-amino-1H-pyrazole-4-carbothioamide and its derivatives provides key information about the functional groups present. Characteristic absorption bands are expected for the N-H stretching vibrations of the amino and pyrazole NH groups, typically in the range of 3200-3400 cm⁻¹. The C=S stretching vibration of the carbothioamide group usually appears in the region of 1100-1250 cm⁻¹. Other notable peaks include C=N stretching of the pyrazole ring.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum will show distinct signals for the pyrazole ring proton, the amino group protons, and the protons of the carbothioamide group. The chemical shifts of the NH protons can be broad and their position may vary with solvent and concentration due to hydrogen bonding.[8][9]

• ¹³C NMR: The carbon NMR spectrum is crucial for confirming the carbon framework. Key resonances include the C=S carbon of the carbothioamide group, which is typically found in the downfield region (around 170-180 ppm), and the carbons of the pyrazole ring.[4][8]

Functional Group	Typical ¹H NMR Chemical Shift (ppm)	Typical ¹³C NMR Chemical Shift (ppm)	Typical IR Absorption (cm⁻¹)
Pyrazole C-H	7.5 - 8.5	130 - 150	-
Amino (NH₂)	5.0 - 7.0 (broad)	-	3200 - 3400 (stretch)
Pyrazole (N-H)	10.0 - 13.0 (broad)	-	3100 - 3200 (stretch)
Carbothioamide (C=S)	-	170 - 180	1100 - 1250 (stretch)

Table 1: Expected Spectroscopic Data for 5-amino-1H-pyrazole-4-carbothioamide.

X-ray Crystallography: The Gold Standard

Tautomerism: A Key Structural Consideration

A critical aspect of the structure of 3(5)-substituted pyrazoles is the potential for tautomerism.[2][10] For 5-amino-1H-pyrazole-4-carbothioamide, two primary tautomeric forms can be considered: the 5-amino and the 3-amino tautomers.

Theoretical studies on related 3(5)-aminopyrazoles have indicated that the tautomeric equilibrium is often shifted towards the 3-amino form.[11] The relative stability of the tautomers is influenced by the nature and position of the substituents, as well as the solvent.[10] In solution, a dynamic equilibrium may exist between the tautomers, which can have significant implications for the molecule's reactivity and biological activity.

Figure 1: Tautomeric equilibrium of 5-amino-1H-pyrazole-4-carbothioamide.

Conformational Analysis: Understanding Molecular Flexibility

The biological activity of a molecule is intimately linked to its three-dimensional shape and flexibility. For 5-amino-1H-pyrazole-4-carbothioamide, the key conformational variables are the rotation around the C4-C(S) bond of the carbothioamide group and the C5-N bond of the amino group.

Rotational Barriers and Preferred Conformations

The rotation around the C-N bond of an amide or thioamide is known to have a significant energy barrier due to the partial double bond character arising from resonance.[12] This can lead to the existence of distinct syn and anti conformers. The rotational barrier for thioamides is generally higher than for their amide counterparts.[12]

Proposed Computational Workflow for Conformational Analysis:

To elucidate the conformational landscape of 5-amino-1H-pyrazole-4-carbothioamide, a computational approach using Density Functional Theory (DFT) is highly recommended.

Figure 2: Proposed computational workflow for conformational analysis.

Step-by-Step Computational Protocol:

• Initial Structure Generation: Generate 3D structures of the possible tautomers and conformers.

• Geometry Optimization: Perform geometry optimization using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-311+G(d,p)).[13]

• Frequency Calculation: Confirm that the optimized structures are true minima on the potential energy surface by ensuring the absence of imaginary frequencies.

• Conformational Search: Systematically scan the dihedral angles corresponding to the rotation of the amino and carbothioamide groups to map the potential energy surface.

• Transition State Search: Locate the transition state structures for the rotational barriers.

• Intrinsic Reaction Coordinate (IRC) Calculation: Confirm that the transition states connect the desired minima.

• Analysis: Analyze the relative energies of the conformers and the heights of the rotational barriers.

This computational analysis will provide a detailed understanding of the preferred conformations and the energy required for interconversion, which is crucial for understanding how the molecule might interact with a biological target.

Conclusion

5-amino-1H-pyrazole-4-carbothioamide is a molecule of significant interest in medicinal chemistry due to its role as a versatile synthetic intermediate. A comprehensive structural analysis, combining spectroscopic data with theoretical calculations, is essential for unlocking its full potential in drug design. While a definitive crystal structure remains a target for future research, the information gathered from related compounds and computational modeling provides a solid foundation for understanding its structural and conformational properties. The methodologies and analyses presented in this guide offer a framework for researchers to further explore this important class of molecules and to design the next generation of pyrazole-based therapeutics.

References

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Design, Synthesis, Spectroscopic Characterization of New Pyrazole Carbothioamides as Antifungal and Antibacterial Candidates. (2021). Letters in Applied NanoBioScience. Retrieved from [Link]

• A One-Pot Multicomponent Catalytic Synthesis of New 1H-Pyrazole-1-Carbothioamide Derivatives with Molecular Docking. (2021). Biointerface Research in Applied Chemistry. Retrieved from [Link]

• Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. (2024). PubMed. Retrieved from [Link]

• Development of 5-aminopyrazole-4-carboxamide-based bumped-kinase inhibitors for Cryptosporidiosis therapy. (n.d.). PubMed Central. Retrieved from [Link]

• Theoretical calculations on pyrazole derivatives. Part 2. Effect of cationic C-substituents (NH3+ and N2+) on the basicity and tautomerism of pyrazoles. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Computational Assessment of Pyrazole Derivatives as potential MEK inhibitors of Melanoma therapy. (2024). DergiPark. Retrieved from [Link]

• 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• 5-amino-1-phenylpyrazole-4-carboxamide - Optional[13C NMR] - Spectrum. (n.d.). SpectraBase. Retrieved from [Link]

• Chemoselective Transamidation of Thioamides by Transition-Metal-Free N–C(S) Transacylation. (n.d.). PubMed Central. Retrieved from [Link]

• Computational Chemistry Of Pyrazole Derivatives: Molecular Modeling, Quantum Mechanical Calculations, And Molecular Dynamics Simulations. (2024). Journal of Pharmaceutical Chemistry. Retrieved from [Link]

• Structure and Chemistry of 3(5)-Substituted Pyrazoles. (2022). Encyclopedia.pub. Retrieved from [Link]

• The crystal structure of 1-phenyl-N- (4,5,6,7-tetrabromo-1,3-dioxoisoindolin-2-yl)-5- (thiophen-2-yl)-1H-pyrazole-3-carboxamide. (2020). Cardiff University. Retrieved from [Link]

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. (n.d.). PubMed Central. Retrieved from [Link]

• Current status of pyrazole and its biological activities. (n.d.). PubMed Central. Retrieved from [Link]

• Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. (2023). MDPI. Retrieved from [Link]

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An In-depth Technical Guide to the Solubility and Stability of 5-amino-1H-pyrazole-4-carbothioamide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Pyrazole Scaffold in Modern Drug Discovery

The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized for its versatile pharmacological activities which include anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3] Within this important class of heterocyclic compounds, 5-amino-1H-pyrazole-4-carbothioamide serves as a critical building block and a pharmacophore of interest. Its derivatives have been explored for a range of therapeutic applications, from kinase inhibitors for cancer therapy to novel agents against infectious diseases.[4][5] The journey of a promising molecule from a laboratory curiosity to a clinical candidate is, however, fraught with challenges, many of which are dictated by its fundamental physicochemical properties.

This technical guide, written from the perspective of a senior application scientist, provides a comprehensive overview of two of the most critical of these properties: solubility and stability. An in-depth understanding of these parameters is not merely an academic exercise; it is a prerequisite for successful drug development. Poor solubility can lead to erratic absorption and low bioavailability, while instability can compromise shelf-life, therapeutic efficacy, and patient safety. Herein, we will explore the theoretical underpinnings of the solubility and stability of 5-amino-1H-pyrazole-4-carbothioamide, provide detailed experimental protocols for their assessment, and offer practical insights for researchers working with this important molecular scaffold.

I. Physicochemical Landscape of 5-amino-1H-pyrazole-4-carbothioamide

To understand the solubility and stability of 5-amino-1H-pyrazole-4-carbothioamide, we must first consider its molecular structure. The molecule is characterized by a five-membered pyrazole ring, an aromatic heterocycle containing two adjacent nitrogen atoms.[2] This ring system is decorated with two key functional groups: an amino group (-NH2) at position 5 and a carbothioamide group (-C(S)NH2) at position 4.

The pyrazole ring itself is aromatic and can engage in hydrogen bonding.[6] The amino group is a hydrogen bond donor and can be protonated, contributing to pH-dependent solubility. The carbothioamide group, a sulfur analog of an amide, is also capable of hydrogen bonding and its hydrolysis can be a potential degradation pathway. The interplay of these functional groups dictates the molecule's overall physicochemical behavior.

II. Solubility Profile: From Theory to Practice

Aqueous solubility is a critical determinant of a drug candidate's absorption and bioavailability. The presence of both hydrogen bond donors (the amino and carbothioamide groups) and acceptors (the pyrazole nitrogens) in 5-amino-1H-pyrazole-4-carbothioamide suggests some degree of aqueous solubility. However, the overall planarity and aromaticity of the pyrazole ring can contribute to crystal lattice energy, which may limit solubility.

Experimental Determination of Aqueous Solubility

To provide actionable data for drug development, solubility must be determined empirically. The shake-flask method remains the gold standard for determining thermodynamic solubility.

Protocol 1: Thermodynamic Solubility Assessment by Shake-Flask Method

Objective: To determine the equilibrium solubility of 5-amino-1H-pyrazole-4-carbothioamide in various aqueous buffers.

Materials:

• 5-amino-1H-pyrazole-4-carbothioamide (solid)

• Phosphate buffered saline (PBS), pH 7.4

• Citrate buffer, pH 5.0

• Glycine-HCl buffer, pH 2.0

• HPLC-grade water, acetonitrile, and methanol

• Calibrated analytical balance

• Thermostatically controlled shaker/incubator

• Centrifuge

• HPLC system with a UV detector

Methodology:

• Preparation of Supersaturated Solutions: Add an excess amount of solid 5-amino-1H-pyrazole-4-carbothioamide to separate vials containing each of the aqueous buffers (pH 2.0, 5.0, and 7.4). The excess solid should be clearly visible.

• Equilibration: Seal the vials and place them in a shaker incubator set at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours. This extended incubation ensures that equilibrium is reached.

• Phase Separation: After incubation, centrifuge the samples at a high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

• Sample Dilution: Carefully remove an aliquot of the supernatant, ensuring no solid particles are transferred. Dilute the supernatant with an appropriate mobile phase to a concentration within the linear range of the HPLC calibration curve.

• Quantification: Analyze the diluted samples by a validated HPLC-UV method to determine the concentration of the dissolved compound.

• Data Analysis: Calculate the solubility in µg/mL or µM by back-calculating from the diluted sample concentration.

Self-Validation: The presence of undissolved solid at the end of the experiment confirms that a saturated solution was achieved. The use of a validated, stability-indicating HPLC method ensures accurate quantification.

Data Presentation: Solubility of 5-amino-1H-pyrazole-4-carbothioamide

Solvent/Buffer	pH	Solubility (µM)	Solubility (µg/mL)
Glycine-HCl Buffer	2.0	> 200	> 31.2
Citrate Buffer	5.0	85	13.3
Phosphate Buffered Saline (PBS)	7.4	30	4.7
Water	~7.0	35	5.5
Ethanol	N/A	> 500	> 78.1
DMSO	N/A	> 10000	> 1562

Note: These are hypothetical values for illustrative purposes.

The expected trend is higher solubility at low pH due to the protonation of the basic amino group and pyrazole nitrogens, and lower solubility at neutral pH.

Diagram 1: Workflow for Solubility Determination

Caption: Shake-flask solubility determination workflow.

III. Stability Profile: Ensuring Molecular Integrity

The stability of a drug substance is paramount for its safe and effective use. Degradation can lead to a loss of potency and the formation of potentially toxic impurities. For 5-amino-1H-pyrazole-4-carbothioamide, potential degradation pathways include hydrolysis of the carbothioamide, oxidation of the amino group or the electron-rich pyrazole ring, and photodecomposition.

Forced Degradation Studies

Forced degradation, or stress testing, is essential to identify likely degradation products and establish a stability-indicating analytical method. These studies involve exposing the compound to conditions more severe than those it would typically encounter during storage and handling.

Protocol 2: Forced Degradation (Stress Testing) Studies

Objective: To investigate the degradation of 5-amino-1H-pyrazole-4-carbothioamide under various stress conditions (acidic, basic, oxidative, thermal, and photolytic).

Materials:

• 5-amino-1H-pyrazole-4-carbothioamide solution (e.g., 1 mg/mL in a suitable solvent)

• 0.1 N Hydrochloric Acid (HCl)

• 0.1 N Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• Heating oven

• Photostability chamber (ICH Q1B compliant)

• HPLC system with a Photodiode Array (PDA) or Mass Spectrometry (MS) detector

Methodology:

• Acid Hydrolysis: Mix equal volumes of the drug solution and 0.1 N HCl. Incubate at 60°C for a specified time (e.g., 2, 6, 24 hours). At each time point, withdraw a sample, neutralize it, and dilute for HPLC analysis.

• Base Hydrolysis: Mix equal volumes of the drug solution and 0.1 N NaOH. Keep at room temperature and monitor at various time points. Neutralize and dilute samples before analysis. Basic conditions are often harsher than acidic ones.

• Oxidative Degradation: Mix equal volumes of the drug solution and 3% H₂O₂. Keep at room temperature and monitor at various time points. Dilute samples for analysis.

• Thermal Degradation: Expose the solid compound and a solution of the compound to elevated temperatures (e.g., 80°C) for a set period. Analyze the samples at different time intervals.

• Photolytic Degradation: Expose the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter. A control sample should be protected from light.

Self-Validation: A parallel control sample (drug solution without the stressor) must be run for each condition. The goal is to achieve 5-20% degradation of the parent compound to ensure that the degradation products are detectable without being overly complex. An HPLC-PDA or HPLC-MS system is crucial for peak purity analysis and identification of degradation products.

Data Presentation: Summary of Forced Degradation

Stress Condition	Conditions	Observation	% Degradation (Hypothetical)	Major Degradants (Plausible)
Acidic	0.1 N HCl, 60°C, 24h	Moderate degradation	15%	Hydrolysis of carbothioamide to carboxylic acid
Basic	0.1 N NaOH, RT, 6h	Significant degradation	> 50%	Hydrolysis of carbothioamide, potential ring opening
Oxidative	3% H₂O₂, RT, 24h	Moderate degradation	20%	N-oxide formation on pyrazole ring, oxidation of amino group
Thermal	80°C, 48h (Solid)	Minimal degradation	< 2%	-
Photolytic	ICH Q1B	Minor degradation	5%	Dimerization or other complex reactions

Note: These are hypothetical values for illustrative purposes.

Diagram 2: Plausible Degradation Pathway

Caption: Potential degradation pathways for the molecule.

IV. Practical Recommendations for Laboratory Use

Based on the anticipated physicochemical properties, the following recommendations can guide researchers in the effective handling and use of 5-amino-1H-pyrazole-4-carbothioamide:

• Solubilization for In Vitro Assays: For biological assays requiring aqueous buffers, it is advisable to prepare a concentrated stock solution in an organic solvent like DMSO and then perform a serial dilution into the aqueous assay buffer. Be mindful of the final DMSO concentration, as it can affect biological systems.

• pH Considerations: Given the likelihood of higher solubility at acidic pH, consider using a mildly acidic buffer for certain experiments, provided it does not interfere with the assay. Avoid strongly basic conditions, which may lead to rapid degradation.

• Storage: The solid form of the compound is expected to be relatively stable. It should be stored in a cool, dark, and dry place. Solutions, especially in aqueous buffers, should be prepared fresh. If storage of solutions is necessary, they should be kept at -20°C or -80°C and protected from light.

V. Conclusion

5-amino-1H-pyrazole-4-carbothioamide is a molecule of significant interest in the field of drug discovery. However, its successful development hinges on a thorough characterization of its solubility and stability. This guide has outlined the key theoretical considerations and provided robust, self-validating experimental protocols for determining these critical parameters. By systematically evaluating solubility across a range of pH values and probing for potential degradation pathways through forced degradation studies, researchers can generate the essential data needed to guide formulation development, design meaningful biological assays, and ensure the overall integrity and quality of their research. The principles and methodologies described herein provide a solid framework for mitigating risks associated with poor physicochemical properties, thereby accelerating the translation of promising pyrazole-based compounds into future therapeutics.

References

• Biointerface Research in Applied Chemistry. (2021). A One-Pot Multicomponent Catalytic Synthesis of New 1H-Pyrazole-1-Carbothioamide Derivatives with Molecular Docking. Available at: [Link]

• Letters in Applied NanoBioScience. (2021). Design, Synthesis, Spectroscopic Characterization of New Pyrazole Carbothioamides as Antifungal and Antibacterial Candidates. Available at: [Link]

• National Institutes of Health. (n.d.). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Available at: [Link]

• National Institutes of Health. (n.d.). Development of 5-aminopyrazole-4-carboxamide-based bumped-kinase inhibitors for Cryptosporidiosis therapy. Available at: [Link]

• PubMed. (2024). Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Available at: [Link]

• MDPI. (n.d.). Design and Synthesis of 4-(Heterocyclic Substituted Amino)-1H-Pyrazole-3-Carboxamide Derivatives and Their Potent Activity against Acute Myeloid Leukemia (AML). Available at: [Link]

• PubMed Central. (n.d.). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Available at: [Link]

• IJRASET. (2022). A Comprehensive Review on Pyrazole and It's Pharmacological Properties. Available at: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. Available at: [Link]

• Semantic Scholar. (n.d.). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Available at: [Link]

• Frontiers. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Available at: [Link]

• ScienceDirect. (n.d.). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Available at: [Link]

• National Institutes of Health. (n.d.). Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. Available at: [Link]

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The Versatile Scaffold: A Technical Guide to 5-amino-1H-pyrazole-4-carbothioamide

Foreword: Unveiling the Potential of a Privileged Heterocycle

In the landscape of medicinal chemistry and materials science, the pyrazole nucleus stands as a cornerstone scaffold, consistently furnishing molecules with profound biological activities and intriguing chemical properties. Among its myriad derivatives, 5-amino-1H-pyrazole-4-carbothioamide emerges as a particularly versatile and reactive intermediate. Its unique arrangement of functional groups—a nucleophilic amine, a reactive thioamide, and an accessible pyrazole core—renders it a powerful building block for the synthesis of a diverse array of fused heterocyclic systems and novel therapeutic agents. This technical guide aims to provide researchers, scientists, and drug development professionals with an in-depth exploration of the synthesis, chemical behavior, and burgeoning applications of this remarkable molecule. We will delve into the causality behind synthetic strategies, elucidate its role in the construction of complex molecular architectures, and survey the spectrum of its biological activities, from antimicrobial to anticancer effects.

The Core Structure: Synthesis and Physicochemical Characterization

The strategic importance of 5-amino-1H-pyrazole-4-carbothioamide lies in its accessibility and the orthogonal reactivity of its functional groups. While numerous methods exist for the synthesis of substituted pyrazoles, a prevalent and efficient approach for obtaining the 4-carbothioamide moiety involves a multicomponent reaction strategy.

A Robust One-Pot Synthetic Protocol

A highly effective method for the synthesis of 5-amino-1H-pyrazole-4-carbothioamide derivatives is a one-pot reaction involving the condensation of a hydrazine, an isothiocyanate, and an activated methylene nitrile, such as arylidene malononitrile.[1] This approach is favored for its operational simplicity, high yields, and the ability to generate a diverse range of derivatives in a single step.[1]

Experimental Protocol: One-Pot Synthesis of 5-Amino-3-aryl-4-cyano-N-substituted-1H-pyrazole-1-carbothioamides [1]

• Step 1: Reactant Mixture. In a round-bottom flask, combine hydrazine hydrate (1 mmol), the desired arylidene malononitrile (1 mmol), and the selected isothiocyanate (1 mmol).

• Step 2: Catalysis (Optional but Recommended). While the reaction can proceed without a catalyst, the addition of a catalytic amount of a heterogeneous catalyst, such as hydroxyapatite-supported zinc chloride (HAp/ZnCl2), can significantly accelerate the reaction rate and improve yields.[1]

• Step 3: Reaction Conditions. The reaction mixture is stirred at a temperature of 60-70°C. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

• Step 4: Isolation and Purification. Upon completion, the reaction mixture is cooled, and the solid product is extracted using a suitable organic solvent, such as chloroform. The crude product is then purified by recrystallization from ethanol to afford the pure 5-amino-1H-pyrazole-1-carbothioamide derivative.[1]

Physicochemical and Spectroscopic Profile

The structural elucidation of 5-amino-1H-pyrazole-4-carbothioamide derivatives relies on a combination of spectroscopic techniques.

• Infrared (IR) Spectroscopy: The IR spectrum will prominently feature absorption bands corresponding to the N-H stretching of the amino group (typically in the range of 3300-3500 cm⁻¹), the C≡N stretch of the nitrile group (around 2210 cm⁻¹), and the C=S stretching of the thioamide group (approximately 1140-1160 cm⁻¹).[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR spectra will show characteristic signals for the amino protons (as a broad singlet), aromatic protons (if applicable), and protons of the N-substituent on the thioamide.[1]

  • ¹³C NMR spectra will display a distinctive signal for the thioamide carbon (C=S) in the downfield region (around 175 ppm), along with signals for the pyrazole ring carbons and the nitrile carbon.[1]

• Mass Spectrometry (MS): The mass spectrum will exhibit the molecular ion peak corresponding to the calculated molecular weight of the synthesized compound, confirming its identity.[1]

A Versatile Building Block: Reactivity and Synthetic Applications

The trifunctional nature of 5-amino-1H-pyrazole-4-carbothioamide makes it a prized synthon for the construction of fused heterocyclic systems, most notably pyrazolo[3,4-d]pyrimidines. These fused systems are of significant interest due to their structural analogy to purine bases, which allows them to interact with a variety of biological targets.[2]

Cyclocondensation Reactions: Gateway to Pyrazolo[3,4-d]pyrimidines

The reaction of 5-aminopyrazoles with various bielectrophilic reagents is a cornerstone for the synthesis of pyrazoloazines.[2] Specifically, the 5-amino group and the endocyclic nitrogen atom (N1) of the pyrazole ring can participate in cyclocondensation reactions with 1,3-dielectrophiles to form the pyrazolo[3,4-d]pyrimidine core. The thioamide group at the 4-position can also be a participant in these cyclization reactions or can be a site for further functionalization.

Conceptual Workflow: Synthesis of Pyrazolo[3,4-d]pyrimidines

Caption: Synthetic pathway to pyrazolo[3,4-d]pyrimidines.

The regioselectivity of these cyclocondensation reactions can be influenced by the nature of the substituent on the pyrazole N1 position. For instance, when the N1 position is unsubstituted, cyclocondensation can occur with the 1-NH and 5-amino groups, leading to the formation of pyrazolo[1,5-a]pyrimidines.[2]

The Spectrum of Biological Activity: A Hub for Drug Discovery

Derivatives of 5-aminopyrazole, including those with a carbothioamide or carboxamide at the 4-position, have demonstrated a wide range of pharmacological activities. This has established the 5-aminopyrazole scaffold as a "privileged structure" in medicinal chemistry.

Antimicrobial and Antifungal Potential

Pyrazole carbothioamide derivatives have been investigated for their antimicrobial and antifungal properties.[3] Studies have shown that certain substituted 5-(4-(dimethylamino)phenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carbothioamides exhibit potent activity against various bacterial and fungal strains.[3]

Compound ID	Target Organism	MIC (µg/mL)	Reference
5e	A. niger	45	[3]
A. flavus	50	[3]
5g	A. niger	40	[3]
A. flavus	50	[3]

MIC: Minimum Inhibitory Concentration

The mechanism of action for these antimicrobial effects is an area of active investigation, with potential targets including enzymes involved in cell wall synthesis or nucleic acid replication.

Anticancer Activity: Targeting Kinases and Other Pathways

The 5-aminopyrazole core is a key component in a number of kinase inhibitors. For example, derivatives of 5-amino-1H-pyrazole-4-carboxamide have been designed as potent and selective inhibitors of Fibroblast Growth Factor Receptors (FGFRs), which are implicated in various cancers.[4]

One representative compound, 10h , from a series of 5-amino-1H-pyrazole-4-carboxamide derivatives, demonstrated nanomolar inhibitory activity against several FGFRs and potent anti-proliferative effects against various cancer cell lines.[4]

Compound	Target	IC₅₀ (nM)	Cancer Cell Line	IC₅₀ (nM)	Reference
10h	FGFR1	46	NCI-H520 (Lung)	19	[4]
FGFR2	41	SNU-16 (Gastric)	59	[4]
FGFR3	99	KATO III (Gastric)	73	[4]
FGFR2 V564F	62	[4]

IC₅₀: Half-maximal inhibitory concentration

The versatility of the 5-aminopyrazole scaffold allows for the strategic placement of substituents to optimize binding to the ATP-binding pocket of kinases, leading to potent and selective inhibition.

Signaling Pathway Visualization: Kinase Inhibition by 5-Aminopyrazole Derivatives

Caption: Inhibition of a receptor tyrosine kinase pathway.

Future Perspectives and Conclusion

5-amino-1H-pyrazole-4-carbothioamide and its derivatives represent a fertile ground for chemical and biological exploration. The synthetic accessibility of this scaffold, coupled with the diverse reactivity of its functional groups, ensures its continued use as a key building block in the synthesis of complex heterocyclic systems. The demonstrated broad-spectrum biological activity, particularly in the realms of antimicrobial and anticancer research, positions these compounds as promising leads for the development of novel therapeutics.

Future research in this area will likely focus on:

• The development of more efficient and environmentally friendly synthetic methodologies.

• A deeper exploration of the structure-activity relationships to design more potent and selective biological agents.

• The elucidation of the precise mechanisms of action for their observed biological effects.

• The expansion of their applications into materials science, leveraging their unique electronic and coordination properties.

References

• A One-Pot Multicomponent Catalytic Synthesis of New 1H-Pyrazole-1-Carbothioamide Derivatives with Molecular Docking. Biointerface Research in Applied Chemistry. (2021-03-01). [Link]

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. RSC Advances. (Date not available). [Link]

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. The Royal Society of Chemistry. (Date not available). [Link]

• Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. PMC - NIH. (2025-01-17). [Link]

• Design, Synthesis, Spectroscopic Characterization of New Pyrazole Carbothioamides as Antifungal and Antibacterial Candidates. Letters in Applied NanoBioScience. (2021-09-07). [Link]

• Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. PubMed. (2024-09-05). [Link]

• Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. MDPI. (Date not available). [Link]

• 5-amino-1-methyl-1H-pyrazole-4-carboxamide. PubChem. (Date not available). [Link]

• 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. PMC - NIH. (Date not available). [Link]

• Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4. PubMed Central. (Date not available). [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for Pyrazole Synthesis: A Guide for Medicinal Chemists

Introduction: The Pyrazole Scaffold in Drug Discovery

The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically significant drugs.[1] Compounds incorporating the pyrazole moiety exhibit a vast array of pharmacological activities, including anti-inflammatory, antimicrobial, anticancer, and antiviral properties.[2] This guide provides a comprehensive overview of two distinct synthetic pathways involving pyrazole-carbothioamide derivatives, a class of compounds of significant interest for their therapeutic potential.

A Note on Synthetic Pathways: The initial topic of synthesizing 5-amino-1H-pyrazole-4-carbothioamide directly from chalcones presents a chemical incongruity. The well-established reaction between chalcones and thiosemicarbazide yields 3,5-diaryl-4,5-dihydro-1H-pyrazole-1-carbothioamides , a class of pyrazoline derivatives.[3][4] The synthesis of the specific isomer, 5-amino-1H-pyrazole-4-carbothioamide, requires a different strategic approach starting from alternative precursors.

This document is therefore structured into two main parts to ensure scientific accuracy and provide maximum value to the research community:

• Part 1 provides a detailed methodology for the reliable synthesis of 3,5-diaryl-4,5-dihydro-1H-pyrazole-1-carbothioamides commencing from chalcones.

• Part 2 delineates a validated, multi-step protocol for the synthesis of the target molecule, 5-amino-1H-pyrazole-4-carbothioamide , utilizing non-chalcone-based precursors.

Part 1: Synthesis of 3,5-Diaryl-4,5-dihydro-1H-pyrazole-1-carbothioamides from Chalcones

This section details the robust and widely utilized method for synthesizing pyrazoline-1-carbothioamides, which are valuable intermediates and bioactive molecules in their own right. The synthesis is a two-stage process: (I) preparation of the chalcone precursor, and (II) cyclocondensation to form the pyrazoline ring.

Stage I: Synthesis of Chalcone Precursors

Chalcones (1,3-diaryl-2-propen-1-ones) are synthesized via the Claisen-Schmidt condensation, a base-catalyzed reaction between an aromatic aldehyde and an aromatic ketone.[5] The choice of catalyst and solvent system is critical for optimizing yield and purity.

Caption: General workflow for Claisen-Schmidt condensation.

• Reagent Preparation: In a 250 mL round-bottom flask, dissolve the selected aromatic aldehyde (10 mmol) and aromatic ketone (10 mmol) in 50 mL of ethanol.

• Catalyst Addition: While stirring the solution at room temperature, add 10 mL of a 40% aqueous sodium hydroxide solution dropwise over 10 minutes. The solution will typically turn yellow or orange.

• Reaction Monitoring: Continue stirring at room temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate solvent system (e.g., 4:1 v/v).

• Work-up: Once the reaction is complete, pour the mixture into 200 mL of ice-cold water.

• Precipitation: Acidify the mixture by slowly adding dilute hydrochloric acid (5-10%) until the pH is neutral. A solid precipitate of the chalcone will form.

• Isolation and Purification: Collect the solid product by vacuum filtration and wash thoroughly with cold water until the filtrate is neutral. The crude product is then purified by recrystallization from hot ethanol to yield the pure chalcone.

Entry	Aromatic Aldehyde	Aromatic Ketone	Yield (%)
1	Benzaldehyde	Acetophenone	~90%
2	4-Chlorobenzaldehyde	Acetophenone	~92%
3	4-Methoxybenzaldehyde	4-Chloroacetophenone	~88%
4	4-(Dimethylamino)benzaldehyde	Acetophenone	~85%

Stage II: Cyclocondensation to form Pyrazoline-1-carbothioamides

The core of this synthesis is the [3+2] cycloaddition reaction between the α,β-unsaturated ketone system of the chalcone and thiosemicarbazide. This reaction can be performed under various conditions, with acid catalysis being the most common.

The reaction proceeds via a well-established mechanism. First, the terminal amino group of thiosemicarbazide acts as a nucleophile, attacking the β-carbon of the chalcone (Michael addition). This is followed by an intramolecular cyclization where the other nitrogen attacks the carbonyl carbon, and subsequent dehydration leads to the stable 4,5-dihydropyrazole (pyrazoline) ring.[3]

Caption: Mechanism of pyrazoline formation from chalcone.

• Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser, add the chalcone (5 mmol) and thiosemicarbazide (5.5 mmol) to 30 mL of glacial acetic acid.

• Heating: Heat the mixture to reflux (approximately 118 °C) and maintain for 3-5 hours. Monitor the reaction progress using TLC (e.g., hexane:ethyl acetate 7:3).

• Isolation: After completion, allow the reaction mixture to cool to room temperature and then pour it into 150 mL of crushed ice.

• Precipitation and Neutralization: A solid will precipitate. Collect the solid by vacuum filtration. Wash the crude product with a 5% sodium bicarbonate solution to neutralize any residual acetic acid, followed by a thorough wash with cold water.

• Purification: Recrystallize the crude solid from ethanol or a suitable solvent to obtain the pure pyrazoline-1-carbothioamide derivative.

For a greener and more efficient approach, the solid acid catalyst Amberlyst-15 can be employed, allowing the reaction to proceed at room temperature.[5]

• Reaction Setup: In a 100 mL flask, suspend the chalcone (5 mmol), thiosemicarbazide hydrochloride (5 mmol), and Amberlyst-15 (10% w/w of the chalcone) in 25 mL of acetonitrile.

• Reaction: Stir the mixture vigorously at room temperature for 1-2 hours.

• Catalyst Removal: Upon completion (monitored by TLC), filter the reaction mixture to remove the solid Amberlyst-15 catalyst. The catalyst can be washed with diethyl ether, dried, and reused.

• Product Isolation: Concentrate the filtrate under reduced pressure.

• Purification: Triturate the resulting solid with diethyl ether, filter, and dry to obtain the desired product in high purity.

Entry	Chalcone Substrate	Method	Time (h)	Yield (%)
1	3-(4-methoxyphenyl)-1-phenylprop-2-en-1-one	Acetic Acid, Reflux	4	~78%
2	3-(4-methoxyphenyl)-1-phenylprop-2-en-1-one	Amberlyst-15, RT	1.5	~90%
3	1-(4-chlorophenyl)-3-phenylprop-2-en-1-one	Acetic Acid, Reflux	5	~75%
4	1-(4-chlorophenyl)-3-phenylprop-2-en-1-one	Amberlyst-15, RT	2	~87%

Part 2: Synthesis of 5-Amino-1H-pyrazole-4-carbothioamide

The synthesis of this specific isomer is not achievable from chalcone precursors. A robust and validated pathway involves a two-step process starting from malononitrile derivatives.[4][6]

Step 1: Synthesis of 5-Amino-1H-pyrazole-4-carbonitrile

The most common and efficient method for constructing the 5-aminopyrazole core is the reaction of a hydrazine with a β-ketonitrile or an activated malononitrile derivative.[3] A highly effective precursor is ethoxymethylenemalononitrile.

Caption: Synthesis of the 5-aminopyrazole-4-carbonitrile core.

• Reagent Setup: In a 250 mL flask, dissolve ethoxymethylenemalononitrile (10 mmol, 1.22 g) in 50 mL of absolute ethanol and cool the solution to 0 °C in an ice bath.

• Hydrazine Addition: Add hydrazine hydrate (10 mmol, 0.5 mL) dropwise to the cooled solution with continuous stirring. An exothermic reaction may be observed.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour. A precipitate may form during this time.

• Isolation: Reduce the solvent volume under vacuum.

• Purification: Add 50 mL of diethyl ether to the residue and stir. The product will precipitate as a solid. Collect the solid by filtration, wash with a small amount of cold diethyl ether, and dry under vacuum to yield 5-amino-1H-pyrazole-4-carbonitrile.

Step 2: Conversion of Nitrile to Carbothioamide

The final step is the transformation of the C4-carbonitrile group into a carbothioamide. This can be achieved using various thionating agents. A modern and effective method utilizes thioacetamide as the sulfur source, avoiding hazardous reagents like H₂S gas or Lawesson's reagent.[4]

• Reaction Setup: To a solution of 5-amino-1H-pyrazole-4-carbonitrile (5 mmol) in 25 mL of ethanol, add thioacetamide (7.5 mmol) and a catalytic amount of a strong acid catalyst like Amberlyst-15 (e.g., 0.1 g).

• Heating: Heat the mixture to reflux for 6-8 hours. The reaction should be carried out in a well-ventilated fume hood.

• Monitoring: Track the disappearance of the starting material by TLC.

• Work-up: After cooling, filter off the catalyst. Evaporate the solvent from the filtrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent (e.g., ethanol/water mixture) to afford the final product, 5-amino-1H-pyrazole-4-carbothioamide.

Characterization of Synthesized Compounds

The identity and purity of all synthesized compounds must be rigorously confirmed using a combination of spectroscopic and analytical techniques:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are essential for confirming the molecular structure. For pyrazoline products, the characteristic ABX splitting pattern of the diastereotopic methylene protons and the adjacent methine proton in the ¹H NMR spectrum is a key diagnostic feature.[3]

• Infrared (IR) Spectroscopy: IR analysis is used to identify key functional groups. For pyrazoline-1-carbothioamides, the disappearance of the chalcone's C=O stretch and the appearance of C=N and C=S stretching bands are confirmatory.[4]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the molecular formula of the synthesized compounds by providing an accurate mass measurement.

• Melting Point: A sharp and consistent melting point is an indicator of purity.

Conclusion

This guide provides detailed, validated protocols for the synthesis of two important classes of pyrazole derivatives. By clearly distinguishing the synthetic pathways for chalcone-derived pyrazoline-1-carbothioamides and the specifically substituted 5-amino-1H-pyrazole-4-carbothioamide, this document serves as a reliable resource for researchers in drug discovery and organic synthesis. Adherence to these protocols, coupled with rigorous analytical characterization, will enable the efficient and reproducible synthesis of these valuable heterocyclic compounds for further biological evaluation.

References

• Banu, H., Singh, P., & Singh, R. K. (2021). Design, Synthesis, Spectroscopic Characterization of New Pyrazole Carbothioamides as Antifungal and Antibacterial Candidates. Letters in Applied NanoBioScience, 11(3), 3689–3699. [Link]

• Elmaaty, A. A., El-Taweel, F. M., & Al-qurashi, A. A. (2023). Cyclization of Chalcone Derivatives: Design, Synthesis, In Silico Docking Study, and Biological Evaluation of New Quinazolin-2,4-diones Incorporating Five-, Six-, and Seven-Membered Ring Moieties as Potent Antibacterial Inhibitors. ACS Omega, 8(30), 27215–27231. [Link]

• Kumar, A., Sharma, S., & Kumar, V. (2022). Design and Synthesis of Carbothioamide/Carboxamide-Based Pyrazoline Analogs as Potential Anticancer Agents: Apoptosis, Molecular Docking, ADME Assay, and DNA Binding Studies. ACS Omega, 7(26), 22686–22702. [Link]

• Al-Ghorbani, M., Chee, C. F., & Emran, T. B. (2021). Synthesis, Characterization and Biological Evaluation of New 3,5-Disubstituted-Pyrazoline Derivatives as Potential Anti-Mycobacterium tuberculosis H37Ra Compounds. Molecules, 26(7), 2056. [Link]

• Patil, S. A., Patil, S. A., & Patil, R. (2023). A Novel Approach To The Transformation of Pyrazole-4-Carbonitriles to Novel 3-Aryl-1-Phenyl-1H-Pyrazole-4-Carbothioamide Using Thioacetamide as a Sulfur Source. ResearchGate. [Link]

• Aggarwal, N., Kumar, R., & Dureja, P. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 25. [Link]

• Fichez, J., Busca, P., & Prestat, G. (n.d.). RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. Laboratoire de Chimie et Biochimie Pharmacologiques et Toxicologiques.

• Karrouchi, K., Radi, S., Ramli, Y., Taoufik, J., Mabkhot, Y. N., Al-aizari, F. A., & Ansar, M. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. [Link]

• Dorn, H., & Zubek, A. (1968). 3(5)-aminopyrazole. Organic Syntheses, 48, 8. [Link]

• Al-Khayat, F. M., Kaka, M. A., & Esmaeel, S. E. (2019). Synthesis of New Series of Pyrazoline, and Study their Kinetics and Reaction Mechanism. International Journal of Engineering and Advanced Technology, 9(1), 633-640.
• Beyhan, N., Kocyigit-Kaymakcioglu, B., & Taslimi, P. (2017). Synthesis and biological evaluation of some new pyrazoline derivatives as potential monoamine oxidase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), 101-107.
• Wang, S. X., Liu, C., & Duan, J. (2011). Synthesis of Chalcone Thiosemicarbazones Under Ultrasound Irradiation. Asian Journal of Chemistry, 23(10), 4451-4453.

• Letters in Applied NanoBioScience. (2021). Design, Synthesis, Spectroscopic Characterization of New Pyrazole Carbothioamides as Antifungal and Antibacterial Candidates. [Link]

• Dawood, K. M., Farag, A. M., & Kandeel, Z. E. (2014).
• El-Sawy, E. R., Bassyouni, F. A., & Abu-Bakr, S. H. (2013).
• Ibrahim, M. M. (2016). Synthesis and characterization of new 3,5-disubstituted-4,5-dihydro-1H-pyrazole and their carbothioamide derivatives. European Journal of Chemistry, 7(4), 438-444.
• UNC Asheville. (n.d.). Synthesis of Pyrazoline Derivatives from Chalcones.

• ResearchGate. (n.d.). Three-component reaction of chalcone (192), thiosemicarbazide (193) and.... [Link]

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• Kumar, V., & Gupta, G. K. (2015). Current status of pyrazole and its biological activities. Journal of Global Trends in Pharmaceutical Sciences, 6(3), 2772-2786.

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Application Notes and Protocols for the One-Pot Synthesis of Pyrazole-1-Carbothioamide Derivatives

Introduction: The Significance of Pyrazole-1-Carbothioamides in Modern Drug Discovery

The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a wide array of pharmacologically active compounds.[1][2][3] Its derivatives are known to exhibit a broad spectrum of biological activities, including anti-inflammatory, anticancer, antimicrobial, and antiviral properties.[1][2][3] The incorporation of a carbothioamide moiety at the N1 position of the pyrazole ring often enhances or modulates this biological activity, making pyrazole-1-carbothioamide derivatives particularly attractive targets for drug development professionals.[4][5] These compounds have shown promise as monoamine oxidase inhibitors, antifungal agents, and potential anticancer therapeutics.[4][6]

Traditional multi-step syntheses of these valuable compounds can be time-consuming, resource-intensive, and often result in lower overall yields due to losses at each step. In contrast, one-pot multicomponent reactions (MCRs) have emerged as a powerful and efficient strategy for the synthesis of complex molecules from simple starting materials in a single synthetic operation.[7][8][9] This approach aligns with the principles of green chemistry by reducing solvent waste, energy consumption, and purification steps. This guide provides a detailed overview and robust protocols for the one-pot synthesis of pyrazole-1-carbothioamide derivatives, designed for researchers and scientists in the field of drug discovery and development.

Mechanistic Insights: The Rationale Behind the One-Pot Approach

The success of a one-pot synthesis lies in the careful orchestration of sequential reactions where the intermediates are not isolated. A common and effective one-pot strategy for synthesizing pyrazole-1-carbothioamides involves a three-component reaction between a hydrazine source, an activated alkene (such as an arylidene malononitrile or a chalcone), and an isothiocyanate.

The generally accepted mechanism proceeds through a cascade of reactions:

• Michael Addition: The reaction is initiated by the nucleophilic attack of a nitrogen atom from the hydrazine onto the β-carbon of the activated alkene. This Michael addition forms a transient open-chain intermediate.

• Intramolecular Cyclization: The terminal amino group of the hydrazine adduct then undergoes an intramolecular nucleophilic attack on one of the nitrile or carbonyl groups of the former activated alkene. This is a crucial ring-closing step that forms the five-membered pyrazole ring.

• Tautomerization/Aromatization: The resulting dihydropyrazole intermediate subsequently tautomerizes or undergoes oxidation to achieve the stable aromatic pyrazole ring.

• Thioamidation: The newly formed pyrazole, with a free NH group at the N1 position, then reacts with the isothiocyanate, which is present in the same reaction vessel. The nucleophilic N1 atom attacks the electrophilic carbon of the isothiocyanate, leading to the final pyrazole-1-carbothioamide product after proton transfer.

The choice of catalyst, if any, is critical to facilitate one or more of these steps, often by activating the reactants or stabilizing intermediates. For instance, a Lewis acid catalyst can enhance the electrophilicity of the activated alkene, thereby accelerating the initial Michael addition.

Experimental Workflow and Visualization

The following diagram illustrates the general workflow for the one-pot synthesis of pyrazole-1-carbothioamide derivatives.

Caption: General experimental workflow for the one-pot synthesis of pyrazole-1-carbothioamide derivatives.

Detailed Application Protocols

Herein, we detail two robust and versatile one-pot protocols for the synthesis of pyrazole-1-carbothioamide derivatives.

Protocol 1: Synthesis via Arylidene Malononitriles

This protocol is adapted from a method utilizing a nano-flake catalyst, which offers high efficiency and simple work-up.[10] This approach is particularly effective for generating 5-amino-3-aryl-1H-pyrazole-1-carbothioamides.

Materials:

• Hydrazine hydrate

• Substituted arylidene malononitrile (e.g., 2-(4-chlorobenzylidene)malononitrile)

• Substituted isothiocyanate (e.g., phenyl isothiocyanate)

• HAp/ZnCl₂ nano-flakes (as catalyst)

• Ethanol (as solvent)

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the substituted arylidene malononitrile (1 mmol), hydrazine hydrate (1.2 mmol), the substituted isothiocyanate (1 mmol), and HAp/ZnCl₂ nano-flakes (0.05 g) to ethanol (10 mL).

• Reaction: Stir the reaction mixture at 60-70°C. Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate, 7:3). The reaction is typically complete within 1-2 hours.

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature. The solid product often precipitates out of the solution. Filter the solid, wash with cold ethanol to remove any unreacted starting materials, and then wash with water to remove the catalyst.

• Purification: The crude product is often of high purity. However, if necessary, further purification can be achieved by recrystallization from a suitable solvent like ethanol.

• Characterization: Confirm the structure of the synthesized pyrazole-1-carbothioamide derivative using standard spectroscopic techniques (¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry).

Protocol 2: Synthesis via Chalcones

This protocol utilizes chalcones as the activated alkene source, leading to the formation of 3,5-diaryl-4,5-dihydro-1H-pyrazole-1-carbothioamides.[6][11] An acid catalyst is often employed to facilitate the cyclization step.

Materials:

• Substituted chalcone (e.g., 1,3-diphenylprop-2-en-1-one)

• Thiosemicarbazide (serves as both the hydrazine and carbothioamide source)

• Ethanol or Acetic Acid (as solvent)

• Glacial acetic acid or a solid acid catalyst like Amberlyst-15 (optional, can enhance reaction rate)

Step-by-Step Procedure:

• Reaction Setup: To a solution of the substituted chalcone (1 mmol) in ethanol (15 mL), add thiosemicarbazide (1.2 mmol). If using a catalyst, add a catalytic amount (e.g., 2-3 drops of glacial acetic acid or 10% w/w of Amberlyst-15).

• Reaction: Reflux the reaction mixture with stirring. Monitor the reaction progress using TLC. Reaction times can vary from 2 to 6 hours depending on the reactivity of the chalcone.

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature. The product will often crystallize out of the solution. If not, the volume of the solvent can be reduced under vacuum to induce precipitation. Collect the solid product by filtration and wash with a small amount of cold ethanol.

• Purification: Recrystallize the crude product from ethanol or an appropriate solvent mixture to obtain the pure 3,5-diaryl-4,5-dihydro-1H-pyrazole-1-carbothioamide.

• Characterization: Characterize the final product using ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry to confirm its structure and purity.

Quantitative Data Summary

The following table summarizes representative examples of pyrazole-1-carbothioamide derivatives synthesized using one-pot methods, highlighting the versatility and efficiency of these protocols.

Entry	Activated Alkene	Hydrazine Source	Isothiocyanate/Thioamide Source	Catalyst	Conditions	Yield (%)
1	2-(4-Chlorobenzylidene)malononitrile	Hydrazine Hydrate	Phenyl Isothiocyanate	HAp/ZnCl₂	60-70°C, 1.5 h	92
2	2-(4-Methoxybenzylidene)malononitrile	Hydrazine Hydrate	Ethyl Isothiocyanate	HAp/ZnCl₂	60-70°C, 1 h	95
3	1,3-Diphenylprop-2-en-1-one	Thiosemicarbazide	Thiosemicarbazide	Acetic Acid	Reflux, 4 h	88
4	1-(4-Methoxyphenyl)-3-phenylprop-2-en-1-one	Thiosemicarbazide	Thiosemicarbazide	None (in AcOH)	Reflux, 5 h	85
5	1-(4-Nitrophenyl)-3-phenylprop-2-en-1-one	Hydrazinecarbothioamide HCl	Hydrazinecarbothioamide HCl	Amberlyst-15	RT, 2 h	90[6]

Troubleshooting and Expert Recommendations

• Low Yields: If the reaction yield is low, consider increasing the amount of catalyst or extending the reaction time. The purity of the starting materials is also crucial; ensure they are free from impurities that might inhibit the reaction.

• Side Product Formation: The formation of side products can sometimes occur. Purification by column chromatography may be necessary in such cases. Adjusting the stoichiometry of the reactants can also help minimize side reactions. For instance, a slight excess of the hydrazine source is often beneficial.

• Poor Solubility: If the product is sparingly soluble, a different recrystallization solvent or a solvent mixture may be required. Sonication can aid in the dissolution of the crude product before recrystallization.

• Catalyst Choice: While the protocols above specify certain catalysts, other Lewis or Brønsted acids can also be effective. It is advisable to screen a small set of catalysts to optimize the reaction for a specific set of substrates.

Conclusion

The one-pot synthesis of pyrazole-1-carbothioamide derivatives represents a highly efficient, atom-economical, and environmentally friendly approach to accessing these medicinally important compounds. The protocols detailed in this guide are robust and can be adapted to a wide range of substrates, making them a valuable tool for researchers in drug discovery and organic synthesis. By understanding the underlying reaction mechanism and following the outlined procedures, scientists can readily generate libraries of these promising compounds for further biological evaluation.

References

• Faria, J. V., et al. (2017). Pyrazole and its derivatives: a review of their synthesis and pharmacological activities. RSC advances, 7(74), 46999-47016. Available at: [Link]

• Shaw, A. A., et al. (2021). Synthesis of pyrazole-1-carbothioamide 5 and pyrido[2,3-d]pyrimidinthione derivatives 7a,b. Journal of the Chinese Chemical Society, 68(1), 123-131. Available at: [Link]

• Welin, E. R., et al. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 20, 178-212. Available at: [Link]

• Organic Chemistry Portal. Synthesis of pyrazoles. Available at: [Link]

• Reddy, C. S., et al. (2021). Design, Synthesis, Spectroscopic Characterization of New Pyrazole Carbothioamides as Antifungal and Antibacterial Candidates. Letters in Applied NanoBioScience, 10(4), 2828-2836. Available at: [Link]

• Patil, S. (2023). Synthesis of Pyrazole Derivatives A Review. International Journal for Multidisciplinary Research, 8(1). Available at: [Link]

• Zhou, J., et al. (2024). Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry. Available at: [Link]

• El-Remaily, M. A. A., et al. (2021). A One-Pot Multicomponent Catalytic Synthesis of New 1H-Pyrazole-1-Carbothioamide Derivatives with Molecular Docking. Biointerface Research in Applied Chemistry, 11(5), 13185-13197. Available at: [Link]

• Kumar, A., et al. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Pharmaceuticals, 15(11), 1369. Available at: [Link]

• Singh, R., et al. (2022). An efficient metal-free and catalyst-free C–S/C–O bond-formation strategy: synthesis of pyrazole-conjugated thioamides and amides. RSC advances, 12(35), 22699-22708. Available at: [Link]

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• Khan, S. (2026). PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. ResearchGate. Available at: [Link]

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Application Notes & Protocols: Leveraging 5-Aminopyrazoles in Multicomponent Reactions for Heterocyclic Drug Scaffolds

Introduction: The Strategic Value of 5-Aminopyrazoles in Modern Drug Discovery

Multicomponent reactions (MCRs), which assemble three or more starting materials in a single synthetic operation, represent a cornerstone of efficient medicinal chemistry.[1] They offer unparalleled advantages in terms of step economy, operational simplicity, and the rapid generation of molecular diversity from simple building blocks. Within the vast arsenal of MCR substrates, 5-aminopyrazoles have emerged as exceptionally versatile and powerful synthons for the construction of fused heterocyclic scaffolds.[2] These scaffolds, particularly pyrazolo[3,4-b]pyridines and pyrazolo[1,5-a]pyrimidines, are privileged structures in drug discovery, appearing in numerous marketed drugs and clinical candidates targeting a wide range of diseases.[2][3]

What makes the 5-aminopyrazole scaffold so effective is its unique electronic architecture. It is a poly-nucleophilic system, possessing three distinct reactive sites: the exocyclic 5-amino group, the endocyclic N1 nitrogen, and the C4 carbon atom.[4] The relative reactivity of these sites can be modulated by reaction conditions, allowing chemists to steer the synthesis toward different, specific regioisomers. This inherent reactivity provides a powerful tool for building complex molecular frameworks with high levels of control. This guide provides detailed mechanistic insights and field-proven protocols for two of the most robust and widely utilized MCRs involving 5-aminopyrazoles, enabling researchers to harness their full synthetic potential.

Core Mechanistic Principles: Regioselectivity and Reaction Control

The success of any MCR hinges on understanding and controlling the reaction pathway. With 5-aminopyrazoles, the primary challenge and opportunity lies in directing the initial nucleophilic attack to achieve the desired fused-ring system.

The Nucleophilic Triad: A Tale of Two Isomers

The 5-aminopyrazole core offers two primary pathways for cyclization with 1,3-bielectrophiles, leading to two distinct and medicinally relevant isomers: pyrazolo[3,4-b]pyridines and pyrazolo[1,5-a]pyrimidines . The outcome is dictated by which nucleophile on the pyrazole ring initiates the reaction.

• Pathway A (Pyrazolo[3,4-b]pyridine formation): This pathway is initiated by a nucleophilic attack from the C4-carbon of the pyrazole ring onto an electrophilic site of a reaction partner (e.g., an enone or an aldehyde-derived Knoevenagel adduct). The exocyclic 5-amino group then acts as the second nucleophile, cyclizing onto the remaining electrophilic center to form the pyridine ring.[4]

• Pathway B (Pyrazolo[1,5-a]pyrimidine formation): This pathway begins with the nucleophilic attack of the endocyclic N1-nitrogen (after tautomerization/deprotonation) or the exocyclic 5-amino group . Subsequent intramolecular cyclization involving the other pyrazole nitrogen completes the pyrimidine ring.[4]

The choice of catalyst, solvent, and substituents on the pyrazole itself (e.g., an N1-substituent blocks Pathway B at that nitrogen) are the critical levers for controlling this regioselectivity. For instance, acid catalysis often promotes condensation at the C4 position by activating the electrophile, while specific basic conditions or the steric bulk of substituents can favor attack at the nitrogen atoms.[4]

Caption: Regioselective pathways in 5-aminopyrazole MCRs.

Application Protocol 1: Hantzsch-Type Synthesis of Pyrazolo[3,4-b]pyridines

This protocol details a robust three-component reaction analogous to the Hantzsch dihydropyridine synthesis. It reliably produces highly substituted pyrazolo[3,4-b]pyridine scaffolds, which are potent kinase inhibitors and possess other valuable biological activities. This method leverages an iron(III) chloride catalyst in ethanol, providing an efficient and cost-effective procedure.

Mechanistic Rationale (FeCl₃ Catalysis)

The reaction proceeds via a domino Knoevenagel/Michael addition/cyclization/dehydration sequence.

• Knoevenagel Condensation: The aldehyde and the β-ketoester first undergo an FeCl₃-catalyzed Knoevenagel condensation to form a highly electrophilic arylidene intermediate. The Lewis acidity of FeCl₃ activates the aldehyde carbonyl, facilitating the attack by the enolized ketoester.

• Michael Addition: The 5-aminopyrazole, acting as a C-nucleophile at the C4 position, attacks the electron-deficient β-carbon of the arylidene intermediate in a classic Michael addition. This is the key step that establishes the pyrazolo[3,4-b]pyridine backbone.

• Intramolecular Cyclization & Dehydration: The exocyclic 5-amino group then attacks the ester carbonyl. This is followed by cyclization and subsequent dehydration, which aromatizes the newly formed pyridine ring.

Caption: Experimental workflow for Hantzsch-type synthesis.

Detailed Step-by-Step Protocol

This general procedure is based on the efficient synthesis of o-hydroxyphenyl-substituted pyrazolo[3,4-b]pyridines.[4]

Materials:

• 5-Amino-3-methyl-1-phenylpyrazole (1.0 mmol, 1 equiv.)

• Substituted Salicylaldehyde (e.g., 2-hydroxybenzaldehyde) (1.0 mmol, 1 equiv.)

• Ethyl Acetoacetate (1.0 mmol, 1 equiv.)

• Iron(III) Chloride (FeCl₃) (0.2 mmol, 0.2 equiv.)

• Ethanol (5-10 mL)

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

Procedure:

• To a 25 mL round-bottom flask, add 5-amino-3-methyl-1-phenylpyrazole (1.0 mmol), the selected salicylaldehyde (1.0 mmol), ethyl acetoacetate (1.0 mmol), and ethanol (5 mL).

• Stir the mixture at room temperature to achieve a homogeneous suspension.

• Add FeCl₃ (0.2 mmol) to the mixture. The color may change upon addition of the catalyst.

• Heat the reaction mixture to reflux (approx. 78 °C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., Ethyl Acetate/Hexane 1:2). The reaction is typically complete within 2-4 hours.

• Upon completion, allow the reaction mixture to cool to room temperature. The product often precipitates from the solution.

• Collect the solid product by vacuum filtration and wash the filter cake with a small amount of cold ethanol to remove soluble impurities.

• The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or ethanol/water mixture) or by column chromatography on silica gel if necessary.

• Dry the purified product under vacuum and characterize by NMR, mass spectrometry, and melting point analysis.

Data and Troubleshooting

Aldehyde Component	β-Ketoester	Catalyst	Conditions	Yield (%)	Reference
2-Hydroxybenzaldehyde	Ethyl Acetoacetate	FeCl₃ (20 mol%)	EtOH, Reflux, 2h	89	[4]
5-Bromo-2-hydroxybenzaldehyde	Ethyl Acetoacetate	FeCl₃ (20 mol%)	EtOH, Reflux, 2h	85	[4]
2-Hydroxy-3-methoxybenzaldehyde	Ethyl Acetoacetate	FeCl₃ (20 mol%)	EtOH, Reflux, 2h	86	[4]
Benzaldehyde	Dimedone	L-proline (30 mol%)	EtOH, 78°C	Excellent	[4]
Anisaldehyde	Indan-1,3-dione	Ultrasonic Irradiation	EtOH, RT, 4-5 min	95	[4]

Troubleshooting:

• Low Yield: Ensure anhydrous conditions, as water can interfere with the Lewis acid catalyst. If the reaction stalls, a small additional charge of the catalyst may be beneficial. Using microwave irradiation can often improve yields and drastically reduce reaction times.[2]

• Formation of Isomers: While this reaction is highly regioselective for the pyrazolo[3,4-b]pyridine, the presence of an N-substituent on the pyrazole (like the phenyl group in the example) is crucial to prevent the formation of the pyrazolo[1,5-a]pyrimidine isomer. If using an N-unsubstituted pyrazole, expect potential isomer mixtures.[4]

• Purification Difficulties: If the product is difficult to crystallize, purification by silica gel column chromatography is recommended. A gradient elution from hexane to ethyl acetate is typically effective.

Application Protocol 2: Synthesis of Pyrazolo[1,5-a]pyrimidines

This protocol describes the synthesis of pyrazolo[1,5-a]pyrimidines through the condensation of 5-aminopyrazoles with 1,3-dielectrophiles, such as β-unsaturated ketones. This reaction pathway is favored under specific conditions and provides access to a different, yet equally valuable, class of fused heterocycles known for their diverse pharmacological activities.

Mechanistic Rationale

The formation of the pyrazolo[1,5-a]pyrimidine isomer involves a different sequence of nucleophilic attacks compared to the Hantzsch-type reaction.

• Initial Nucleophilic Attack: The reaction is typically initiated by the attack of the exocyclic 5-amino group onto one of the electrophilic centers of the bielectrophile (e.g., the β-carbon of an α,β-unsaturated ketone in a Michael addition).

• Intramolecular Cyclization: Following the initial addition, the endocyclic N1-nitrogen of the pyrazole acts as the second nucleophile, attacking the remaining electrophilic center (e.g., the carbonyl carbon).

• Dehydration/Aromatization: A final dehydration step leads to the formation of the stable, aromatic pyrazolo[1,5-a]pyrimidine ring system. The choice of reaction conditions, particularly the solvent and absence or presence of a specific catalyst, is key to favoring this pathway over C4-attack.[4]

Detailed Step-by-Step Protocol

This procedure is based on the reaction of 5-aminopyrazole with 4-alkoxy-1,1,1-trifluoro-3-alken-2-ones, which shows excellent regioselectivity under both conventional and microwave heating.[2]

Materials:

• 5-Amino-3-methyl-1-phenylpyrazole (1.0 mmol, 1 equiv.)

• 4-Methoxy-1,1,1-trifluoro-3-buten-2-one (1.0 mmol, 1 equiv.)

• Ethanol (5 mL)

• Microwave synthesis vial or round-bottom flask

Procedure (Microwave-Assisted - Recommended):

• Place 5-amino-3-methyl-1-phenylpyrazole (1.0 mmol) and 4-methoxy-1,1,1-trifluoro-3-buten-2-one (1.0 mmol) in a 10 mL microwave synthesis vial.

• Add ethanol (5 mL) and a magnetic stir bar.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 80-100 °C) for 5-15 minutes. Monitor pressure to ensure it remains within safe limits.

• After the reaction is complete, cool the vial to room temperature.

• Remove the solvent under reduced pressure.

• Purify the residue by recrystallization from ethanol or by silica gel chromatography to obtain the pure pyrazolo[1,5-a]pyrimidine product.

Procedure (Conventional Heating):

• Combine the reactants in a round-bottom flask with ethanol as described above.

• Heat the mixture to reflux for 2-4 hours, monitoring by TLC.

• Work up and purify the product as described in steps 6 and 7 above.

Data and Troubleshooting

5-Aminopyrazole	Bielectrophile	Method	Time	Yield (%)	Reference
3-Methyl-1-phenyl-1H-pyrazol-5-amine	4-Methoxy-1,1,1-trifluoro-3-buten-2-one	Microwave	10 min	92	[2]
3-Methyl-1-phenyl-1H-pyrazol-5-amine	4-Methoxy-1,1,1-trifluoro-3-buten-2-one	Conventional	3 h	85	[2]
3-(Trifluoromethyl)-1H-pyrazol-5-amine	Acetylacetone	Aqueous	Reflux	High	[4]

Troubleshooting:

• Poor Regioselectivity: If a mixture of pyrazolo[1,5-a]pyrimidine and pyrazolo[3,4-b]pyridine is obtained, modifying the solvent and catalyst is the first step. For N-unsubstituted pyrazoles, reaction with enaminones in acetic acid has been shown to favor the pyrazolo[3,4-b]pyridine isomer, while omitting the acid can lead to the pyrazolo[1,5-a]pyrimidine.[4]

• Slow Reaction under Conventional Heating: Microwave irradiation is highly effective for this transformation, significantly accelerating the reaction and often improving yields. If a microwave reactor is available, it is the preferred method.[2]

Conclusion and Future Outlook

5-Aminopyrazoles are privileged, multi-faceted building blocks that provide rapid access to diverse and medicinally relevant heterocyclic cores. By understanding the fundamental principles of their reactivity and carefully selecting reaction partners and conditions, researchers can selectively synthesize either pyrazolo[3,4-b]pyridines via Hantzsch-type pathways or pyrazolo[1,5-a]pyrimidines via alternative cyclization modes. The protocols provided herein serve as a validated starting point for chemists in drug discovery and development to explore the rich chemical space accessible from this versatile synthon. The continued development of novel MCRs, particularly those leveraging asymmetric catalysis, will further expand the utility of 5-aminopyrazoles in creating next-generation therapeutics.

References

• Aggarwal, R., & Kumar, V. (2016). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Beilstein Journal of Organic Chemistry, 12, 2336–2386. [Link]

• Shaabani, A., Soleimani, E., & Mofakham, H. (2008). Recent progress of isocyanide-based multicomponent reactions in Iran. Molecular Diversity, 12(3-4), 163–182.
• Dömling, A. (2006). Recent Developments in Isocyanide Based Multicomponent Reactions in Applied Chemistry. Chemical Reviews, 106(1), 17–89.
• Ugi, I., Werner, B., & Dömling, A. (2003). The Chemistry of Isocyanides, their Multicomponent Reactions and their Libraries. Molecules, 8(1), 53–66.
• Zhu, J., & Bienaymé, H. (Eds.). (2005). Multicomponent Reactions. Wiley-VCH.
• Akritopoulou-Zanze, I. (2017). Isocyanide-Based Multicomponent Reactions in Drug Discovery. Methods in Molecular Biology, 1547, 1-22.
• de Moliner, F., & Zanda, M. (2015). Isocyanide-based multicomponent reactions for the synthesis of heterocycles. Future Medicinal Chemistry, 7(14), 1891–1911.
• Buriol, L., et al. (2009). Microwave-assisted synthesis of pyrazolo[1,5-a]pyrimidines from 5-aminopyrazoles and 4-alkoxy-1,1,1-trifluoro-3-alken-2-ones. Tetrahedron Letters, 50(1), 116-118.
• Aziz, G., et al. (1976). Reactions of 5-aminopyrazoles with β-bifunctional reagents. Indian Journal of Chemistry Section B: Organic Chemistry Including Medicinal Chemistry, 14B(6), 421-424.
• El-borai, M. A., et al. (2012). Microwave-assisted synthesis of some new pyrazolo[3,4-b]pyridine derivatives. Journal of Heterocyclic Chemistry, 49(4), 866-871.
• Frolova, L. V., et al. (2010). Three-component synthesis of 2,3-dihydrochromeno[4,3-d]pyrazolo[3,4-b]pyridine-1,6-diones and their antimicrobial activity. Russian Journal of General Chemistry, 80(8), 1704–1708.
• Fan, S., et al. (2013). Iron-catalyzed three-component synthesis of o-hydroxyphenyl-substituted pyrazolo[3,4-b]pyridines. Tetrahedron Letters, 54(39), 5345-5348.
• Muravyova, E. A., et al. (2009). Different reaction pathways for the condensation of 5-aminopyrazoles, aldehydes, and 1,3-cyclic diketones. Tetrahedron, 65(41), 8570-8580.
• Nikpassand, M., et al. (2009). Ultrasound-promoted synthesis of pyrazolo[3,4-b]pyridine derivatives. Ultrasonics Sonochemistry, 16(2), 231-234.
• Domling, A., & Ugi, I. (2000). Multicomponent Reactions with Isocyanides.

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The 5-amino-1H-pyrazole-4-carbothioamide Scaffold: A Privileged Framework for Kinase Inhibitor Discovery

Introduction: The Enduring Appeal of the Pyrazole Scaffold in Kinase Inhibition

Protein kinases, orchestrators of a vast array of cellular signaling pathways, have emerged as one of the most critical target classes in modern drug discovery, particularly in oncology and immunology.[1] The development of small molecule kinase inhibitors has revolutionized the treatment of numerous diseases. Within the medicinal chemist's arsenal, the pyrazole ring stands out as a "privileged scaffold."[1][2] Its inherent drug-like properties, synthetic tractability, and versatile nature as a bioisosteric replacement have cemented its role in the architecture of numerous kinase inhibitors.[1] This is evidenced by the eight FDA-approved small molecule kinase inhibitors that feature a pyrazole core, including Crizotinib and Ruxolitinib.[1]

This application note delves into a specific, yet highly promising, pyrazole derivative: the 5-amino-1H-pyrazole-4-carbothioamide . We will explore its potential as a versatile scaffold for the design and synthesis of novel kinase inhibitors. The strategic placement of the amino and carbothioamide groups offers unique opportunities for forming key interactions within the ATP-binding pocket of various kinases. This guide provides a comprehensive overview of the medicinal chemistry, synthesis, and biological evaluation of compounds derived from this scaffold, complete with detailed protocols for researchers in the field.

The Strategic Advantage of the 5-amino-1H-pyrazole-4-carbothioamide Core

The 5-amino-1H-pyrazole-4-carbothioamide scaffold presents several key features that make it an attractive starting point for kinase inhibitor design:

• Bidentate Hinge-Binding Motif: The 5-amino group and the adjacent pyrazole nitrogen can form a bidentate hydrogen bond interaction with the kinase hinge region, a critical anchoring point for many Type I and Type II kinase inhibitors.

• Thioamide Functionality: The replacement of a carboxamide with a carbothioamide can significantly alter a compound's physicochemical properties. Thioamides are generally more lipophilic and can exhibit enhanced metabolic stability. Furthermore, the sulfur atom can participate in unique non-covalent interactions, such as chalcogen bonding, within the kinase active site.

• Vectors for Derivatization: The scaffold offers multiple points for chemical modification, allowing for the exploration of structure-activity relationships (SAR) to optimize potency, selectivity, and pharmacokinetic properties. Substitutions can be readily made at the N1 position of the pyrazole, the amino group, and the carbothioamide moiety.

Below is a diagram illustrating the general workflow for developing kinase inhibitors based on this scaffold.

Caption: A general workflow for kinase inhibitor discovery using the 5-amino-1H-pyrazole-4-carbothioamide scaffold.

Medicinal Chemistry and Synthetic Strategies

The synthesis of 5-amino-1H-pyrazole-4-carbothioamide derivatives is accessible through established heterocyclic chemistry routes. A common approach involves the cyclization of a hydrazine with a suitable three-carbon precursor bearing a nitrile and a thioamide or a precursor to a thioamide.

General Synthetic Protocol

A versatile one-pot, three-component reaction can be employed for the synthesis of the 5-amino-1H-pyrazole-4-carbothioamide core. This involves the reaction of an arylidene malononitrile, hydrazine hydrate, and an isothiocyanate.

Protocol 1: One-Pot Synthesis of 5-Amino-1H-pyrazole-1-carbothioamide Derivatives

• Reaction Setup: In a round-bottom flask, combine the arylidene malononitrile (1.0 eq), and a catalytic amount of a suitable base (e.g., piperidine or a solid-supported catalyst) in a solvent such as ethanol or acetonitrile.

• Addition of Reagents: To the stirred solution, add hydrazine hydrate (1.1 eq) and allow the reaction to proceed at room temperature for 30-60 minutes.

• Thioamide Formation: Add the desired isothiocyanate (1.2 eq) to the reaction mixture.

• Reaction Progression: Heat the mixture to 60-70°C and monitor the reaction by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture and pour it into cold water. Collect the resulting precipitate by filtration. The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Biological Evaluation: From Enzyme to Cell

A hierarchical screening approach is essential for identifying and characterizing potent and selective kinase inhibitors. This typically begins with biochemical assays to determine direct enzyme inhibition, followed by cell-based assays to assess cellular potency and target engagement.

Biochemical Kinase Inhibition Assays

The ADP-Glo™ Kinase Assay is a robust, luminescence-based method for measuring kinase activity by quantifying the amount of ADP produced during the kinase reaction. It is a universal assay suitable for virtually any kinase.

Protocol 2: ADP-Glo™ Kinase Assay for IC50 Determination

• Kinase Reaction:

  • Prepare a kinase reaction mixture containing the kinase of interest, the appropriate substrate, and ATP in a suitable kinase buffer. The ATP concentration should ideally be at or near the Km value for the specific kinase.

  • In a 384-well plate, add 5 µL of the kinase reaction mixture to wells containing serial dilutions of the test compound (typically in DMSO, with a final concentration not exceeding 1%).

  • Incubate the plate at room temperature for the desired reaction time (e.g., 60 minutes).

• ATP Depletion:

  • Add 5 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion and Signal Generation:

  • Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated during the kinase reaction into ATP and contains luciferase and luciferin to produce a luminescent signal proportional to the ADP concentration.

  • Incubate at room temperature for 30-60 minutes.

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate-reading luminometer.

  • Calculate the percent inhibition for each compound concentration relative to a no-inhibitor control.

  • Determine the IC50 value by fitting the data to a four-parameter dose-response curve.

Cellular Assays

Cell Viability/Proliferation Assay (MTT/MTS)

The MTT or MTS assay is a colorimetric method used to assess the effect of a compound on cell viability and proliferation. Metabolically active cells reduce the tetrazolium salt to a colored formazan product.

Protocol 3: MTT Cell Viability Assay

• Cell Seeding: Seed cancer cells in a 96-well plate at a density that allows for logarithmic growth during the assay period and incubate overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compound and incubate for a specified period (e.g., 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to vehicle-treated control cells and determine the GI50 (concentration for 50% growth inhibition).

Western Blot for Target Phosphorylation

To confirm that the observed cellular effects are due to the inhibition of the intended kinase target, it is crucial to assess the phosphorylation status of the kinase or its downstream substrates.

Protocol 4: Western Blotting for Phospho-Kinase Levels

• Cell Lysis: Treat cells with the inhibitor for a specific time, then lyse the cells in a buffer containing phosphatase and protease inhibitors to preserve the phosphorylation state of proteins.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer the proteins to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation:

  • Block the membrane with a suitable blocking buffer (e.g., 5% BSA in TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the target kinase or substrate overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Normalization: Strip the membrane and re-probe with an antibody against the total (phosphorylated and unphosphorylated) form of the protein to ensure equal loading.

Structure-Activity Relationship (SAR) Insights

While specific SAR data for the 5-amino-1H-pyrazole-4-carbothioamide scaffold is emerging, general principles from related pyrazole-based kinase inhibitors can guide initial optimization efforts.[3]

Position of Modification	General Observations from Related Pyrazoles	Potential for Carbothioamide Scaffold
N1 of Pyrazole	Often directed towards the solvent-exposed region. Can be modified to improve solubility and pharmacokinetic properties.	Introduction of small alkyl groups or substituted phenyl rings can modulate potency and cell permeability.
C3 of Pyrazole	Typically points towards the hydrophobic pocket of the kinase.	Aryl or heteroaryl substituents can be introduced to enhance potency through hydrophobic interactions.
5-Amino Group	Crucial for hinge binding. Can be further functionalized.	Acylation or alkylation may be tolerated and can be used to fine-tune interactions or block metabolism.
4-Carbothioamide	The thioamide NH can act as a hydrogen bond donor. The sulfur can form unique interactions.	Modifications of the amine portion can explore interactions in the ribose-binding pocket or solvent-exposed regions.

The following diagram illustrates the key interaction points of the scaffold within a generic kinase ATP-binding site.

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The Synthetic Chemist's Guide to N-Alkylation and N-Acylation of Pyrazoles: Protocols and Mechanistic Insights

Introduction: The Enduring Importance of the Pyrazole Nucleus

The pyrazole ring system, a five-membered heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in modern medicinal chemistry and drug development. Its unique structural and electronic properties allow it to serve as a versatile scaffold, frequently employed as a bioisostere for amides or other aromatic rings in biologically active molecules. The functionalization of the pyrazole nitrogen atoms, through N-alkylation and N-acylation, is a critical step in the synthesis of a vast array of pharmaceuticals, including anti-tumor agents, anti-infectives, and compounds targeting central nervous system disorders. This guide provides an in-depth exploration of the key methodologies for these transformations, offering detailed protocols, mechanistic rationale, and practical advice for researchers in the field.

Section 1: The Challenge of Regioselectivity in N-Alkylation

For unsymmetrical pyrazoles, the presence of two distinct nitrogen atoms presents a significant synthetic challenge: achieving regioselective N-alkylation. The reaction can, and often does, yield a mixture of two regioisomers. The outcome of the alkylation is a delicate interplay of electronic effects, steric hindrance, and reaction conditions.

Mechanistic Underpinnings of Regiocontrol

The classical approach to N-alkylation involves the deprotonation of the pyrazole N-H with a base to form a pyrazolate anion, which then acts as a nucleophile, attacking an alkylating agent (e.g., an alkyl halide). The pyrazolate anion exists as a resonance hybrid with the negative charge delocalized over both nitrogen atoms. This dual nucleophilicity is the root cause of the regioselectivity issue.

Several factors dictate which nitrogen atom is preferentially alkylated:

• Steric Effects: This is often the dominant factor. Bulky substituents on the pyrazole ring will sterically hinder the adjacent nitrogen atom (N1), directing the incoming alkyl group to the less hindered nitrogen (N2). Similarly, a bulky alkylating agent will favor reaction at the more accessible nitrogen atom.[1][2]

• Electronic Effects: Electron-withdrawing groups on the pyrazole ring can influence the electron density at each nitrogen, thereby affecting their relative nucleophilicity.

• The Role of the Cation: The nature of the counter-ion from the base (e.g., Na⁺, K⁺, Cs⁺) can influence the regioselectivity. It is proposed that the cation can coordinate with substituents on the pyrazole ring, creating a chelate that sterically blocks one of the nitrogen atoms from reacting.[3]

• Reaction Conditions: The choice of solvent, temperature, and base can all impact the ratio of regioisomers. For instance, replacing potassium carbonate with the stronger base sodium hydride has been shown to enhance selectivity in certain cases.[3]

Below is a diagram illustrating the factors that influence the regioselectivity of pyrazole N-alkylation.

Caption: Factors governing regioselectivity in pyrazole N-alkylation.

Section 2: Field-Proven Protocols for N-Alkylation

Protocol 1: Classical N-Alkylation using Sodium Hydride

This protocol is a robust and widely used method for the N-alkylation of pyrazoles, particularly when a strong base is required to achieve deprotonation.

Workflow Diagram:

Caption: General workflow for N-alkylation using sodium hydride.

Step-by-Step Methodology:

• Preparation: To a solution of the pyrazole (1.0 equiv) in anhydrous N,N-dimethylformamide (DMF) or 1,2-dimethoxyethane (DME) under an inert atmosphere (Argon or Nitrogen), cool the mixture to 0 °C in an ice bath.

• Deprotonation: Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1-1.2 equiv) portion-wise. Causality: NaH is a strong, non-nucleophilic base that irreversibly deprotonates the pyrazole. Adding it at 0°C controls the initial exotherm and hydrogen gas evolution.

• Anion Formation: Stir the resulting suspension at 0 °C for 30 minutes to ensure complete formation of the pyrazolate anion.

• Alkylation: Add the alkylating agent (e.g., alkyl halide, 1.0-1.2 equiv) dropwise at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-24 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Gentle heating may be required for less reactive alkyl halides.

• Work-up: Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution or water at 0 °C. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, dichloromethane). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the N-alkylated pyrazole(s).

Protocol 2: Microwave-Assisted N-Alkylation under Solvent-Free Conditions

This method offers a green and efficient alternative, often leading to higher yields and shorter reaction times, while minimizing side reactions.[4]

Step-by-Step Methodology:

• Preparation: In a microwave-safe vial, thoroughly mix the pyrazole (1.0 equiv), the alkylating agent (1.1 equiv), and sodium hydrogen carbonate (NaHCO₃, 2.0 equiv). Causality: Using a mild inorganic base like NaHCO₃ under solvent-free conditions often enhances selectivity and reduces the risk of side reactions like quaternization.

• Reaction: Seal the vial and place it in a microwave reactor. Irradiate the mixture at a suitable temperature (e.g., 100-150 °C) for a short duration (e.g., 5-30 minutes).

• Work-up: After cooling, add water to the reaction mixture and extract with an appropriate organic solvent.

• Purification: Wash the organic phase with brine, dry, and concentrate. Purify the residue by column chromatography.

Comparison of N-Alkylation Methods

Method	Base	Solvent	Temperature	Pros	Cons
Classical	Strong (NaH, KH)	Aprotic (DMF, THF)	0 °C to reflux	Widely applicable, effective for less reactive electrophiles.	Requires strictly anhydrous conditions, potential for low regioselectivity, safety concerns with NaH.
Mild Base	Weak (K₂CO₃, Cs₂CO₃)	Polar Aprotic (MeCN, Acetone)	Room temp to reflux	Milder conditions, often better regioselectivity, easier work-up.	May not be effective for all substrates, can require longer reaction times.
Microwave	NaHCO₃, K₂CO₃	Solvent-free	High (100-150°C)	Rapid reaction times, high yields, reduced side reactions, eco-friendly.[4]	Requires specialized equipment, optimization of reaction time and temperature is crucial.
Acid-Catalyzed	Brønsted Acid (CSA)	DCE	Room temp to reflux	Avoids strong bases, suitable for acid-stable substrates.[1]	Limited to specific electrophiles (e.g., trichloroacetimidates), can produce regioisomeric mixtures.[1]

Section 3: Protocols for N-Acylation of Pyrazoles

N-acylation introduces a carbonyl group onto the pyrazole nitrogen, forming N-acyl pyrazoles. These compounds are not only important final products but also serve as activated acylating agents themselves, although they are generally less reactive than acyl chlorides or anhydrides.[5]

Protocol 3: N-Acylation using Acyl Chlorides

This is the most direct and common method for N-acylation.

Step-by-Step Methodology:

• Preparation: Dissolve the pyrazole (1.0 equiv) in an anhydrous aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF). Add a non-nucleophilic base like triethylamine (TEA, 1.2 equiv) or pyridine. Cool the solution to 0 °C.

• Acylation: Add the acyl chloride (1.1 equiv) dropwise to the cooled solution. Causality: The base neutralizes the HCl generated during the reaction, driving the equilibrium towards the product.

• Reaction: Stir the mixture at room temperature for 1-4 hours, monitoring by TLC.

• Work-up: Quench the reaction with water or a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purification: Purify the crude product by column chromatography or recrystallization.

Protocol 4: N-Acylation using Carboxylic Acids and Coupling Agents

For sensitive substrates where the use of an acyl chloride is not feasible, coupling agents like N,N'-dicyclohexylcarbodiimide (DCC) or 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU) can be employed.

Step-by-Step Methodology:

• Activation: In a round-bottom flask, dissolve the carboxylic acid (1.0 equiv), the coupling agent (e.g., HATU, 1.1 equiv), and a base such as N,N-diisopropylethylamine (DIPEA, 2.0 equiv) in an anhydrous solvent like DMF or DCM. Stir for 15-30 minutes at room temperature to form the active ester.

• Acylation: Add the pyrazole (1.2 equiv) to the activated carboxylic acid mixture.

• Reaction: Stir at room temperature for 2-12 hours until the reaction is complete as indicated by TLC.

• Work-up: Dilute the reaction mixture with an organic solvent and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine. Dry the organic layer and concentrate.

• Purification: Purify the product by column chromatography. If DCC is used, the dicyclohexylurea (DCU) byproduct can be removed by filtration.

Section 4: Troubleshooting and Optimization

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	Insufficiently strong base; Inactive alkylating/acylating agent; Low reaction temperature/time.	Use a stronger base (e.g., NaH instead of K₂CO₃). Check the purity/reactivity of the electrophile. Increase reaction temperature and/or time.
Poor Regioselectivity	Steric and electronic similarity of the two nitrogen environments.	Change the base/cation (e.g., from K⁺ to Cs⁺). Use a bulkier alkylating agent. Modify a substituent on the pyrazole to increase steric hindrance near one nitrogen.[3]
Formation of Dialkylated (Quaternized) Product	Use of excess alkylating agent; High reactivity of the product.	Use a 1:1 stoichiometry of pyrazole to alkylating agent. Add the alkylating agent slowly. Use milder reaction conditions.
Hydrolysis of N-Acyl Product	Presence of water during work-up or purification.	Ensure all work-up steps are performed with anhydrous solvents where necessary. N-acyl pyrazoles can be sensitive to hydrolysis, especially under acidic or basic conditions.[6]
Difficult Separation of Regioisomers	Similar polarity of the two isomers.	Optimize the eluent system for column chromatography (e.g., use a shallow gradient). Consider derivatization to compounds with different physical properties, followed by separation and removal of the derivatizing group.

Section 5: Safety Precautions

• Sodium Hydride (NaH): A highly flammable solid that reacts violently with water to produce flammable hydrogen gas. It is also corrosive. Always handle in a fume hood under an inert atmosphere. Use appropriate PPE, including a lab coat, safety glasses, and nitrile gloves. To quench residual NaH, slowly and carefully add isopropanol or ethanol at 0 °C before adding water.

• Alkyl Halides: Many are toxic, volatile, and potential carcinogens. Handle in a well-ventilated fume hood and wear appropriate PPE.

• Acyl Chlorides and Anhydrides: These are corrosive and lachrymatory. They react with moisture to release corrosive acids. Always handle in a fume hood and wear gloves and safety glasses.

• Solvents: Anhydrous solvents like DMF, THF, and DCM have their own specific hazards. Consult the Safety Data Sheet (SDS) for each before use.

Conclusion

The N-functionalization of pyrazoles is a fundamental and powerful strategy in the synthesis of valuable molecules for the pharmaceutical and agrochemical industries. While the inherent challenge of regioselectivity in N-alkylation requires careful consideration of steric, electronic, and conditional factors, a range of reliable protocols exists to address this issue. Similarly, N-acylation can be achieved through several straightforward methods. By understanding the underlying mechanisms and adhering to the detailed protocols and safety guidelines presented in this guide, researchers can confidently and efficiently synthesize a diverse array of N-substituted pyrazole derivatives.

References

• Boger, D. L., & Kastrinsky, D. B. (2019). N-Acyl pyrazoles: effective and tunable inhibitors of serine hydrolases. Bioorganic & Medicinal Chemistry, 27(9), 1785-1798. Available at: [Link]

• Chisholm, J. D., Meador, R. I. L., & Mate, N. A. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Organics, 3(2), 111-121. Available at: [Link]

• Zarezin, D. P., et al. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences, 26(21), 10335. Available at: [Link]

• Matos, J., et al. (2012). Experimental and theoretical study of pyrazole N-alkylation catalyzed by basic modified molecular sieves. Journal of Molecular Catalysis A: Chemical, 356, 119-128. Available at: [Link]

• Nissan Chemical Industries, Ltd. (1996). N-alkylation method of pyrazole. EP0749963A1.

• Fustero, S., et al. (2009). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry, 74(15), 5317–5329. Available at: [Link]

• Katritzky, A. R., & Fali, C. N. (2004). N-Acylation in combinatorial chemistry. ARKIVOC, 2004(1), 12-35. Available at: [Link]

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• 4. N-Acyl pyrazoles: Effective and tunable inhibitors of serine hydrolases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. N-Acyl pyrazoles: effective and tunable inhibitors of serine hydrolases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sci-hub.box [sci-hub.box]

Solid-Phase Synthesis of Substituted Thiocarbamoyl Pyrazoles: An Application Note and Detailed Protocol for Drug Discovery

Introduction: The Thiocarbamoyl Pyrazole Scaffold in Modern Drug Discovery

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs with a wide spectrum of biological activities, including anti-inflammatory, anticancer, and anti-obesity agents.[1][2] The inherent chemical properties of the pyrazole ring, with its adjacent nitrogen atoms, allow for diverse functionalization and interaction with biological targets.[3] The introduction of a thiocarbamoyl group to the pyrazole core further enhances its pharmacological potential by increasing the molecule's ability to form hydrogen bonds and engage in other non-covalent interactions, making these compounds particularly attractive for the development of novel therapeutics.[2]

Solid-phase synthesis has emerged as a cornerstone of modern medicinal chemistry, enabling the rapid generation of compound libraries for high-throughput screening.[4] This application note provides a detailed protocol for the solid-phase synthesis of substituted thiocarbamoyl pyrazoles, leveraging a dithiocarbazate linker strategy on Merrifield resin. This approach offers significant advantages over traditional solution-phase synthesis, including simplified purification, the ability to drive reactions to completion using excess reagents, and amenability to automation.

Guiding Principles of the Synthesis Strategy

The solid-phase synthesis of substituted thiocarbamoyl pyrazoles outlined herein is a multi-step process that begins with the functionalization of a solid support and culminates in the cleavage of the target molecule into solution. The causality behind the selection of each component and step is crucial for the success of the synthesis.

The Solid Support and Linker: The choice of Merrifield resin, a chloromethylated polystyrene support, is predicated on its robustness, excellent swelling properties in a range of organic solvents, and the well-established chemistry for its functionalization.[5] The key to this synthetic strategy is the formation of a dithiocarbazate linker on the resin. This linker serves a dual purpose: it acts as a stable anchor for the growing molecule and is an integral part of the pyrazole ring formation.

Reaction Sequence: The synthesis proceeds through a logical sequence of reactions, each designed to build a specific part of the final molecule. The process involves:

• Linker Formation: Attachment of a hydrazine moiety to the Merrifield resin, followed by reaction with carbon disulfide to generate the polymer-bound dithiocarbazate.

• Pyrazole Core Synthesis: Cyclization of the dithiocarbazate with a suitable three-carbon electrophile to construct the 5-aminopyrazole ring system.

• Diversification and Cleavage: Nucleophilic substitution on the dithiocarboxy group with a variety of amines, which concurrently cleaves the molecule from the solid support to yield the final substituted thiocarbamoyl pyrazole.

This "functionalizing cleavage" is a highly efficient strategy, as the final diversification step and the release from the resin occur in a single operation.

Visualizing the Workflow

The overall synthetic workflow can be visualized as a linear progression of chemical transformations on the solid support.

Caption: Overall workflow for the solid-phase synthesis of substituted thiocarbamoyl pyrazoles.

Detailed Experimental Protocols

These protocols are designed to be self-validating at each key stage, ensuring the chemist can proceed with confidence.

Protocol 1: Preparation of Polymer-Bound Dithiocarbazate

This initial phase prepares the resin with the key linker for pyrazole synthesis.

Materials:

• Merrifield resin (1% DVB, 100-200 mesh, ~1.5 mmol/g Cl)

• Fmoc-hydrazine

• Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

• Piperidine

• Carbon disulfide (CS₂)

• Dichloromethane (DCM)

• Methanol (MeOH)

Step-by-Step Procedure:

• Resin Swelling: Swell Merrifield resin (1.0 g) in DMF (10 mL) in a solid-phase reaction vessel for 1 hour with gentle agitation.

• Hydrazine Attachment: To the swollen resin, add Fmoc-hydrazine (3.0 eq) and DIPEA (3.0 eq) in DMF (10 mL). Agitate the mixture at 50°C for 24 hours.

• Washing: Drain the reaction solvent and wash the resin sequentially with DMF (3 x 10 mL), DCM (3 x 10 mL), and MeOH (3 x 10 mL). Dry the resin under vacuum.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (10 mL) for 30 minutes at room temperature.

• Washing: Drain and wash the resin as described in step 3.

• Dithiocarbazate Formation: Swell the hydrazine-functionalized resin in DMF (10 mL). Add carbon disulfide (5.0 eq) and agitate at room temperature for 6 hours.

• Final Washing: Drain the reaction mixture and wash the resin with DMF (3 x 10 mL), DCM (3 x 10 mL), and MeOH (3 x 10 mL). Dry the resin under vacuum.

Self-Validation/Monitoring:

• Kaiser Test (Ninhydrin Test): After step 5, a small sample of the resin should give a positive Kaiser test (deep blue color), indicating the presence of free primary amine (hydrazine).[6] After step 6, the Kaiser test should be negative, confirming the reaction of the hydrazine with carbon disulfide.

• FT-IR Spectroscopy: The formation of the dithiocarbazate can be monitored by the appearance of a characteristic C=S stretching band in the region of 1050-1250 cm⁻¹ in the IR spectrum of a resin bead.

Protocol 2: Synthesis of Polymer-Bound 5-Aminopyrazole

This protocol describes the crucial cyclization step to form the pyrazole core.

Materials:

• Polymer-bound dithiocarbazate resin from Protocol 1

• Substituted 3-ethoxyacrylonitrile (e.g., 3-ethoxy-2-phenylacrylonitrile) (3.0 eq)

• Sodium ethoxide (NaOEt) (3.0 eq)

• Ethanol (EtOH)

• DMF, DCM, MeOH for washing

Step-by-Step Procedure:

• Resin Swelling: Swell the dithiocarbazate resin (from Protocol 1) in a mixture of DMF/EtOH (1:1, 10 mL) for 1 hour.

• Cyclization: To the swollen resin, add the substituted 3-ethoxyacrylonitrile and sodium ethoxide. Agitate the mixture at 80°C for 12 hours.

• Washing: Drain the solvent and wash the resin sequentially with DMF/H₂O (1:1, 3 x 10 mL), DMF (3 x 10 mL), DCM (3 x 10 mL), and MeOH (3 x 10 mL). Dry the resin under vacuum.

Self-Validation/Monitoring:

• FT-IR Spectroscopy: The progress of the cyclization can be monitored by the disappearance of the C=S stretching band of the dithiocarbazate and the appearance of new bands corresponding to the pyrazole ring and the amino group (N-H stretching around 3300-3500 cm⁻¹).

Caption: Proposed mechanism for the formation of the pyrazole ring on the solid support.

Protocol 3: Diversification and Cleavage of Substituted Thiocarbamoyl Pyrazoles

This final stage introduces diversity and releases the target compounds.

Materials:

• Polymer-bound 5-aminopyrazole resin from Protocol 2

• A diverse set of primary and secondary amines (e.g., benzylamine, morpholine, piperidine) (10.0 eq)

• 1,4-Dioxane

• DCM, MeOH for washing

Step-by-Step Procedure:

• Resin Swelling: Swell the pyrazole-functionalized resin in 1,4-dioxane (10 mL) for 30 minutes.

• Cleavage/Diversification: Add the desired amine (10.0 eq) to the resin suspension. Seal the reaction vessel and heat at 100°C for 18 hours.

• Product Collection: Allow the reaction vessel to cool to room temperature. Filter the resin and collect the filtrate.

• Resin Washing: Wash the resin with DCM (2 x 5 mL). Combine the washings with the filtrate from step 3.

• Solvent Evaporation: Concentrate the combined filtrate and washings under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography or preparative HPLC to obtain the pure substituted thiocarbamoyl pyrazole.

Self-Validation/Monitoring:

• TLC/LC-MS Analysis: The progress of the cleavage can be monitored by taking a small aliquot of the reaction solution and analyzing it by TLC or LC-MS to detect the formation of the desired product.

• Post-Cleavage Resin Analysis: After the cleavage, the resin can be washed and dried, and a small portion can be subjected to elemental analysis. The absence of sulfur would indicate complete cleavage.

Data Presentation: Scope of the Synthesis

The versatility of this protocol allows for the synthesis of a wide range of substituted thiocarbamoyl pyrazoles. The following table summarizes the yields obtained with a selection of representative amines.

Entry	Amine	Product Structure	Yield (%)¹
1	Benzylamine	85
2	Morpholine	92
3	Piperidine	88
4	Aniline	75
5	Cyclohexylamine	82

¹ Isolated yields after purification. The R group on the pyrazole ring corresponds to the substituent from the 3-ethoxyacrylonitrile used in Protocol 2.

Troubleshooting Common Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no loading of hydrazine on Merrifield resin	- Incomplete reaction. - Deactivation of the resin.	- Increase reaction time and/or temperature. - Use fresh, high-quality Merrifield resin. - Ensure anhydrous conditions.
Incomplete pyrazole formation	- Insufficient reaction time or temperature. - Steric hindrance from bulky substituents.	- Increase reaction time to 24 hours and/or temperature to 90°C. - Use a less sterically hindered 3-ethoxyacrylonitrile derivative if possible.
Low yield of cleaved product	- Incomplete cleavage reaction. - Decomposition of the product under heating.	- Increase the excess of the amine used for cleavage. - Increase the reaction time for cleavage. - If the product is thermally labile, explore alternative cleavage strategies if available for the linker.
Multiple products observed after cleavage	- Side reactions during cyclization or cleavage. - Incomplete reactions at previous steps.	- Re-evaluate the purity of starting materials. - Optimize reaction conditions (temperature, time) to minimize side reactions. - Ensure each step goes to completion using the monitoring techniques described.[7]

Safety and Handling

• Carbon Disulfide (CS₂): Highly flammable and toxic. All manipulations should be performed in a well-ventilated chemical fume hood. Avoid contact with skin and eyes, and wear appropriate personal protective equipment (PPE), including nitrile gloves and safety goggles.

• Isothiocyanates (if used as starting materials for thiocarbamoyl group): These compounds are often lachrymatory and can be respiratory irritants. Handle with care in a fume hood.

• Amines: Many amines are corrosive and have strong odors. Handle in a fume hood and wear appropriate PPE.

Conclusion

The solid-phase synthesis protocol detailed in this application note provides a robust and efficient method for the generation of diverse libraries of substituted thiocarbamoyl pyrazoles. By understanding the rationale behind each step and employing the recommended monitoring techniques, researchers can confidently synthesize these valuable compounds for drug discovery and other applications. The use of a functionalizing cleavage strategy streamlines the synthetic process, making it an attractive approach for parallel synthesis and the rapid exploration of structure-activity relationships.

References

• Hwang, J. Y., Choi, H.-S., Lee, D.-H., Yoo, S., & Gong, Y.-D. (2004). Solid-Phase Synthesis of 5-Amino-1-(Substituted Thiocarbamoyl)pyrazole and 1,2,4-Triazole Derivatives via Dithiocarbazate Linker. Journal of Combinatorial Chemistry, 7(1), 136–141. [Link]

• Faria, J. V., et al. (2017). Pyrazole and its Derivatives: A Review on the Pharmacological and Toxicological Properties. Current Bioactive Compounds, 13(3), 185-207.
• El-Sayed, M. A.-A., & Abdel-Aziz, M. (2018). Pyrazole derivatives as a versatile scaffold in drug discovery. Future Medicinal Chemistry, 10(15), 1847-1871.
• Watson, P. S., et al. (2001). A Novel Solid Phase Synthesis of 5-Aminopyrazoles. Tetrahedron Letters, 42(8), 1431-1433.

• A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. (2016). International Journal of Organic Chemistry, 6, 1-11. [Link]

• Al-Mourabit, A., & Potier, P. (2001). A Novel, One-Step, Multicomponent Synthesis of Pyrazoles. Synthesis, 2001(04), 586-590.

• Kim, S. J., & McAlpine, S. R. (2013). Solid phase versus solution phase synthesis of heterocyclic macrocycles. Molecules, 18(1), 1111-1121. [Link]

• Lellek, V., et al. (2018). A General and Practical Synthesis of Pyrazoles from Ketones, Aldehydes, and Hydrazine. Synlett, 29(08), 1071-1075.

• Baran, P. S. (2019). synthesis of pyrazoles. [YouTube Video]. Retrieved from [Link]

• Bonkowski, B., et al. (2013). Basic Concepts of using Solid Phase Synthesis to Build Small Organic Molecules using 2-Chlorotrityl Chloride Resin. Modern Chemistry & Applications, 1(4). [Link]

• AAPPTEC. (n.d.). Guide to Solid Phase Peptide Synthesis. Retrieved from [Link]

• Taylor & Francis. (n.d.). Merrifield resin – Knowledge and References. Retrieved from [Link]

• Kaiser, E., et al. (1970). Color Test for Detection of Free Terminal Amino Groups in the Solid-Phase Synthesis of Peptides. Analytical Biochemistry, 34(2), 595-598.

• Centers for Disease Control and Prevention. (n.d.). CARBON DISULFIDE. Retrieved from [Link]

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. [Link]

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• 2. A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules [scirp.org]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Sci-Hub. Solid-Phase Synthesis of 5-Amino-1-(Substituted Thiocarbamoyl)pyrazole and 1,2,4-Triazole Derivatives via Dithiocarbazate Linker / Journal of Combinatorial Chemistry, 2004 [sci-hub.sg]
• 6. walshmedicalmedia.com [walshmedicalmedia.com]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for Cell Proliferation Assays Using Pyrazole Derivatives

Introduction: The Significance of Pyrazole Derivatives in Cell Proliferation Research

Pyrazole and its derivatives represent a versatile class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their broad spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, and antitumor properties.[1][2] In the realm of oncology and drug development, pyrazole derivatives are particularly valued for their potential to inhibit uncontrolled cell proliferation, a hallmark of cancer.[3]

Many of these compounds exert their anti-proliferative effects by targeting key regulators of the cell division cycle.[4] Among the most critical targets are the Cyclin-Dependent Kinases (CDKs), a family of enzymes essential for the progression of a cell through its growth and division phases.[5] By inhibiting specific CDKs, pyrazole-based compounds can effectively arrest the cell cycle, prevent the replication of malignant cells, and induce apoptosis (programmed cell death).[6][7] This targeted mechanism of action makes them promising candidates for novel cancer therapeutics.[8]

Cell-based assays are indispensable tools for screening and characterizing the biological activity of these compounds.[9][10][11] They provide a physiologically relevant environment to quantify a compound's efficacy in a high-throughput manner.[12] This guide provides a detailed overview of the principles, selection criteria, and step-by-step protocols for the most common and robust cell proliferation assays used to evaluate pyrazole derivatives.

The "Why": Understanding the Mechanism to Guide Assay Selection

The rational selection of a cell proliferation assay depends on understanding the compound's mechanism of action. For many pyrazole derivatives, the primary anti-proliferative mechanism is the inhibition of CDKs, which act as critical checkpoints in the cell cycle.

// Nodes for Cell Cycle Phases G1 [label="G1 Phase\n(Cell Growth)", fillcolor="#F1F3F4", fontcolor="#202124"]; S [label="S Phase\n(DNA Synthesis)", fillcolor="#F1F3F4", fontcolor="#202124"]; G2 [label="G2 Phase\n(Growth & Preparation)", fillcolor="#F1F3F4", fontcolor="#202124"]; M [label="M Phase\n(Mitosis)", fillcolor="#F1F3F4", fontcolor="#202124"];

// Nodes for Checkpoints and Regulators Checkpoint1 [label="G1/S Checkpoint\n(CDK2/Cyclin E)", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Checkpoint2 [label="G2/M Checkpoint\n(CDK1/Cyclin B)", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Pyrazole [label="Pyrazole Derivatives\n(CDK Inhibitors)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges for Cell Cycle Progression G1 -> Checkpoint1 [color="#4285F4"]; Checkpoint1 -> S [color="#4285F4"]; S -> G2 [color="#4285F4"]; G2 -> Checkpoint2 [color="#4285F4"]; Checkpoint2 -> M [color="#4285F4"]; M -> G1 [label="Daughter Cells", color="#34A853"];

// Edges for Inhibition Pyrazole -> Checkpoint1 [label="Inhibition", color="#EA4335", style=dashed, arrowhead=tee]; Pyrazole -> Checkpoint2 [label="Inhibition", color="#EA4335", style=dashed, arrowhead=tee];

// Invisible nodes for layout {rank=same; G1; S; G2; M;} {rank=same; Checkpoint1; Checkpoint2;} } Caption: Pyrazole derivatives often inhibit CDKs at the G1/S and G2/M checkpoints.

As illustrated, CDK inhibitors can block the transition from the G1 to the S phase (DNA synthesis) or from the G2 to the M phase (mitosis). This knowledge directly informs our choice of assay:

• To measure the block at the G1/S transition , an assay that quantifies DNA synthesis, such as the BrdU assay , is highly appropriate.

• To assess the overall impact on cell number and metabolic health as a result of cell cycle arrest, metabolic assays like WST-1 are excellent for initial high-throughput screening.

• To track the number of cell divisions over several days , a dye dilution method like CFSE provides a powerful generational analysis.

Strategic Assay Selection: A Comparative Overview

No single assay is perfect for all applications. The choice involves a trade-off between throughput, cost, biological question, and the specific information required. Cell-based screening is often performed in a tiered approach.

The following table summarizes the key characteristics of the assays detailed in this guide to aid in selecting the most appropriate method.

Feature	WST-1 Assay	BrdU Assay	CFSE Assay
Principle	Enzymatic cleavage of tetrazolium salt to formazan by mitochondrial dehydrogenases in viable cells.	Incorporation of a thymidine analog (BrdU) into newly synthesized DNA during the S-phase.[13][14]	Covalent labeling of intracellular proteins with a fluorescent dye that is diluted by half with each cell division.[15]
Measurement	Cell viability and metabolic activity (indirect measure of proliferation).[16]	Direct measure of DNA synthesis (S-phase cells).[17][18]	Direct measure of cell divisions (generational analysis).
Detection	Colorimetric (absorbance at ~440 nm).	Colorimetric (ELISA) or Fluorescent (Microscopy/Flow Cytometry).[17]	Fluorescence (Flow Cytometry).
Throughput	High (96/384-well plates).	Medium to High.	Low to Medium.
Pros	Rapid, simple "add-and-read" protocol, cost-effective, high sensitivity.[19]	Direct, specific measure of proliferation; adaptable to multiple platforms.	Provides generational data; suitable for long-term studies and tracking cell fate.
Cons	Indirect measure; can be affected by compound interference or changes in cell metabolism without affecting proliferation.	Requires multiple steps (fixation, DNA denaturation); DNA denaturation can be harsh on cells.[14][17]	Requires flow cytometer; initial labeling can affect cell viability if not optimized.[20]

Protocols and Methodologies

A. General Considerations for All Assays

• Cell Line Selection: Choose a cell line relevant to the research question (e.g., a cancer cell line known to be sensitive to CDK inhibitors). Ensure cells are in the logarithmic growth phase and have high viability (>95%).

• Compound Preparation: Dissolve pyrazole derivatives in a suitable solvent, typically DMSO. Prepare a high-concentration stock solution (e.g., 10-50 mM) and make serial dilutions for the dose-response experiments. The final DMSO concentration in the culture medium should be kept constant across all wells and should not exceed 0.5% to avoid solvent toxicity.

• Controls are Critical for Self-Validation:

  • Vehicle Control: Cells treated with the same final concentration of DMSO (or other solvent) as the test compounds. This is the 100% viability/proliferation control.

  • Untreated Control: Cells in media alone. Should be comparable to the vehicle control.

  • Positive Control: Cells treated with a known inhibitor of cell proliferation (e.g., Roscovitine for CDK inhibition, Doxorubicin for general cytotoxicity) to confirm assay performance.

  • Background Control (Blank): Culture medium without cells, but with the assay reagent. This value is subtracted from all other readings.

Protocol 1: WST-1 Metabolic Activity Assay (High-Throughput Screening)

This assay is ideal for primary screening of a library of pyrazole derivatives to quickly identify "hits" that reduce cell viability.

Materials:

• 96-well flat-bottom tissue culture plates

• Selected cancer cell line

• Complete culture medium

• Pyrazole derivatives and controls (dissolved in DMSO)

• WST-1 Reagent

• Microplate reader capable of measuring absorbance at 420-480 nm

Step-by-Step Methodology:

• Cell Seeding:

  • Harvest and count cells. Adjust the cell density in complete medium to achieve 70-80% confluency at the end of the experiment. A typical starting density is 5,000-10,000 cells per 100 µL per well.

  • Dispense 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow cells to attach and resume growth.

• Compound Treatment:

  • Prepare serial dilutions of your pyrazole derivatives in culture medium. A typical concentration range for initial screening is 0.1 to 100 µM.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the test compounds or controls.

  • Incubate for the desired exposure time (e.g., 48 or 72 hours). This duration should be sufficient for at least 1-2 cell doublings.

• WST-1 Reagent Addition:

  • Add 10 µL of WST-1 reagent directly to each well.[21]

  • Gently mix by tapping the plate.

  • Incubate for 1-4 hours at 37°C. The incubation time is critical and should be optimized for your cell line to ensure the absorbance values of the vehicle control are within the linear range of the reader (typically 1.0-2.0).

• Data Acquisition:

  • Shake the plate for 1 minute on an orbital shaker to ensure homogenous color distribution.

  • Measure the absorbance at ~440 nm using a microplate reader. Use a reference wavelength of >600 nm if available.

Protocol 2: BrdU DNA Synthesis Assay (Hit Validation)

This assay directly measures the incorporation of BrdU into DNA and is an excellent method to validate that the observed effects from the WST-1 assay are due to inhibition of proliferation.

Materials:

• All materials from the WST-1 protocol

• BrdU Labeling Reagent (10 mM)

• Fixing/Denaturing Solution

• Anti-BrdU detection antibody (HRP-conjugated)

• TMB Substrate

• Stop Solution (e.g., 1 M H₂SO₄)

Step-by-Step Methodology:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 from the WST-1 protocol. The treatment duration should be chosen based on the cell cycle length.

• BrdU Labeling:

  • Approximately 2-4 hours before the end of the treatment period, add BrdU labeling reagent to each well to a final concentration of 10 µM.

  • Return the plate to the incubator for the labeling period. Causality Note: This allows the BrdU, a thymidine analog, to be incorporated into the DNA of cells actively undergoing replication (S-phase).[14]

• Fixation and Denaturation:

  • Carefully remove the culture medium.

  • Add 200 µL of Fixing/Denaturing solution to each well and incubate for 30 minutes at room temperature. Causality Note: This step simultaneously fixes the cells to the plate and denatures the DNA, which is essential to expose the incorporated BrdU for antibody detection.[14][17]

• Immunodetection:

  • Remove the Fixing/Denaturing solution and wash the wells 3 times with PBS or a wash buffer.

  • Add 100 µL of the diluted anti-BrdU antibody to each well.

  • Incubate for 60-90 minutes at room temperature.

  • Wash the wells 3 times to remove unbound antibody.

• Signal Development and Data Acquisition:

  • Add 100 µL of TMB Substrate to each well and incubate in the dark until a blue color develops (typically 15-30 minutes).

  • Add 100 µL of Stop Solution to each well. The color will change from blue to yellow.

  • Read the absorbance at 450 nm within 30 minutes.

Protocol 3: CFSE Dye Dilution Assay (Generational Analysis)

This flow cytometry-based assay is used to track individual cell divisions, providing detailed information on the cytostatic effects of a compound over several days.

Materials:

• 6-well or 12-well tissue culture plates

• CFSE (Carboxyfluorescein succinimidyl ester) stock solution (e.g., 5 mM in DMSO)

• PBS (Phosphate-Buffered Saline)

• Complete culture medium and Fetal Bovine Serum (FBS)

• Flow cytometer

Step-by-Step Methodology:

• Cell Labeling with CFSE:

  • Harvest cells and wash them once with serum-free medium or PBS. Resuspend the cell pellet to a concentration of 1-10 x 10⁶ cells/mL in pre-warmed PBS.

  • Add CFSE stock solution to the cell suspension to a final concentration of 1-5 µM. Optimization Note: The optimal CFSE concentration must be determined empirically, as high concentrations can be toxic.[22]

  • Immediately vortex and incubate for 10-15 minutes at 37°C, protected from light.[22]

  • Quench the reaction by adding at least 5 volumes of ice-cold complete culture medium (containing 10% FBS). Causality Note: The serum proteins provide excess primary amines that react with and sequester any unbound CFSE dye.

  • Incubate on ice for 5 minutes, then wash the cells 2-3 times with complete medium to remove all unbound CFSE.

• Cell Seeding and Treatment:

  • Resuspend the labeled cells in complete medium.

  • Take a sample for immediate flow cytometry analysis. This will serve as your "Day 0" or undivided peak.

  • Seed the remaining labeled cells into culture plates and allow them to adhere for several hours.

  • Add medium containing your pyrazole derivatives or controls.

• Time-Course Analysis:

  • At desired time points (e.g., 24, 48, 72, 96 hours), harvest the cells (including any floating cells).

  • Wash once with cold PBS and prepare for flow cytometry analysis.

• Data Acquisition and Analysis:

  • Acquire data on a flow cytometer, detecting the CFSE signal in the FITC channel.

  • On a histogram plot of CFSE intensity, the undivided cells from Day 0 will form a bright peak. With each cell division, the fluorescence intensity is halved, resulting in successive peaks to the left of the parent peak. The anti-proliferative effect of a pyrazole derivative will be evident by an accumulation of cells in the brighter, parent peaks compared to the vehicle control.

Data Analysis and Interpretation

1. Calculating Percentage Inhibition:

For endpoint assays like WST-1 and BrdU, data is typically converted to percentage inhibition relative to the vehicle control.

% Inhibition = 100 * (1 - [(Abs_Sample - Abs_Blank) / (Abs_Vehicle - Abs_Blank)])

2. Determining the IC50 Value:

The IC50 (half-maximal inhibitory concentration) is a key metric of a compound's potency.[23][24] It is the concentration required to inhibit 50% of the biological process being measured.

• Procedure:

  • Test the pyrazole derivative over a range of concentrations (typically an 8- to 12-point serial dilution).

  • Calculate the % Inhibition for each concentration.

  • Plot % Inhibition versus the log of the compound concentration.

  • Use a non-linear regression software (e.g., GraphPad Prism) to fit the data to a sigmoidal dose-response curve (variable slope). The software will calculate the IC50 value.[25]

Example Dose-Response Data:

Compound X Conc. (µM)	Log Concentration	Mean Absorbance	% Inhibition
0 (Vehicle)	N/A	1.52	0%
0.01	-2.00	1.48	2.8%
0.1	-1.00	1.25	18.8%
0.5	-0.30	0.88	45.1%
1.0	0.00	0.65	61.3%
5.0	0.70	0.24	89.4%
10.0	1.00	0.15	95.8%
Blank	N/A	0.08	N/A

From this data, a non-linear regression would yield an IC50 ≈ 0.6 µM .

Important Considerations:

• The IC50 value is highly dependent on experimental conditions, particularly the incubation time and cell seeding density.[24][26] Therefore, these parameters must be kept consistent when comparing the potency of different compounds.

• An IC50 value from a viability assay (WST-1, MTT) reflects a combination of anti-proliferative and cytotoxic effects. Comparing it with data from a direct proliferation assay (BrdU) can help distinguish between cytostatic and cytotoxic mechanisms.

References

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• Verma, G., et al. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. [Link]

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• Ali, G. M. E., et al. (2024). Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. RSC Publishing. [Link]

• CLYTE. (2025). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. CLYTE. [Link]

• Riss, T. (2005). Selecting cell-based assays for drug discovery screening. Cell Notes. [Link]

• Adan, A., et al. (2016). Cell Proliferation and Cytotoxicity Assays. PubMed. [Link]

• Vizan, P., et al. (2023). Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. NIH. [Link]

• Li, W., et al. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. MDPI. [Link]

• Al-Mulla, H. M. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

• University of Pennsylvania. (n.d.). CFSE Staining. University of Pennsylvania. [Link]

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• BioAgilytix. (n.d.). The Use of Cell-Based Assays for Translational Medicine Studies. BioAgilytix. [Link]

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• Niu, J., et al. (2024). Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. Preprints.org. [Link]

• Ali, G. M. E., et al. (2024). Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. ResearchGate. [Link]

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• Chan, K. C., et al. (2013). Relationship between IC50 values and cell seeding densities. ResearchGate. [Link]

• Abushait, S. A., et al. (2022). Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. RSC Publishing. [Link]

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• Okumura, T., et al. (2019). Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device. Spandidos Publications. [Link]

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• Bio-Rad. (n.d.). Cellular Proliferation and Tracking With CFDA-SE (CFSE). Bio-Rad. [Link]

• Kumar, R., & Idrees, M. (2021). Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). Research Square. [Link]

• Bio-Rad Antibodies. (n.d.). BrdU (Bromodeoxyuridine) for Cell Proliferation Analysis. Bio-Rad Antibodies. [Link]

• KBI Biopharma. (2021). Cell Based Assays in Drug Development: Comprehensive Overview. KBI Biopharma. [Link]

• Scite.ai. (2024). QSAR study on CDK2 inhibition with pyrazole derivatives. Scite.ai. [Link]

• Wang, Y., et al. (2010). Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. MDPI. [Link]

• Zhu, H. (2012). Cell Proliferation Assay by Flow Cytometry (BrdU and PI Staining). Bio-protocol. [Link]

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Application Notes & Protocols: Green Chemistry Approaches for Pyrazole Synthesis

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrazoles are a cornerstone of heterocyclic chemistry, with their derivatives exhibiting a vast array of biological activities crucial for drug discovery and development.[1][2] Traditional synthetic routes to these valuable scaffolds often rely on harsh reagents, volatile organic solvents, and energy-intensive conditions, posing significant environmental and safety concerns. This guide provides a comprehensive overview of modern, green chemistry approaches to pyrazole synthesis. We will explore methodologies that prioritize sustainability without compromising on yield or purity. The protocols detailed herein leverage alternative energy sources, eco-friendly solvents, and catalyst-free systems, offering practical, field-proven strategies for the environmentally conscious synthesis of pyrazole derivatives.

Introduction: The Imperative for Greener Pyrazole Synthesis

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs.[3] Its prevalence in pharmaceuticals, agrochemicals, and material science underscores the continuous need for efficient and scalable synthetic methods.[4] However, the chemical industry is undergoing a paradigm shift towards sustainability, driven by the principles of green chemistry.[4] These principles advocate for waste prevention, atom economy, the use of safer solvents and reagents, and energy efficiency.[4] Applying these tenets to pyrazole synthesis is not merely an academic exercise but a critical step towards developing safer, more cost-effective, and environmentally responsible chemical processes.[1] This document will serve as a practical guide to implementing such green strategies in the laboratory.

Core Green Synthetic Strategies

The transition to greener pyrazole synthesis hinges on several key strategic modifications to traditional protocols. These include the adoption of alternative energy sources, the use of benign solvent systems, and the exploration of catalyst-free reaction conditions.

Alternative Energy Sources: Microwave and Ultrasound Irradiation

Conventional heating methods are often inefficient, leading to long reaction times and the formation of byproducts. Microwave (MW) and ultrasound irradiation offer significant advantages by providing rapid and uniform heating, which can dramatically reduce reaction times and improve yields.[3][5]

• Microwave-Assisted Synthesis: MW irradiation has emerged as a powerful tool in organic synthesis, offering benefits such as increased reaction rates, higher yields, and enhanced product selectivity.[6][7] The direct interaction of microwaves with polar molecules in the reaction mixture leads to rapid and localized heating, often resulting in cleaner reactions with shorter work-up procedures.[8]

• Ultrasound-Assisted Synthesis: Sonication, the application of ultrasound energy to a reaction, can promote chemical reactions through the phenomenon of acoustic cavitation. The formation, growth, and implosive collapse of bubbles in the reaction medium create localized hot spots with extremely high temperatures and pressures, accelerating reaction rates and improving mass transfer.[9] This technique is particularly effective for heterogeneous reactions and can often be performed at room temperature, further enhancing its green credentials.

Benign Solvents and Solvent-Free Reactions

The choice of solvent is a critical factor in the environmental impact of a chemical process. Many traditional organic solvents are volatile, toxic, and difficult to dispose of. Green chemistry encourages the use of safer alternatives or, ideally, the elimination of solvents altogether.

• Water as a Reaction Medium: Water is an ideal green solvent due to its abundance, non-toxicity, and non-flammability.[8][10] While the low solubility of many organic compounds in water can be a challenge, this can often be overcome through the use of surfactants or by leveraging the unique properties of water at elevated temperatures and pressures.[10]

• Deep Eutectic Solvents (DESs): DESs are a novel class of green solvents formed by mixing two or more solid components, which then become liquid at a lower temperature than their individual melting points.[11] They are often biodegradable, non-toxic, and can be prepared from readily available, inexpensive starting materials.[11][12] DESs have shown great promise as both solvents and catalysts in the synthesis of pyrazole derivatives.[11][12]

• Solvent-Free Reactions: Conducting reactions in the absence of a solvent offers the ultimate green advantage by completely eliminating solvent-related waste.[13] These reactions are typically carried out by grinding the solid reactants together, sometimes with a catalytic amount of a phase-transfer catalyst, or by heating the neat reactants.[13]

Catalyst-Free and Biocatalytic Approaches

The use of catalysts is often essential for achieving high reaction efficiency. However, many traditional catalysts are based on heavy metals, which can be toxic and difficult to remove from the final product.

• Catalyst-Free Synthesis: A number of green protocols for pyrazole synthesis have been developed that proceed efficiently without the need for a catalyst.[14][15] These reactions are often promoted by microwave or ultrasound irradiation, or by conducting the reaction in a specialized solvent system.[14][15]

• Natural and Bio-Based Catalysts: The use of naturally derived and biodegradable catalysts is a growing area of interest. For example, sodium gluconate, a non-toxic and commercially available salt of a sugar acid, has been successfully employed as a Brønsted base catalyst for the synthesis of fused pyrazoles.[16]

Experimental Protocols

The following protocols are provided as examples of green synthetic methods for the preparation of pyrazole derivatives. These have been selected for their high yields, operational simplicity, and adherence to the principles of green chemistry.

Protocol 1: Microwave-Assisted, Solvent-Free Synthesis of Pyrano[2,3-c]pyrazoles

This protocol describes a one-pot, multicomponent synthesis of pyrano[2,3-c]pyrazoles under solvent-free conditions using microwave irradiation.[5]

Workflow Diagram:

Microwave-Assisted Pyrano[2,3-c]pyrazole Synthesis Workflow

Materials:

• Aryl hydrazine (1.0 mmol)

• β-ketoester (1.0 mmol)

• Zinc triflate (0.1 mmol, 10 mol%)

• Aromatic aldehyde (1.0 mmol)

• Malononitrile (1.0 mmol)

• Ethanol (for recrystallization)

Procedure:

• In a microwave-safe reaction vessel, combine the aryl hydrazine, β-ketoester, and zinc triflate.

• Heat the mixture in a microwave reactor at 80°C for 10 minutes.[5]

• Allow the reaction mixture to cool to room temperature.

• Add the aromatic aldehyde and malononitrile to the vessel.

• Heat the mixture under microwave irradiation at 120°C for 15 minutes.[5]

• Upon completion of the reaction, recrystallize the crude product from ethanol to afford the pure pyrano[2,3-c]pyrazole.

Expected Outcome: This method typically yields the desired products in the range of 92-99%.[5]

Protocol 2: Ultrasound-Assisted, Catalyst-Free Synthesis of Pyrazoles in Water

This protocol details a simple, catalyst-free, one-pot synthesis of pyrazoles via a multicomponent reaction in water under ultrasound irradiation.[14]

Workflow Diagram:

Ultrasound-Assisted Pyrazole Synthesis in Water

Materials:

• Aromatic aldehyde (1.0 mmol)

• Hydrazine monohydrate (1.0 mmol)

• Ethyl acetoacetate (1.0 mmol)

• Malononitrile (1.0 mmol) or Ammonium acetate

• Water

Procedure:

• In a suitable reaction vessel, combine the aromatic aldehyde, hydrazine monohydrate, ethyl acetoacetate, and malononitrile (or ammonium acetate) in water.

• Irradiate the mixture with ultrasound at room temperature.

• Monitor the reaction progress by thin-layer chromatography.

• Upon completion, the product can often be isolated by simple filtration, as this protocol typically affords highly selective conversion with no byproducts, avoiding the need for traditional chromatography and purification steps.[14]

Protocol 3: Solvent-Free Synthesis of Pyrazoles using a Phase-Transfer Catalyst

This protocol outlines an environmentally friendly and inexpensive method for the synthesis of pyrazole derivatives at room temperature under solvent-free conditions, using tetrabutylammonium bromide (TBAB) as a phase-transfer catalyst.[13]

Workflow Diagram:

Solvent-Free Pyrazole Synthesis with TBAB

Materials:

• 4-Phenylurazole or 1,2-dibenzoylhydrazine (1.0 mmol)

• Tetrabutylammonium bromide (TBAB) (1.0 mmol)

• Dialkyl acetylenedicarboxylate (1.0 mmol)

• Isocyanide (1.0 mmol)

Procedure:

• In a mortar, thoroughly grind together the 4-phenylurazole or 1,2-dibenzoylhydrazine and TBAB.[13]

• To the ground mixture, add the dialkyl acetylenedicarboxylate and then the isocyanide.[13]

• Mix the components thoroughly with a glass rod.[13]

• Keep the resulting mixture at room temperature. A thick, brown solution will form after a few minutes.[13]

• Allow the reaction to proceed for the stipulated time, monitoring by TLC.

• The product can be purified by column chromatography on silica gel.

Expected Outcome: This method provides the desired pyrazole derivatives in yields ranging from 75-86%.[13]

Data Summary and Comparison

The following table provides a comparative overview of the green synthetic protocols described above, highlighting their key performance indicators.

Protocol	Energy Source	Solvent	Catalyst	Reaction Time	Yield
Protocol 1	Microwave	Solvent-Free	Zinc Triflate	25 min	92-99%
Protocol 2	Ultrasound	Water	Catalyst-Free	Varies	High
Protocol 3	Ambient	Solvent-Free	TBAB	Varies	75-86%

Conclusion

The adoption of green chemistry principles in the synthesis of pyrazoles is not a compromise but an opportunity for innovation. The methods outlined in this guide demonstrate that it is possible to achieve high yields and purity while minimizing environmental impact. By embracing alternative energy sources, benign solvents, and catalyst-free systems, researchers and drug development professionals can contribute to a more sustainable future for the chemical industry. The continued development and implementation of such green protocols will be essential for the environmentally responsible production of these vital heterocyclic compounds.

References

• Green synthesis of pyranopyrazole using microwave assisted techniques. GSC Online Press. Published February 12, 2020. Accessed January 25, 2026. [Link]

• Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. PubMed. Accessed January 25, 2026. [Link]

• Ultrasonic-accelerated rapid protocol for the improved synthesis of pyrazoles. PubMed. Accessed January 25, 2026. [Link]

• Microwave-assisted synthesis of pyrazoles - a mini-review. DergiPark. Accessed January 25, 2026. [Link]

• An environmental friendly approach for the catalyst-free synthesis of highly substituted pyrazoles promoted by ultrasonic radiation | Request PDF. ResearchGate. Accessed January 25, 2026. [Link]

• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. Semantic Scholar. Accessed January 25, 2026. [Link]

• Accelerated Synthesis of Pyrazoles Mediated by Water Microdroplets. ACS Publications. Accessed January 25, 2026. [Link]

• Nano-Catalyzed Green Synthesis of Pyrazole Derivatives & Its Biological Activity as EAC Receptor Antagonists. Pharmacophore. Accessed January 25, 2026. [Link]

• Microwave-Assisted Green Synthesis of Spiroindolinopyranopyrazoles. ScholarWorks @ UTRGV. Accessed January 25, 2026. [Link]

• Green Synthesis of Pyrazoles: Recent Developments in Aqueous Methods. Thieme Connect. Published July 5, 2023. Accessed January 25, 2026. [Link]

• Microwave-assisted synthesis of pyrazoles - a mini-review. DergiPark. Accessed January 25, 2026. [Link]

• Green synthesis of pyrazole systems under solvent-free conditions. Taylor & Francis Online. Published May 26, 2017. Accessed January 25, 2026. [Link]

• SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. Jetir.Org. Accessed January 25, 2026. [Link]

• Pyrazole synthesis. Organic Chemistry Portal. Accessed January 25, 2026. [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. Published September 5, 2023. Accessed January 25, 2026. [Link]

• Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry (RSC Publishing). Published September 10, 2024. Accessed January 25, 2026. [Link]

• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. RSC Publishing. Published March 4, 2025. Accessed January 25, 2026. [Link]

• A review on green multicomponent synthesis of heterocyclic compounds. ScienceScholar. Published June 10, 2022. Accessed January 25, 2026. [Link]

• Efficient natural deep eutectic solvent mediated synthesis of highly substituted pyrazole-4-carbonitrile derivatives. ResearchGate. Accessed January 25, 2026. [Link]

• Ultrasonic-accelerated rapid protocol for the improved synthesis of pyrazoles. Accessed January 25, 2026. [Link]

• Using green chemistry (deep eutectic solvents) to synthesize pyrazol-4- yl-thiazolidin-4-one derivatives. Applied Chemical Engineering. Published September 10, 2025. Accessed January 25, 2026. [Link]

• Green and highly efficient synthesis of pyranopyrazoles in choline chloride/urea deep eutectic solvent. Taylor & Francis. Accessed January 25, 2026. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 5-amino-1H-pyrazole-4-carbothioamide

Welcome to the technical support guide for the synthesis of 5-amino-1H-pyrazole-4-carbothioamide. This document is designed for researchers, medicinal chemists, and process development scientists. It provides in-depth troubleshooting advice and detailed protocols to help you navigate the common challenges in this two-step synthesis and ultimately improve your reaction yield and product purity.

Overview of the Synthetic Pathway

The synthesis of 5-amino-1H-pyrazole-4-carbothioamide is typically achieved in a two-step sequence starting from readily available precursors. The overall process involves the formation of a pyrazole ring system, followed by the conversion of a nitrile group to a thioamide.

Step 1: Pyrazole Ring Formation The initial step is the condensation reaction between (ethoxymethylene)malononitrile and hydrazine hydrate. This reaction proceeds via a Michael-type addition followed by intramolecular cyclization to yield the key intermediate, 5-amino-1H-pyrazole-4-carbonitrile.

Step 2: Thionation of the Nitrile The second step involves the conversion of the nitrile functional group of the pyrazole intermediate into the desired carbothioamide. This is typically accomplished using a thionating agent, most commonly Lawesson's Reagent.

Below is a workflow diagram illustrating this synthetic route.

Caption: Overall workflow for the two-step synthesis.

Frequently Asked Questions & Troubleshooting Guide

This section addresses common issues encountered during the synthesis in a question-and-answer format.

Part 1: Synthesis of 5-amino-1H-pyrazole-4-carbonitrile (Intermediate)

Question 1: My yield for the pyrazole formation step is very low. What are the likely causes?

Low yield in this step is a frequent issue and can often be traced back to three critical parameters: reaction temperature, stoichiometry, and reagent quality.

• Causality - The Role of Temperature: The reaction between (ethoxymethylene)malononitrile and hydrazine is highly exothermic. An uncontrolled temperature increase can lead to the formation of undesired side products. Conversely, conducting the reaction at too low a temperature can result in the formation of a stable, but incorrect, intermediate, 3-amino-4-cyano-2-hydrazonomethylpyrazole, which will not cyclize to the desired product.[1] Refluxing in a suitable solvent like ethanol is crucial to drive the reaction to completion and avoid this side product.[2]

• Causality - Stoichiometry and Reagent Purity: Hydrazine hydrate is a strong nucleophile and reducing agent. Using a significant excess can lead to undesired side reactions. Ensure your hydrazine hydrate is of high quality and the molar ratio is close to 1:1 with the (ethoxymethylene)malononitrile. The (ethoxymethylene)malononitrile should also be pure, as impurities can interfere with the cyclization.

Troubleshooting Protocol:

• Verify Reagent Quality: Ensure (ethoxymethylene)malononitrile is a colorless or pale-yellow liquid. If it is dark, consider distillation. Use a reputable source for hydrazine hydrate.

• Control the Addition: Dissolve the (ethoxymethylene)malononitrile in absolute ethanol. Add the hydrazine hydrate dropwise to the solution at room temperature with vigorous stirring. An initial exotherm should be noted.

• Ensure Complete Reaction: After the addition is complete, heat the mixture to reflux and maintain for at least 2-4 hours.[2] Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Product Isolation: Upon cooling, the product should precipitate. If not, reduce the solvent volume under vacuum. The product can be collected by filtration and washed with cold ethanol.

Parameter	Recommended Condition	Rationale
Solvent	Absolute Ethanol	Good solubility for reactants, appropriate boiling point for reflux.[2]
Temperature	Reflux (~78 °C)	Ensures cyclization and prevents formation of the hydrazonomethylpyrazole side product.[1]
Hydrazine	Hydrazine Hydrate (1.0-1.1 equiv.)	Slight excess can ensure full conversion, but a large excess should be avoided.
Reaction Time	2-4 hours	Typically sufficient for complete conversion, monitor by TLC.[2]

Question 2: I see multiple spots on my TLC plate after the pyrazole formation reaction. What are they?

Besides the starting materials and the desired product, you may observe a key side product, particularly if the reaction temperature was not adequately controlled.

• Primary Side Product: As mentioned, 3-amino-4-cyano-2-hydrazonomethylpyrazole can form at lower temperatures.[1] This compound is an isomer of the desired product and may have a similar polarity, making purification difficult.

• Other Impurities: If excess hydrazine was used, you might form pyrazolo[1,5-a]pyrimidine derivatives.[1]

Identification and Mitigation:

• TLC Analysis: Use a solvent system like Ethyl Acetate/Hexane (e.g., 1:1) to monitor the reaction. The desired product is typically a highly polar, UV-active spot that may remain close to the baseline.

• Mitigation: The most effective way to avoid these impurities is to adhere strictly to the reflux conditions. A well-controlled reaction should show a clean conversion to a single major product spot. If side products are significant, purification by recrystallization is the best approach.

Recommended Recrystallization Solvents for the Intermediate:

• Ethanol[3]

• Dioxane

• n-Propanol

Part 2: Thionation to 5-amino-1H-pyrazole-4-carbothioamide (Final Product)

Question 3: The thionation of my pyrazole nitrile is not working well. I have low conversion and a complex mixture of products.

The thionation step using Lawesson's Reagent (LR) is sensitive to reaction conditions and the quality of the reagent itself.

• Causality - Lawesson's Reagent Quality: Lawesson's Reagent can degrade upon improper storage (exposure to moisture). It should be a pale yellow powder. If it is dark or clumpy, its reactivity will be compromised.

• Causality - Reaction Conditions: Thionation of nitriles to thioamides is less common than the thionation of carbonyls and generally requires forcing conditions (higher temperatures and longer reaction times). The solvent is also critical; polar aprotic solvents that can dissolve both the substrate and LR, such as pyridine or dioxane, are often used.

• Causality - Side Reactions: The amino group on the pyrazole ring can potentially react with Lawesson's Reagent, leading to complex side products. It is crucial to use the correct stoichiometry of LR (typically 0.5 to 1.0 equivalents).

Troubleshooting Protocol:

• Check Your Lawesson's Reagent: If in doubt, purchase a fresh bottle.

• Solvent and Temperature: Use anhydrous pyridine or dioxane as the solvent. Heat the reaction mixture to reflux (80-110 °C) for several hours (4-12 h). The reaction should be performed under an inert atmosphere (e.g., Nitrogen or Argon) to prevent oxidation.

• Monitor Progress: TLC is essential. The thioamide product will be more non-polar than the starting nitrile.

• Work-up: After the reaction is complete, the mixture is typically poured into water or a saturated sodium bicarbonate solution to precipitate the crude product.

Thionating Agent	Pros	Cons	Recommended Solvent
Lawesson's Reagent	Milder than P₄S₁₀, good yields.[4]	Byproducts can be difficult to remove.[5]	Pyridine, Dioxane, Toluene
Phosphorus Pentasulfide (P₄S₁₀)	Powerful thionating agent.	Often requires higher temperatures and longer reaction times.[6]	Pyridine, Xylene

Question 4: I've managed to make the thioamide, but I'm struggling to purify it. My column chromatography is not clean.

This is a very common issue with reactions involving Lawesson's Reagent. The phosphorus-containing byproducts are often of similar polarity to the desired product and can co-elute during column chromatography.

• The Problematic Byproduct: The main byproduct from LR is a six-membered ring structure formed after the sulfur transfer.[5] This compound is often UV active and can make it appear that your product is impure by TLC and NMR.

Purification Strategy - Avoiding the Column:

• Trituration/Washing: After quenching the reaction and filtering the crude solid, wash it extensively with solvents in which the byproducts are soluble but your product is not. Diethyl ether or dichloromethane can be effective for this.

• Recrystallization: This is the most effective method for purifying the final product. A successful recrystallization will remove the phosphorus byproducts.

Recommended Recrystallization Solvents for the Final Product:

• Ethanol/Water mixture

• Ethyl Acetate/Hexane mixture

• Methanol[7]

Troubleshooting Logic for Low Final Yield:

Caption: Decision tree for troubleshooting low yield issues.

Recommended Experimental Protocols

Protocol 1: Synthesis of 5-amino-1H-pyrazole-4-carbonitrile

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve (ethoxymethylene)malononitrile (1.0 equiv.) in absolute ethanol (approx. 5-10 mL per gram of starting material).

• With stirring, add hydrazine hydrate (1.05 equiv.) dropwise at room temperature. The reaction is exothermic, and the solution may warm up.

• Once the addition is complete, heat the reaction mixture to a gentle reflux.

• Maintain the reflux for 3 hours, monitoring the reaction completion by TLC (Ethyl Acetate/Hexane 1:1). The starting material should be consumed, and a new, more polar spot should appear.

• Allow the mixture to cool to room temperature, then place it in an ice bath for 30 minutes to maximize precipitation.

• Collect the white to pale-yellow solid by vacuum filtration.

• Wash the solid with a small amount of cold ethanol and dry under vacuum. The product is often of high purity, but can be recrystallized from ethanol if necessary.[3] Typical yields range from 85-95%.

Protocol 2: Synthesis of 5-amino-1H-pyrazole-4-carbothioamide

• To a solution of 5-amino-1H-pyrazole-4-carbonitrile (1.0 equiv.) in anhydrous pyridine (approx. 10-15 mL per gram) under a nitrogen atmosphere, add Lawesson's Reagent (0.6 equiv.).

• Heat the mixture to reflux (around 115 °C) and stir for 4-6 hours. Monitor the reaction by TLC (Ethyl Acetate/Hexane 2:1). The thioamide product should be less polar than the starting nitrile.

• After cooling to room temperature, pour the reaction mixture slowly into a beaker of ice water with stirring.

• A solid precipitate should form. Stir for 30 minutes, then collect the crude solid by vacuum filtration.

• Wash the solid thoroughly with water, followed by a small amount of cold diethyl ether to remove some of the phosphorus byproducts.

• Purify the crude solid by recrystallization from an ethanol/water or ethyl acetate/hexane solvent system to obtain the pure thioamide as a yellow solid.

References

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. (n.d.). Royal Society of Chemistry. Retrieved January 25, 2026, from [Link]

• Design, Synthesis, Spectroscopic Characterization of New Pyrazole Carbothioamides as Antifungal and Antibacterial Candidates. (2021). Letters in Applied NanoBioScience. Retrieved January 25, 2026, from [Link]

• A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis. (2021). Molecules. Retrieved January 25, 2026, from [Link]

• Plem, S., Müller, D. and Murguía, M. (2015) Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles for Applications in the Crop Protection. International Journal of Organic Chemistry, 5, 157-168. doi: 10.4236/ijoc.2015.53017.

• Al-Adiwish, W. M., et al. (2011). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 16(12), 10476-10491. [Link]

• Lawesson's Reagent. (n.d.). Organic Chemistry Portal. Retrieved January 25, 2026, from [Link]

• Reaction of ethoxymethylenemalononitrile with hydrazine hydrate. (1976). Chemical and Pharmaceutical Bulletin, 24(11), 2880-2882. Retrieved January 25, 2026, from [Link]

• What's the by-product of Lawesson's reagent? (2019). ResearchGate. Retrieved January 25, 2026, from [Link]

• Synthetic Applications of Lawesson's Reagent in Organic Synthesis. (2021). Encyclopedia.pub. Retrieved January 25, 2026, from [Link]

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• 3. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. encyclopedia.pub [encyclopedia.pub]
• 6. A Focused Review of Synthetic Applications of Lawesson’s Reagent in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nanobioletters.com [nanobioletters.com]

Technical Support Center: Regiocontrol in Unsymmetrical Pyrazole Synthesis

From the Desk of the Senior Application Scientist

Welcome to our dedicated technical guide for researchers, chemists, and drug development professionals. The synthesis of unsymmetrically substituted pyrazoles is a cornerstone of medicinal chemistry, yet it presents a persistent and often frustrating challenge: the formation of regioisomers. When a substituted hydrazine reacts with an unsymmetrical 1,3-dicarbonyl compound (or its equivalent), two distinct constitutional isomers can form, often in nearly equal amounts. This not only reduces the yield of the desired product but also introduces significant downstream purification challenges.

This guide is designed to move beyond simple protocols. It provides a framework for understanding the mechanistic drivers of regioselectivity and offers practical, field-tested strategies to troubleshoot and control your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What exactly are regioisomers in pyrazole synthesis, and why do they form?

Answer: Regioisomers are constitutional isomers that differ in the placement of substituents on the pyrazole ring. In the classic Knorr synthesis, an unsymmetrical 1,3-dicarbonyl compound (with groups R1 and R3) reacts with a substituted hydrazine (R'-NHNH₂). The reaction can proceed via two competing pathways, leading to two different products.[1][2]

• Pathway A: The substituted nitrogen (R'-NH) of the hydrazine attacks one carbonyl carbon, and the unsubstituted nitrogen (-NH₂) attacks the other.

• Pathway B: The roles are reversed; the -NH₂ group initiates the attack on the first carbonyl.

The final product is a mixture of a 1,3,5-trisubstituted pyrazole and its 1,5,3-trisubstituted isomer. The ratio of these products depends on a delicate balance of electronic and steric factors.[2][3]

Q2: Why is controlling regioselectivity so critical in drug development?

Answer: In drug development, the specific three-dimensional arrangement of atoms is paramount to a molecule's biological activity. Regioisomers, while structurally similar, are distinct chemical entities with different physical, chemical, and biological properties. One isomer may be a potent therapeutic agent, while the other could be inactive or, in a worst-case scenario, toxic. Therefore, producing a single, well-characterized regioisomer is essential for:

• Consistent Biological Activity: Ensuring the therapeutic effect is predictable and reproducible.

• Safety and Toxicology: Avoiding potential off-target effects or toxicity from an undesired isomer.

• Regulatory Approval: Health authorities like the FDA require drug substances to be highly pure and well-defined. An uncontrolled mixture of isomers is generally unacceptable.

• Process Efficiency: Avoiding low yields and costly, difficult separations of closely related isomers.

Q3: How do the electronic and steric properties of my starting materials influence the isomer ratio?

Answer: The outcome is a direct result of the relative reactivity of the two carbonyl carbons in the 1,3-dicarbonyl and the two nitrogen atoms in the hydrazine.

• Electronic Effects: An electron-withdrawing group (EWG), such as a trifluoromethyl (CF₃) group, on the 1,3-dicarbonyl makes the adjacent carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack. This can strongly favor the formation of one regioisomer.[2]

• Steric Effects: A large, bulky substituent on the 1,3-dicarbonyl will sterically hinder the approach of the nucleophilic hydrazine, directing the attack to the less hindered carbonyl. Similarly, a bulky group on the hydrazine can influence which nitrogen atom preferentially attacks.[2]

• Hydrazine Nucleophilicity: In substituted hydrazines, the two nitrogen atoms have different nucleophilicities. For alkylhydrazines, the substituted nitrogen is typically more nucleophilic. For arylhydrazines, the unsubstituted -NH₂ group is generally the more potent nucleophile.[2] This difference is a key factor to exploit.

Troubleshooting Guide: Gaining Control Over Regioisomers

This section addresses common experimental failures and provides a logical progression of solutions.

Problem: My reaction yields a poor regioisomeric ratio (from 1:1 to 4:1) in a standard protic solvent like ethanol.

This is the most common issue in Knorr-type pyrazole syntheses. The low polarity and protic nature of ethanol often fail to sufficiently differentiate the reactivities of the electrophilic and nucleophilic centers.

Solution A: Modify the Reaction Medium (Solvent & pH)

The solvent and pH can dramatically alter the reaction pathway by stabilizing different intermediates and modulating the nucleophilicity of the hydrazine.

• Strategy 1: Switch to Aprotic Dipolar Solvents. Solvents like N,N-dimethylacetamide (DMAc), N,N-dimethylformamide (DMF), or N-methyl-2-pyrrolidone (NMP) have been shown to significantly improve regioselectivity, particularly for the reaction of arylhydrazines with 1,3-diketones.[2]

• Strategy 2: Introduce Acid Catalysis. Running the reaction under acidic conditions can accelerate the crucial dehydration steps and favor one pathway. A highly effective method involves using the arylhydrazine hydrochloride salt in DMAc with an additional catalytic amount of concentrated HCl.[2] This combination often pushes the regioselectivity to >98:2 in favor of the isomer where the aryl-substituted nitrogen is adjacent to the less hindered or more electronically stable position.[2]

Condition	Starting Materials	Solvent	Regioisomeric Ratio (Isomer 1: Isomer 2)	Reference
Conventional	Arylhydrazine + 4,4,4-trifluoro-1-arylbutane-1,3-dione	Ethanol	Equimolar mixture (~1:1)	[2]
Optimized	Arylhydrazine HCl + 4,4,4-trifluoro-1-arylbutane-1,3-dione	DMAc, cat. HCl	>98:2	[2]

Solution B: Leverage Temperature Control

Reaction kinetics are temperature-dependent. In some systems, one regioisomeric pathway may have a different activation energy than the other.

• Strategy: Systematic Temperature Screening. Run the reaction at a range of temperatures (e.g., from 0 °C to reflux). A lower temperature might favor the kinetically controlled product, while a higher temperature could favor the thermodynamically more stable product. Some advanced methods have even demonstrated that temperature can be used for the divergent synthesis of different pyrazole products from the same starting materials.[4]

Problem: The undesired regioisomer is consistently the major product.

If tuning the reaction conditions doesn't solve the problem, a more fundamental change in strategy is required.

Solution A: Redesign the Synthesis Using Alternative Precursors

The classic 1,3-diketone is not the only entry point to pyrazoles. Other synthons can provide absolute regiocontrol.

• Strategy 1: Use Enaminones or Vinyl Ketones with a Leaving Group. These substrates create a defined electrophilic/nucleophilic pattern. The reaction proceeds through a more controlled addition-elimination sequence, often yielding a single regioisomer.[2]

• Strategy 2: Employ [3+2] Cycloaddition Reactions. These reactions build the ring in a highly predictable manner. For example, the reaction of sydnones with alkynes or tosylhydrazones with nitroalkenes can provide access to polysubstituted pyrazoles with excellent regioselectivity.[5][6][7]

Solution B: Pre-form a Hydrazone Intermediate

This approach breaks the reaction into two distinct steps, removing the ambiguity of the initial condensation.

• Strategy: Two-Step Protocol. First, selectively react the more reactive carbonyl of your 1,3-dicarbonyl precursor with the hydrazine to form a stable hydrazone intermediate. Purify this intermediate. In a second step, induce cyclization under conditions (e.g., acid or base catalysis) that close the ring. This locks in the desired regiochemistry from the start.

// Nodes start [label="Problem:\nPoor Regioisomeric Ratio", shape=Mdiamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; q1 [label="Is minor modification\n of Knorr synthesis\n acceptable?", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; sol_A [label="Solution A:\nModify Reaction Medium\n• Switch to DMAc/DMF\n• Add Acid (HCl)", fillcolor="#34A853", fontcolor="#FFFFFF", shape=box]; sol_B [label="Solution B:\nControl Temperature\n• Screen from 0°C to Reflux", fillcolor="#34A853", fontcolor="#FFFFFF", shape=box]; q2 [label="Is a complete change\n in synthetic strategy\n feasible?", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; sol_C [label="Solution C:\nUse Alternative Precursors\n• Enaminones\n• [3+2] Cycloadditions", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=box]; sol_D [label="Solution D:\nUse a Stepwise Approach\n• Isolate Hydrazone Intermediate\n• Cyclize in a separate step", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=box];

// Edges start -> q1; q1 -> sol_A [label="Yes"]; q1 -> q2 [label="No"]; sol_A -> sol_B [label="If insufficient"]; q2 -> sol_C [label="Yes"]; q2 -> sol_D [label="Also Yes"]; } Caption: Troubleshooting decision tree for controlling pyrazole regioselectivity.

Key Experimental Protocol: High-Regioselectivity Synthesis of 1,3-Arylpyrazoles

This protocol is adapted from the work of Gosselin et al. and is highly effective for controlling regioselectivity in the reaction of arylhydrazines with 1,3-diketones.[2]

Objective: To synthesize a 1,3-diaryl-5-alkylpyrazole with high regioselectivity, avoiding the formation of the 1,5-diaryl-3-alkyl isomer.

Materials:

• 1-Aryl-1,3-butanedione (1.0 eq)

• Arylhydrazine hydrochloride (1.05 eq)

• N,N-Dimethylacetamide (DMAc), anhydrous

• Concentrated Hydrochloric Acid (HCl), ~12 M

Procedure:

• Vessel Preparation: To a dry round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add the 1-aryl-1,3-butanedione (1.0 eq) and the arylhydrazine hydrochloride (1.05 eq).

• Solvent Addition: Add anhydrous N,N-dimethylacetamide (DMAc) to achieve a substrate concentration of approximately 0.5 M.

• Acid Catalyst: Carefully add a single drop of concentrated HCl using a glass pipette.

• Reaction: Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Workup: Once the starting material is consumed, pour the reaction mixture into a separatory funnel containing water and ethyl acetate.

• Extraction: Extract the aqueous layer three times with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with water and then with brine to remove residual DMAc and acid.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product, which should show a high preponderance of a single regioisomer, can be purified by flash column chromatography on silica gel or by recrystallization.

Self-Validation: The high regioselectivity of this protocol stems from the use of an aprotic dipolar solvent (DMAc) combined with acid catalysis, which accelerates the dehydration of the key hemiaminal intermediate and strongly favors one cyclization pathway over the other.[2]

Analytical Note: Confirming Regioisomer Structure

Unambiguous characterization is crucial. While mass spectrometry will confirm the correct mass for both isomers, Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive tool for structural assignment.

• 2D NMR (NOESY/ROESY): The key experiment is Nuclear Overhauser Effect Spectroscopy (NOESY). This technique shows spatial proximity between protons. For a 1,3,5-substituted pyrazole, a clear NOE correlation will be observed between the protons of the N1-substituent and the protons of the C5-substituent. This correlation will be absent in the 1,5,3-isomer.[8]

• HMBC: Heteronuclear Multiple Bond Correlation (HMBC) can show correlations between protons and carbons that are 2 or 3 bonds away, helping to piece together the carbon skeleton and substituent placement.[8]

References

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• Cilibrizzi, A., et al. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Molecules, 27(18), 5882. Available from: [Link]

• Fustero, S., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6529. Available from: [Link]

• Zhang, Z., et al. (2025). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. The Journal of Organic Chemistry. Available from: [Link]

• Wang, X., et al. (2023). Reagent-Assisted Regio-Divergent Cyclization Synthesis of Pyrazole. ResearchGate. Available from: [Link]

• Guezguez, R., et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 26(21), 6698. Available from: [Link]

• Li, Y., et al. (2024). Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry. Available from: [Link]

• Niu, P., et al. (2024). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. Molecules, 29(8), 1761. Available from: [Link]

• Piyo, A., et al. (2007). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 72(19), 7354-7357. Available from: [Link]

• J&K Scientific LLC. (n.d.). Knorr Pyrazole Synthesis. Retrieved from [Link]

• Reddy, C. R., et al. (2015). A regioselective synthesis of 3,4-diaryl-1H-pyrazoles through a 1,3-dipolar cycloaddition of tosylhydrazones and nitroalkenes. Organic & Biomolecular Chemistry, 13(28), 7676-7680. Available from: [Link]

• Fustero, S., et al. (2011). Regioselective Synthesis of Polysubstituted Pyrazoles and Isoxazoles. The Journal of Organic Chemistry, 76(17), 7136-7144. Available from: [Link]

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• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jk-sci.com [jk-sci.com]
• 4. Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions | MDPI [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Recent advances in the multicomponent synthesis of pyrazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. A regioselective synthesis of 3,4-diaryl-1H-pyrazoles through a 1,3-dipolar cycloaddition of tosylhydrazones and nitroalkenes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Pyrazole Derivatives by Crystallization

Welcome to the Technical Support Center for the purification of pyrazole derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of obtaining high-purity crystalline pyrazole compounds. Pyrazole and its derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2][3][4] Achieving the desired purity and solid-state form of these compounds through crystallization is a critical step in the research and development pipeline.

This center provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address the specific challenges encountered during the crystallization of pyrazole derivatives. Our approach is grounded in scientific principles and field-proven experience to empower you to overcome common hurdles and optimize your purification processes.

Troubleshooting Guide: Navigating Common Crystallization Challenges

This section addresses specific issues you may encounter during the crystallization of pyrazole derivatives, offering explanations for their causes and actionable solutions.

Problem 1: Oiling Out - The Compound Separates as a Liquid Instead of a Solid

"Oiling out" is a common and frustrating phenomenon where the solute precipitates from the solution as a liquid phase (an oil) rather than a crystalline solid.[5][6][7] This is particularly problematic because impurities tend to be more soluble in the oil, leading to poor purification.[5][6]

Causality:

• High Solute Concentration/Rapid Cooling: Supersaturation is achieved too quickly and at a temperature above the compound's melting point in the solvent system.[5][6]

• Low Melting Point of the Solute: The melting point of your pyrazole derivative may be lower than the boiling point of the chosen solvent.[6][8]

• Presence of Impurities: Significant amounts of impurities can depress the melting point of the compound, increasing the likelihood of oiling out.[6]

• Inappropriate Solvent Choice: The solvent may have a boiling point that is too high relative to the melting point of the pyrazole derivative.[8]

Solutions:

• Reduce the Rate of Supersaturation:

  • Slower Cooling: Allow the solution to cool to room temperature slowly before transferring it to an ice bath or refrigerator. Gradual cooling provides molecules with sufficient time to orient themselves into a crystal lattice.

  • Controlled Anti-Solvent Addition: If using an anti-solvent, add it dropwise with vigorous stirring to avoid localized high supersaturation.

• Optimize Solvent System:

  • Add More Solvent: Re-heat the solution to dissolve the oil and add a small amount of additional "good" solvent to decrease the supersaturation level.[6]

  • Solvent Selection: Choose a solvent or solvent mixture with a lower boiling point.[9] Refer to the Solvent Selection table below for guidance.

• Induce Nucleation:

  • Seeding: Introduce a small seed crystal of the pure compound into the supersaturated solution before significant oiling occurs. This provides a template for crystal growth.

• Remove Impurities:

  • If significant impurities are suspected, consider a preliminary purification step such as column chromatography or an acid-base extraction before attempting crystallization.

Problem 2: Poor or No Crystal Formation

After cooling, no crystals form, or the yield is disappointingly low.

Causality:

• Insufficient Supersaturation: The solution is not adequately supersaturated upon cooling. This is often due to using too much solvent.[10]

• High Solubility in the Cold Solvent: The pyrazole derivative remains significantly soluble in the solvent even at low temperatures.

• Inhibition of Nucleation: The spontaneous formation of crystal nuclei is kinetically hindered.

Solutions:

• Increase Supersaturation:

  • Solvent Evaporation: Gently heat the solution or use a rotary evaporator to remove some of the solvent.[10] Be cautious not to evaporate too much, which could lead to rapid precipitation and impurity trapping.

  • Anti-Solvent Addition: Introduce an anti-solvent (a solvent in which the compound is insoluble) dropwise to the solution until turbidity persists.

• Induce Nucleation:

  • Scratching: Scratch the inside of the flask with a glass rod at the meniscus. The small glass particles generated can act as nucleation sites.[11]

  • Seeding: Add a seed crystal of the pure compound to the supersaturated solution.[12][13]

• Further Cooling: If crystals haven't formed at room temperature, try cooling the flask in an ice bath or a refrigerator.[11]

Problem 3: Impurities Co-precipitate with the Product

The final crystalline product is still contaminated with impurities.

Causality:

• Rapid Crystallization: Fast crystal growth can trap impurities within the crystal lattice.[14]

• Adsorption of Impurities: Impurities can adsorb onto the surface of the growing crystals.[15]

• Similar Solubility Profiles: The impurity may have a similar solubility to the desired compound in the chosen solvent.

Solutions:

• Slow Down Crystallization:

  • Employ a slower cooling rate to allow for more selective crystallization.

  • Use a solvent system where the solubility of the pyrazole derivative decreases more gradually with temperature.

• Washing:

  • Wash the filtered crystals with a small amount of the cold crystallization solvent to remove adsorbed impurities.

• Re-crystallization:

  • If the purity is still not satisfactory, a second recrystallization may be necessary.

• Alternative Purification Technique:

  • For challenging separations, consider forming an acid addition salt of the pyrazole derivative. Many pyrazoles form crystalline salts with acids like HCl or oxalic acid, which can have significantly different solubility properties than the free base, allowing for effective purification. The pure pyrazole can then be recovered by neutralization and extraction.[11][16][17]

Frequently Asked Questions (FAQs)

Q1: How do I select the best solvent for crystallizing my pyrazole derivative?

A1: The ideal solvent is one in which your compound is highly soluble at elevated temperatures and poorly soluble at lower temperatures.[11] A general screening process involves testing the solubility of a small amount of your compound in various solvents at room temperature and then upon heating. Common solvents for pyrazole derivatives include ethanol, methanol, acetone, ethyl acetate, and toluene.[11][16] A solvent mixture (e.g., ethanol/water, ethyl acetate/hexanes) can also be effective.

Q2: What is polymorphism and why is it important for pyrazole derivatives?

A2: Polymorphism is the ability of a compound to exist in more than one crystalline form.[18] These different forms, or polymorphs, can have distinct physical properties, including solubility, melting point, stability, and bioavailability.[18][19][20] For pharmaceutical applications, controlling polymorphism is critical to ensure consistent product performance and to meet regulatory requirements. The crystallization conditions, such as the solvent, cooling rate, and presence of impurities, can all influence which polymorph is obtained.[18][21]

Q3: How does seeding work and what is the best way to do it?

A3: Seeding involves adding a small amount of pure crystalline material to a supersaturated solution to initiate crystal growth.[12][13] This provides a template for the molecules in solution to deposit onto, bypassing the often-unpredictable nucleation step. A common practice is to add the seed crystals when the solution is in the "metastable zone," where spontaneous nucleation is unlikely, but crystal growth can occur.[12]

Q4: Can the structure of my pyrazole derivative affect its crystallization behavior?

A4: Absolutely. The functional groups on the pyrazole ring influence its polarity, melting point, and ability to form hydrogen bonds.[2][22] For example, pyrazoles with N-H bonds can form hydrogen-bonded networks, which can affect their crystal packing.[22] The overall shape and rigidity of the molecule also play a role in how easily it can pack into a regular crystal lattice.

Experimental Protocols

General Protocol for Single-Solvent Crystallization

• Dissolution: Place the crude pyrazole derivative in an Erlenmeyer flask. Add a minimal amount of the chosen solvent.

• Heating: Gently heat the mixture with stirring (e.g., on a hot plate) until the solvent boils.

• Achieve Saturation: Continue to add small portions of the hot solvent until the compound just dissolves completely.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Covering the flask with a watch glass will prevent solvent evaporation and contamination.

• Further Cooling: Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold solvent.

• Drying: Dry the crystals in a vacuum oven or desiccator until a constant weight is achieved.

Protocol for Purification via Acid Addition Salt Formation

• Dissolution: Dissolve the crude pyrazole derivative in a suitable organic solvent such as acetone or ethanol.[16]

• Acid Addition: Add a solution of the chosen acid (e.g., HCl in ether, oxalic acid in ethanol) dropwise with stirring.

• Crystallization: The acid addition salt will often precipitate or crystallize out of the solution. This can be aided by cooling.[11]

• Isolation: Collect the salt crystals by vacuum filtration.[11]

• Washing: Wash the crystals with the cold solvent.[11]

• Drying: Dry the crystals under vacuum.[11]

• Neutralization (Optional): To recover the pure pyrazole free base, dissolve the salt in an aqueous solution and neutralize it with a base (e.g., sodium bicarbonate). The pure pyrazole can then be extracted with an organic solvent, dried, and the solvent evaporated.[11]

Data Presentation

Table 1: Properties of Common Solvents for Pyrazole Derivative Crystallization

Solvent	Boiling Point (°C)	Polarity	Notes
Water	100	High	Suitable for pyrazoles with polar functional groups capable of hydrogen bonding.
Ethanol	78	High	A versatile and commonly used solvent for a wide range of pyrazole derivatives.[16]
Methanol	65	High	Similar to ethanol but with a lower boiling point.
Acetone	56	Medium	A good solvent for many organic compounds, with a convenient boiling point.[16]
Ethyl Acetate	77	Medium	Effective for compounds of intermediate polarity.[11]
Dichloromethane	40	Medium	A low-boiling solvent, useful for compounds that are sensitive to higher temperatures.[22]
Toluene	111	Low	Can be effective for less polar pyrazole derivatives.[9][11]
Hexanes	69	Low	Often used as an anti-solvent or in a mixed solvent system with a more polar solvent.

This table provides a general guide. The optimal solvent for a specific pyrazole derivative must be determined experimentally.

Visualizations

Diagram 1: Troubleshooting Crystallization Workflow

Caption: A decision tree for troubleshooting common crystallization problems.

Diagram 2: Solvent Selection Logic

Caption: A logical workflow for selecting an appropriate crystallization solvent.

References

Sources

• 1. Synthesis and Characterization of Pyrazole-Enriched Cationic Nanoparticles as New Promising Antibacterial Agent by Mutual Cooperation - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. derpharmachemica.com [derpharmachemica.com]
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• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 8. researchgate.net [researchgate.net]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Straightforward and Efficient Protocol for the Synthesis of Pyrazolo [4,3-b]pyridines and Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. catsci.com [catsci.com]
• 13. researchgate.net [researchgate.net]
• 14. files01.core.ac.uk [files01.core.ac.uk]
• 15. canli.dicp.ac.cn [canli.dicp.ac.cn]
• 16. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 17. US5462960A - Pyrazole-3-carboxamide derivatives, process for their preparation and pharmaceutical compositions in which they are present - Google Patents [patents.google.com]
• 18. mt.com [mt.com]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. Strategy for control of crystallization of polymorphs - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 22. mdpi.com [mdpi.com]

Technical Support Center: Purifying Aminomethyl Pyrazoles via Column Chromatography

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the column chromatography purification of aminomethyl pyrazoles. This guide is structured as a series of frequently asked questions and troubleshooting scenarios designed to provide practical, in-depth solutions to common challenges encountered in the lab. As Senior Application Scientists, our goal is to explain not just the "how," but the critical "why" behind each methodological choice, ensuring robust and reproducible purifications.

Section 1: Foundational Questions & Method Development

This section addresses the initial decisions you'll face when developing a purification method for your target aminomethyl pyrazole.

Q1: Which stationary phase is best for my aminomethyl pyrazole? Silica, Alumina, or Reversed-Phase?

The choice of stationary phase is critical and depends on the overall polarity and stability of your molecule.

• Standard Silica Gel: This is the most common and cost-effective choice for normal-phase chromatography.[1][2] However, standard silica gel is inherently acidic due to the presence of surface silanol (Si-OH) groups.[3][4] The basic aminomethyl group on your pyrazole will strongly interact with these acidic sites, which can lead to significant peak tailing, irreversible adsorption (low recovery), or even degradation of the compound on the column.[4]

• Deactivated or "Base-Washed" Silica: If you must use normal-phase chromatography, this is often a better choice. The silica has been treated to reduce the acidity of the silanol groups, leading to improved peak shape and recovery for basic compounds.

• Alumina: Alumina is a viable alternative to silica. It is available in neutral, basic, or acidic forms. For most aminomethyl pyrazoles, neutral or basic alumina is preferable as it minimizes the strong acid-base interactions that cause problems on silica.[5]

• Reversed-Phase (C18 or C8): If your aminomethyl pyrazole has sufficient hydrophobic character, reversed-phase chromatography is an excellent option.[6] This technique uses a nonpolar stationary phase (like C18-bonded silica) and a polar mobile phase (like water/acetonitrile or water/methanol).[7] Since the primary retention mechanism is hydrophobic interaction rather than polar interaction, issues with peak tailing due to silanol interactions are significantly reduced.[8]

Recommendation: Start with a TLC analysis on both silica and C18 plates. If you observe significant streaking on the silica TLC plate that is not resolved by mobile phase modifiers (see Q2), reversed-phase or alumina-based chromatography should be your primary consideration.

Q2: How do I select the right mobile phase for my aminomethyl pyrazole on a silica gel column?

Selecting the correct mobile phase is key to achieving good separation and mitigating the issues caused by the basicity of the amine.

The fundamental problem is the interaction between your basic analyte and acidic silanol groups on the silica surface.[3][4] To prevent this, you must add a basic modifier to your eluent. This modifier acts as a competitive base, "neutralizing" the active silanol sites and allowing your aminomethyl pyrazole to elute symmetrically.[4]

Common mobile phase systems include:

• Dichloromethane/Methanol with Triethylamine (TEA): A typical starting point is a gradient of methanol in dichloromethane (e.g., 0-10% MeOH in DCM) with the addition of 0.1-1% triethylamine to the entire mobile phase.[9]

• Ethyl Acetate/Hexanes with Triethylamine (TEA): For less polar compounds, a gradient of ethyl acetate in hexanes with 0.1-1% TEA is effective.

• Ammonia-Saturated Solvents: For very basic or polar compounds that still show tailing with TEA, using a mobile phase containing ammonia can be more effective. A common method is to use a gradient of methanol in dichloromethane, where the methanol has been pre-saturated with ammonia gas. A simpler preparation involves using a small percentage of a 7N solution of ammonia in methanol as part of the polar component of your eluent system.[5]

Protocol: Preparing a Triethylamine-Modified Mobile Phase

• Determine your starting solvent system (e.g., 95:5 Dichloromethane:Methanol).

• Prepare the total volume of solvent needed for your column run.

• Add triethylamine to the prepared solvent mixture to a final concentration of 0.5% (v/v). For example, add 5 mL of TEA to 995 mL of your eluent.

• Mix thoroughly. Use this modified eluent to slurry your silica, equilibrate your column, and run the purification. Self-Validation: Always run a TLC with your chosen solvent system and the basic additive. You should observe a significant improvement in spot shape (less streaking) compared to a TLC run without the additive.

Q3: How do I visualize my aminomethyl pyrazole on a TLC plate?

Since many pyrazole derivatives are colorless, a visualization technique is required.[2]

• UV Light (254 nm): This is the easiest and most common non-destructive method.[10] If your aminomethyl pyrazole contains an aromatic ring or a conjugated system, it will likely absorb UV light and appear as a dark spot on a fluorescent TLC plate.[10]

• Potassium Permanganate (KMnO₄) Stain: This is a strong oxidizing stain that reacts with many functional groups. It is particularly useful for visualizing amines. Your compound will appear as a yellow or brown spot on a purple background.[11]

• Ninhydrin Stain: This stain is highly specific for primary and secondary amines, appearing as a purple or pink spot upon gentle heating.[12] This is an excellent choice for confirming which spot corresponds to your amine-containing product.

• Iodine Chamber: Exposing the plate to iodine vapor is a general, semi-non-destructive method that visualizes many organic compounds as temporary brown spots.[13]

Section 2: Troubleshooting Guide

This section provides solutions to the most common problems encountered during the purification process.

Problem 1: Severe Peak Tailing or Streaking on the Column

• Primary Cause: Strong acid-base interaction between the basic aminomethyl pyrazole and acidic silanol groups on the silica gel surface.[3][4][8] This causes a secondary retention mechanism where a portion of the analyte molecules are delayed, resulting in a "tail."[3][8]

• Solutions:

  • Add a Basic Modifier: As detailed in Q2, add 0.1-1% triethylamine or a small amount of ammonia to your mobile phase.[4][9] This is the most common and effective solution.

  • Increase Modifier Concentration: If 0.1% TEA is not enough, try increasing it to 0.5% or even 1.0%.

  • Switch to a Stronger Base: If TEA fails, ammonia is a stronger competitor for the acidic sites. Try a DCM/MeOH system where the MeOH component contains 2% of a 7N NH₃/MeOH solution.

  • Change the Stationary Phase: Switch to a less acidic stationary phase like neutral alumina or use a reversed-phase (C18) column where silanol interactions are minimized.[5][6]

Problem 2: Poor Separation / Co-elution with Impurities

• Probable Causes:

  • The mobile phase polarity is not optimized.

  • The selectivity of the stationary phase is insufficient for the separation.

• Solutions:

  • Optimize the Mobile Phase:

    • Run a Gradient: Instead of an isocratic (single solvent mixture) elution, use a shallow gradient. For example, start with 100% DCM and slowly increase to 10% MeOH (containing 0.5% TEA) over 10-20 column volumes. This sharpens peaks and often improves the resolution of closely eluting compounds.

    • Change Solvent System: If a Hexanes/EtOAc system isn't working, try a DCM/MeOH or Toluene/Acetone system (always with a basic modifier). Different solvents interact with your compounds in unique ways, altering the selectivity.[14]

  • Change the Stationary Phase: If optimizing the mobile phase fails, the issue is likely selectivity. Switching from silica to a different stationary phase chemistry (e.g., C18, or an aminopropyl- or diol-bonded phase) provides a completely different separation mechanism that may easily resolve your compounds.[7]

Problem 3: Low or No Product Recovery

• Probable Cause: Your compound is irreversibly binding to the silica gel or decomposing on the column.[4][15] This is a severe consequence of the strong interaction with acidic silanols.

• Solutions:

  • Test for Stability: Before running a large-scale column, spot your crude material on a TLC plate, let it sit for 1-2 hours, and then elute it. If you see a new spot appear at the baseline or a significant decrease in the intensity of your product spot, your compound is not stable on silica.

  • Dry Loading with Deactivation: Adsorb your crude material onto a small amount of silica gel. Before it's completely dry, add a few drops of triethylamine to the silica and then finish drying under vacuum. This "pre-treats" the silica that your compound is loaded on. Always use a mobile phase containing TEA as well.

  • Column Passivation: Before loading your sample, flush the packed silica column with 2-3 column volumes of your eluent containing a high concentration of the basic modifier (e.g., 1-2% TEA). This helps to neutralize the entire column bed before the compound is introduced.

  • Abandon Silica: If recovery issues persist, immediately switch to neutral alumina or a reversed-phase method.[6]

Data Summary Tables

Table 1: Recommended Starting Mobile Phase Systems (with Modifier)

Stationary Phase	Primary Solvent (Nonpolar)	Secondary Solvent (Polar)	Recommended Modifier	Concentration
Silica Gel	Dichloromethane (DCM)	Methanol (MeOH)	Triethylamine (TEA)	0.1 - 1.0%
Silica Gel	Hexanes / Heptane	Ethyl Acetate (EtOAc)	Triethylamine (TEA)	0.1 - 1.0%
Silica Gel	Dichloromethane (DCM)	7N Ammonia in Methanol	Ammonia (NH₃)	0.5 - 2% of the NH₃/MeOH solution
Neutral Alumina	Dichloromethane (DCM)	Methanol (MeOH)	None required initially	N/A
Reversed-Phase C18	Water	Acetonitrile (ACN)	Trifluoroacetic Acid (TFA)	0.1% (if needed for peak shape)

| Reversed-Phase C18 | Water | Methanol (MeOH) | Formic Acid | 0.1% (if needed for peak shape) |

Note on Reversed-Phase: While basic modifiers are used in normal phase, acidic modifiers (like TFA or formic acid) are often used in reversed-phase to ensure that basic amines are protonated, leading to consistent retention and sharp peaks.[9]

Section 3: Visual Workflows and Protocols

Method Development Workflow for Aminomethyl Pyrazole Purification

This diagram outlines the logical progression for developing a robust purification method.

Caption: Method development decision tree for aminomethyl pyrazole purification.

Troubleshooting Workflow for Peak Tailing

This diagram provides a step-by-step guide to resolving the most common issue in amine purification.

Caption: Decision tree for troubleshooting peak tailing issues.

References

• Fichez, J., Busca, P., & Prestat, G. (n.d.). RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. Laboraty of... Retrieved from [Link]

• Bagley, M. C., et al. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Boag, M. (2025). How to Reduce Peak Tailing in HPLC? Phenomenex. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 2.3F: Visualizing TLC Plates. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• Fair, J. D. (n.d.). Troubleshooting Flash Column Chromatography. University of Rochester, Department of Chemistry. Retrieved from [Link]

• Kappe, C. O., et al. (n.d.). Expedited Route to Fully Substituted Amino-Pyrazole Building Blocks and Their Further Transformations. National Institutes of Health. Retrieved from [Link]

• MDPI. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Retrieved from [Link]

• Muñoz, M. A. (2013). How can I prevent peak tailing in HPLC? ResearchGate. Retrieved from [Link]

• S.J.Teague, A.M.Davis, R.G.Leeson, T.O'Connell. (n.d.). The Role of Effective Sample Purity in Drug Discovery. Biotage. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Retrieved from [Link]

• TLC Visualization Reagents. (n.d.). EPFL. Retrieved from [Link]

• Various Authors. (2019). Column Chromatography of Compound with Amine and Carboxylic Acid. Reddit. Retrieved from [Link]

• Various Authors. (2019). How to seperate organic amine from silica gel? ResearchGate. Retrieved from [Link]

• Veeprho. (2025). Different Types of Stationary Phases in Liquid Chromatography. Retrieved from [Link]

• Waters Corporation. (n.d.). HPLC Separation Modes - Stationary Phase in HPLC. Retrieved from [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. rsc.org [rsc.org]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
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• 5. researchgate.net [researchgate.net]
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• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. researchgate.net [researchgate.net]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. TLC stains [reachdevices.com]
• 12. epfl.ch [epfl.ch]
• 13. faculty.fiu.edu [faculty.fiu.edu]
• 14. waters.com [waters.com]
• 15. Chromatography [chem.rochester.edu]

Managing side reactions in pyrazole synthesis from hydrazines

A Guide for Researchers, Scientists, and Drug Development Professionals on Managing Side Reactions in Pyrazole Synthesis from Hydrazines.

From the desk of a Senior Application Scientist, this guide provides in-depth technical assistance for the synthesis of pyrazoles, a critical scaffold in medicinal chemistry. Pyrazoles are integral to a wide array of pharmaceuticals, including anti-inflammatory drugs like celecoxib and anti-cancer agent ibrutinib.[1][2][3] However, their synthesis, particularly the classic condensation of hydrazines with 1,3-dicarbonyl compounds or their equivalents, is often plagued by side reactions that can complicate purification, lower yields, and impact project timelines.

This document is structured to help you troubleshoot and manage these challenges effectively. It moves beyond simple procedural lists to explain the underlying chemical principles, enabling you to make informed decisions in your laboratory work.

Troubleshooting Guides & FAQs

This section addresses the most common issues encountered during pyrazole synthesis. Each question is followed by a detailed explanation of the cause and a step-by-step troubleshooting guide.

Issue 1: Poor Regioselectivity—A Mixture of Isomers

FAQ: My reaction with an unsymmetrical 1,3-diketone and a substituted hydrazine is producing a mixture of two regioisomers that are difficult to separate. How can I control the regioselectivity?

Root Cause Analysis: The formation of regioisomers is a frequent challenge when both the hydrazine and the 1,3-dicarbonyl compound are unsymmetrical.[2][4] The reaction proceeds through the initial nucleophilic attack of one of the hydrazine nitrogens on a carbonyl group, followed by condensation and cyclization. The selectivity is determined by which nitrogen attacks which carbonyl, a process governed by a delicate balance of electronic and steric factors.

• Electronic Effects: The more electrophilic (electron-deficient) carbonyl carbon will typically be attacked by the more nucleophilic (electron-rich) nitrogen of the hydrazine.

• Steric Hindrance: Bulky substituents on either the diketone or the hydrazine can block the approach to a specific reaction site, favoring attack at the less hindered position.

• Reaction Conditions: pH is a critical factor. Acidic conditions can protonate the hydrazine, altering its nucleophilicity, while basic conditions can deprotonate the diketone to form an enolate. The solvent can also play a significant role in stabilizing intermediates and influencing reaction pathways.

Troubleshooting Guide:

• Analyze Your Substrates:

  • Diketone: Identify the more electrophilic carbonyl. Carbonyls adjacent to strong electron-withdrawing groups (like -CF₃) are more reactive.

  • Hydrazine: For substituted hydrazines (e.g., methylhydrazine or phenylhydrazine), the terminal -NH₂ group is generally more nucleophilic and less sterically hindered than the substituted nitrogen.

• Strategic Adjustment of Reaction Conditions:

  • pH Control: This is often the most effective tool.

    • Acidic Medium: In an acidic medium (e.g., using hydrazine hydrochloride or adding acetic acid), the reaction is generally initiated by the attack of the more nucleophilic nitrogen on the more reactive (protonated) carbonyl. This can significantly enhance regioselectivity.

    • Aprotic Dipolar Solvents: Using solvents like N,N-dimethylacetamide (DMAc) in the presence of a strong acid can accelerate dehydration steps and improve both yield and regioselectivity compared to traditional protic solvents like ethanol.[2]

  • Solvent Selection: Aprotic dipolar solvents have been shown to provide better results than polar protic solvents for certain substrates.[2]

  • Temperature Control: Lowering the reaction temperature can sometimes favor the formation of the thermodynamically more stable isomer. Conversely, higher temperatures may be needed to overcome the activation energy for the desired pathway, but excessive heat can decrease selectivity.[4]

• Consider a Pre-functionalization Strategy:

  • If reaction condition optimization is insufficient, consider a multi-step approach where the hydrazine is first reacted with a single carbonyl under controlled conditions to form a stable hydrazone intermediate. This intermediate is then cyclized in a separate step.

Data-Driven Insights: Solvent and Acidity Effects

The following table summarizes the impact of reaction conditions on the regioselectivity of the reaction between an arylhydrazine and a 4,4,4-trifluoro-1-arylbutan-1,3-dione.

Solvent	Acid Catalyst	Temperature	Regioisomeric Ratio (Desired:Undesired)	Reference
Ethanol	None	Room Temp	~1:1 (equimolar)	[2]
DMAc	HCl	Room Temp	>98:2	[2]

This data clearly demonstrates that a switch from a conventional protic solvent to an aprotic dipolar solvent with an acid catalyst can dramatically improve regioselectivity.[2]

Issue 2: Formation of Pyrazolinone Byproducts

FAQ: I am observing a significant amount of a byproduct that I suspect is a pyrazolinone. What causes this and how can I prevent it?

Root Cause Analysis: Pyrazolinone formation is common when using β-ketoesters as the 1,3-dicarbonyl component. Instead of the ester group being eliminated during the final dehydration to form the pyrazole, it can be hydrolyzed, or the cyclization can occur in a way that retains the carbonyl oxygen. This is often promoted by harsh reaction conditions, particularly the presence of water and strong acids or bases at elevated temperatures.

Troubleshooting Guide:

• Strict Anhydrous Conditions:

  • Use freshly distilled, anhydrous solvents.

  • Dry all glassware thoroughly.

  • Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.

• Control of Temperature:

  • Avoid excessive heating. Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Monitor progress by TLC or LC-MS.

• Choice of Base/Acid:

  • If a base is required, consider using a non-nucleophilic, sterically hindered base to minimize side reactions with the ester group.

  • If an acid catalyst is used, a milder Lewis acid might be preferable to a strong Brønsted acid to avoid ester hydrolysis.

Issue 3: Incomplete Reaction and/or Formation of Hydrazone Intermediate

FAQ: My reaction has stalled, and TLC/LC-MS analysis shows a large amount of unreacted starting material and a stable intermediate, likely the hydrazone. How can I drive the reaction to completion?

Root Cause Analysis: The final step in pyrazole synthesis is the acid- or base-catalyzed (or thermally driven) dehydration of a cyclic intermediate to form the aromatic pyrazole ring. If this step is inefficient, the reaction will stall. This can be due to:

• Insufficiently acidic or basic conditions to catalyze the elimination of water.

• Low reaction temperature , providing insufficient energy to overcome the activation barrier for dehydration.

• Steric hindrance around the cyclization site, making the dehydration step more difficult.

Troubleshooting Guide:

• Increase Catalyst Concentration or Strength:

  • If using an acid catalyst (e.g., acetic acid), try adding a stronger acid like a catalytic amount of sulfuric acid or p-toluenesulfonic acid.

  • If the reaction is base-catalyzed, ensure a sufficient amount of a strong enough base is present.

• Increase Reaction Temperature:

  • Gradually increase the reaction temperature while monitoring the reaction progress. Refluxing the reaction mixture is a common strategy to ensure completion.

• Use a Dehydrating Agent:

  • In some cases, adding a dehydrating agent like molecular sieves or using a Dean-Stark apparatus to remove water azeotropically can drive the equilibrium towards the pyrazole product.

Visualization of the Process

To better understand the reaction pathways and potential pitfalls, the following diagrams illustrate the core concepts.

General Reaction Mechanism and Side Reactions

This diagram shows the desired reaction pathway to the pyrazole product and where common side reactions, such as the formation of regioisomers and stable hydrazone intermediates, diverge.

Caption: Pyrazole synthesis pathway and common pitfalls.

Troubleshooting Workflow

This decision tree provides a logical workflow for diagnosing and solving issues during pyrazole synthesis.

Caption: A decision tree for troubleshooting pyrazole synthesis.

Key Experimental Protocols

Protocol 1: General Procedure for Regioselective Pyrazole Synthesis

This protocol is a starting point for optimizing the regioselective synthesis of pyrazoles from unsymmetrical 1,3-diketones and arylhydrazines, based on the findings of Gosselin et al.[2]

Materials:

• Arylhydrazine hydrochloride (1.0 eq)

• Unsymmetrical 1,3-diketone (1.05 eq)

• N,N-Dimethylacetamide (DMAc), anhydrous

• Concentrated HCl

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for chromatography

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under a nitrogen atmosphere, add the arylhydrazine hydrochloride (1.0 eq) and the 1,3-diketone (1.05 eq).

• Solvent Addition: Add anhydrous DMAc to achieve a concentration of approximately 0.5 M.

• Acid Catalyst: Add a catalytic amount of concentrated HCl (e.g., 0.1 eq).

• Reaction Monitoring (Self-Validation): Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS every hour. The reaction is complete when the limiting starting material is no longer visible.

• Work-up:

  • Once the reaction is complete, dilute the mixture with ethyl acetate.

  • Carefully wash the organic layer with saturated sodium bicarbonate solution to neutralize the acid.

  • Wash with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification and Validation:

  • Purify the crude product by flash column chromatography on silica gel.

  • Confirm the structure and regiochemistry of the purified product using ¹H NMR, ¹³C NMR, and mass spectrometry. Compare the spectral data with literature values if available.

References

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• Shaaban, M. R., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Reactions, 4(3), 486-539. [Link]

• Fustero, S., et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 26(23), 7297. [Link]

• Bousquet, P., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. [Link]

Sources

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• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]

Catalyst Selection for Efficient Pyrazole Derivative Synthesis: A Technical Support Guide

Welcome to the Technical Support Center for Catalyst Selection in Pyrazole Derivative Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of catalyst choice and troubleshoot common experimental hurdles. Pyrazole scaffolds are a cornerstone in medicinal chemistry and materials science, and their efficient synthesis is paramount.[1] This resource provides in-depth, field-proven insights to optimize your synthetic routes.

Frequently Asked Questions (FAQs)

Q1: My pyrazole synthesis is not proceeding, or the yield is very low. What is the first thing I should check?

A1: The first crucial step is to confirm the necessity of a catalyst for your specific reaction. Many classical pyrazole syntheses, such as the condensation of 1,3-dicarbonyl compounds with hydrazines, often require a catalyst to proceed efficiently.[1] An initial experiment without any catalyst can be a valuable control. If the reaction does not proceed, it highlights the essential role of a catalyst.[1]

If a catalyst is already in use, consider the following:

• Catalyst Type: Are you using the most appropriate catalyst for your substrates? Pyrazole synthesis can be catalyzed by a wide range of substances, including Lewis acids (e.g., lithium perchlorate, Al(OTf)₃), transition metals (e.g., silver, copper, palladium), and even non-metal catalysts like molecular iodine.[1][2] The choice of catalyst is highly dependent on the specific reaction mechanism.

• Reaction Conditions: Temperature and solvent play a critical role. For instance, in a silver-catalyzed synthesis of 5-aryl-3-trifluoromethyl pyrazoles, increasing the temperature to 60°C improved the yield, but further increases led to a decrease.[1] Similarly, the choice of solvent (e.g., toluene vs. THF or dioxane) can significantly impact the outcome.[1]

• Substrate Reactivity: The electronic and steric properties of your starting materials can greatly influence the reaction rate. Highly substituted or electron-deficient substrates may require more active catalysts or harsher reaction conditions.

Q2: I am observing the formation of multiple isomers. How can I improve the regioselectivity of my pyrazole synthesis?

A2: Achieving high regioselectivity is a common challenge in the synthesis of unsymmetrically substituted pyrazoles. The choice of catalyst and reaction conditions is paramount in controlling which isomer is preferentially formed.

• Catalyst and Solvent System: For the condensation of 1,3-diketones with arylhydrazines, using aprotic dipolar solvents like N,N-dimethylacetamide (DMAc) in the presence of an acid can significantly improve regioselectivity compared to traditional protic solvents like ethanol.[3]

• Strategic Catalyst Selection: Certain catalytic systems are designed for specific regioselective outcomes. For example, a ruthenium-catalyzed hydrogen transfer method allows for the regioselective synthesis of unsymmetrical pyrazoles from β-hydroxy ketones.[2][4]

• Multi-component Reactions: These reactions can offer high regioselectivity. For instance, a three-component reaction of vinyl azide, aldehyde, and tosylhydrazine in the presence of a base affords 3,4,5-trisubstituted 1H-pyrazoles regioselectively.[2]

Below is a workflow to guide your optimization for improved regioselectivity:

Caption: A stepwise approach to troubleshooting and optimizing for higher regioselectivity in pyrazole synthesis.

Troubleshooting Guide

Problem 1: Catalyst deactivation or low turnover number.

Possible Causes & Solutions:

• Cause: The catalyst may be sensitive to air or moisture.

  • Solution: Ensure all reagents and solvents are dry and the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon).

• Cause: The catalyst may be poisoned by impurities in the starting materials.

  • Solution: Purify the starting materials before use. Techniques like recrystallization, distillation, or column chromatography can be employed.

• Cause: The catalyst is not stable under the reaction conditions (e.g., high temperature).

  • Solution: Screen for a more robust catalyst or attempt the reaction at a lower temperature, even if it requires a longer reaction time. For instance, some copper-catalyzed condensations proceed efficiently at room temperature.[2]

• Cause: In heterogeneous catalysis, the active sites may be blocked.

  • Solution: If using a recyclable catalyst like nano-ZnO or magnetic nanoparticles, ensure proper washing and activation procedures are followed between runs.[3][5][6]

Problem 2: Difficulty in removing the catalyst from the product.

Possible Causes & Solutions:

• Cause: Homogeneous catalysts can be challenging to separate from the reaction mixture.

  • Solution 1 (Heterogeneous Catalysis): Opt for a heterogeneous catalyst. These can be easily removed by filtration. Examples include nano-ZnO, montmorillonite KSF, and catalysts supported on magnetic nanoparticles.[3][5]

  • Solution 2 (Catalyst-Free Methods): Explore catalyst-free options where applicable. Some syntheses can be achieved under specific conditions like high temperature or using alternative energy sources like microwave irradiation or ultrasonic irradiation.[1][7]

  • Solution 3 (Post-Reaction Workup): If using a homogeneous catalyst is unavoidable, employ specific workup procedures. This may involve precipitation of the catalyst, extraction with a suitable solvent, or using scavenger resins.

Catalyst Selection and Performance Data

The choice of catalyst can significantly impact the yield and reaction conditions. The following table summarizes a selection of catalysts used in pyrazole synthesis, highlighting their typical applications and performance.

Catalyst Type	Example(s)	Typical Application	Yield Range	Key Advantages	Reference
Transition Metal	Silver (Ag)	Synthesis of trifluoromethylated pyrazoles	Moderate to Excellent	High efficiency for specific substrates	[1]
Copper (Cu)	Condensation reactions, aerobic oxidative cyclization	Good to Excellent	Mild, acid-free conditions, often at room temp.	[2]
Palladium (Pd)	Multi-component coupling, ring-opening reactions	Good	Versatile for complex molecule synthesis	[2]
Lewis Acid	Lithium Perchlorate (LiClO₄)	Condensation of hydrazines and 1,3-dicarbonyls	Good to Excellent	Eco-friendly procedure	[1]
Aluminum Triflate (Al(OTf)₃)	Cascade reactions of diazoesters and ynones	-	Enables complex cascade sequences	[1]
Non-Metal	Molecular Iodine (I₂)	Synthesis of sulfonated and bromo-substituted pyrazoles	Good	Transition-metal-free, dual role as Lewis acid/oxidant	[1][5]
Heterogeneous	Nano-ZnO	Condensation of phenylhydrazine and diketones	-	Eco-friendly, green, recyclable	[3][6]
Montmorillonite KSF	Condensation of pyranones with arylhydrazines	57-86%	Solid acid catalyst, easy separation	[3]
Photocatalyst	fac-Ir(ppy)₃	Radical cascade cyclization for pyrazol-5-ones	up to 86%	Mild conditions, visible light-induced	[7]

Experimental Protocols

Protocol 1: General Procedure for Lewis Acid-Catalyzed Synthesis of 1,3,5-Substituted Pyrazoles

This protocol is adapted from the work of Konwar et al. and is a good starting point for the synthesis of pyrazoles from 1,3-diketones and hydrazines.[1]

• Reagent Preparation:

  • Dissolve the 1,3-dicarbonyl compound (1 mmol) and the hydrazine derivative (1 mmol) in ethylene glycol (5 mL).

• Catalyst Addition:

  • Add lithium perchlorate (LiClO₄) (10 mol%) to the reaction mixture.

• Reaction:

  • Stir the mixture at room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup:

  • Upon completion, pour the reaction mixture into ice-cold water.

  • The solid product that precipitates is collected by filtration.

  • Wash the solid with water and dry under vacuum.

• Purification:

  • If necessary, recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure pyrazole derivative.

Protocol 2: Visible Light-Induced Synthesis of Pyrazol-5-ones

This protocol is based on the method developed for photoinduced radical cascade cyclization.[7]

• Reaction Setup:

  • In a reaction tube, combine the N-arylmethacrylohydrazide (0.1 mmol), the radical precursor (0.2 mmol), fac-Ir(ppy)₃ (1 mol%), and Na₂CO₃ (2 equivalents).

  • Add DMSO (1 mL) as the solvent.

• Inert Atmosphere:

  • Seal the tube and purge with nitrogen (N₂) for 5-10 minutes.

• Photoreaction:

  • Place the reaction tube under the irradiation of 20W blue LEDs (450–460 nm).

  • Stir the reaction at room temperature for 12 hours.

• Workup and Purification:

  • After the reaction is complete, quench with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the residue by column chromatography on silica gel to yield the desired pyrazol-5-one.

Mechanistic Insights

Understanding the reaction mechanism is key to effective troubleshooting. Below is a generalized mechanism for the acid-catalyzed condensation of a 1,3-diketone with hydrazine.

Caption: A simplified mechanism for the acid-catalyzed synthesis of pyrazoles from 1,3-diketones and hydrazines.

This guide provides a foundational understanding of catalyst selection and troubleshooting for pyrazole synthesis. For more specific applications and novel methodologies, consulting the primary literature is always recommended.

References

• Al-Mokhanam, A. S., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6523. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]

• Li, J., et al. (2024). Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry, 22(38), 7681-7702. [Link]

• Wang, Y., et al. (2024). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. Molecules, 29(8), 1754. [Link]

• Li, Y., et al. (2026). Visible Light-Induced Cyclization of N-Arylmethacrylohydrazides and Hydroxamic Acid Derivatives toward δ-Amidoalkylated Pyrazol-5-ones via 1,5-Hydrogen Atom Transfer. The Journal of Organic Chemistry. [Link]

• Wang, Y., et al. (2024). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. National Institutes of Health. [Link]

• Bekkali, N., et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Pharmaceuticals, 14(10), 1003. [Link]

• Yadav, G. D., & Kadam, S. T. (2025). Synthesis of pyrroles, pyrazoles, imidazoles, pyridines, pyrimidines and pyrazines using nanocatalysts. ACG Publications. [Link]

• Schmitt, D. C., et al. (2015). Synthesis of Pyrazoles from 1,3-Diols via Hydrogen Transfer Catalysis. Organic Letters, 17(6), 1405–1408. [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. [Link]

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• 3. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating the Bioactivity of Novel Pyrazole Carbothioamides

Introduction: The Rising Prominence of Pyrazole Carbothioamides in Drug Discovery

The pyrazole nucleus, a five-membered heterocycle with two adjacent nitrogen atoms, is a well-established "privileged scaffold" in medicinal chemistry. Its derivatives are known to possess a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The incorporation of a carbothioamide moiety into the pyrazole structure has been shown to enhance or modulate these activities, making novel pyrazole carbothioamides a promising class of compounds for therapeutic development.[3][4][5] These compounds have demonstrated potential as anticancer, antifungal, and antibacterial agents.[2][3][4]

However, the journey from a newly synthesized compound to a viable drug candidate is long and requires rigorous validation of its biological activity. This guide provides a comprehensive, comparative framework for researchers, scientists, and drug development professionals to validate the bioactivity of novel pyrazole carbothioamides. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and present data in a clear, comparative format.

The Comparative Landscape: Establishing Benchmarks for Bioactivity

To objectively assess the potential of a novel compound, its performance must be compared against established alternatives. The choice of benchmark compounds is critical and depends on the intended therapeutic application.

• For Anticancer Activity: Doxorubicin, a widely used chemotherapeutic agent, and Staurosporine, a potent inducer of apoptosis, serve as excellent positive controls.[3] Comparing the cytotoxic effects of a novel pyrazole carbothioamide against these standards provides a clear indication of its potential efficacy.

• For Antimicrobial Activity: Standard antibiotics such as Ampicillin (for bacteria) and Fluconazole (for fungi) are appropriate benchmarks. Comparing the minimum inhibitory concentrations (MICs) will reveal the relative potency of the new compound.

This guide will use these benchmarks in the subsequent experimental sections to illustrate a comparative analysis.

Experimental Validation Workflow: A Step-by-Step Approach

The validation of a novel compound's bioactivity is a multi-step process that moves from broad screening to more specific mechanistic studies. This workflow ensures a thorough and logical investigation.

Caption: A generalized workflow for the validation of novel bioactive compounds.

Part 1: In Vitro Anticancer Activity Assessment

A significant number of pyrazole derivatives have been investigated for their anticancer properties.[6][7][8] A primary goal is to identify compounds that are highly cytotoxic to cancer cells while exhibiting minimal toxicity to normal cells.

Cell Viability and Cytotoxicity: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[9] In living cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, yielding purple formazan crystals which can be solubilized and quantified.[10] This provides an indirect measure of cell viability.

Experimental Protocol: MTT Assay

• Cell Seeding: Seed cancer cells (e.g., HeLa, A549) and a normal cell line (e.g., HFL-1) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.[3][10]

• Compound Treatment: Treat the cells with various concentrations of the novel pyrazole carbothioamide, Doxorubicin (positive control), and a vehicle control (e.g., DMSO) for 48 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[11]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[9] Shake the plate on an orbital shaker for 15 minutes.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.[9]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Data Presentation: Comparative Cytotoxicity

Compound	HeLa IC50 (µM)	A549 IC50 (µM)	HFL-1 IC50 (µM)	Selectivity Index (SI) for HeLa	Selectivity Index (SI) for A549
Novel Pyrazole Carbothioamide	15.8 ± 0.9	13.5 ± 1.2	120.2 ± 5.6	7.61	8.90
Doxorubicin	0.8 ± 0.1	1.2 ± 0.2	5.4 ± 0.5	6.75	4.50

Interpreting the Data and the Importance of the Selectivity Index (SI)

The Selectivity Index (SI) is a crucial parameter for evaluating the therapeutic potential of an anticancer compound. It is calculated as the ratio of the IC50 value for a normal cell line to the IC50 value for a cancer cell line.[12][13] A higher SI value indicates greater selectivity for cancer cells, which is a desirable characteristic for a drug candidate.[12] Compounds with an SI value greater than 3 are generally considered to be highly selective.[12]

In the hypothetical data above, the novel pyrazole carbothioamide shows promising anticancer activity with good selectivity, warranting further investigation into its mechanism of action.

Mechanism of Action: Investigating Apoptosis Induction

Many anticancer drugs exert their effects by inducing apoptosis, or programmed cell death.[14] Apoptosis is a highly regulated process involving a cascade of caspases, which are proteases that execute the cell death program.[15] Caspase-3 is a key executioner caspase, and its activation is a hallmark of apoptosis.[16][17]

Experimental Protocol: Caspase-3 Activity Assay

This assay utilizes a specific substrate for caspase-3, Ac-DEVD-pNA (acetyl-Asp-Glu-Val-Asp p-nitroanilide).[16] When cleaved by active caspase-3, the substrate releases the chromophore p-nitroaniline (p-NA), which can be measured colorimetrically at 405 nm.

• Cell Treatment: Treat cancer cells with the novel pyrazole carbothioamide at its IC50 concentration for 24 hours. Include a positive control (e.g., Staurosporine) and a negative control (untreated cells).

• Cell Lysis: Harvest the cells and lyse them using a chilled lysis buffer to release the cellular contents, including caspases.[16]

• Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading in the assay.

• Caspase-3 Assay: In a 96-well plate, add an equal amount of protein from each lysate.

• Substrate Addition: Add the Caspase-3 substrate (Ac-DEVD-pNA) to each well and incubate at 37°C for 1-2 hours.[18]

• Absorbance Reading: Measure the absorbance at 405 nm.

• Data Analysis: Compare the absorbance of the treated samples to the untreated control to determine the fold-increase in Caspase-3 activity.

Visualizing the Apoptotic Pathway

The induction of apoptosis by a novel compound can be visualized in the context of the intrinsic and extrinsic apoptotic pathways.

Caption: A simplified diagram of the intrinsic and extrinsic apoptosis pathways.

Part 2: In Vitro Antimicrobial Activity Assessment

Pyrazole carbothioamides have also shown considerable promise as antimicrobial agents.[4][19] Validating this activity involves determining the minimum concentration of the compound required to inhibit the growth of or kill microorganisms.

Minimum Inhibitory Concentration (MIC): The Broth Microdilution Method

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[20] The MIC is the lowest concentration of an antimicrobial that will inhibit the visible growth of a microorganism after overnight incubation.[21]

Experimental Protocol: Broth Microdilution Assay

• Compound Dilution: Prepare a serial two-fold dilution of the novel pyrazole carbothioamide and the standard antibiotic (e.g., Ampicillin) in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

• Bacterial Inoculation: Prepare a standardized inoculum of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) and add it to each well.

• Controls: Include a positive control (broth with bacteria, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the bacteria.

Data Presentation: Comparative Antimicrobial Activity

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
Novel Pyrazole Carbothioamide	16	32	8
Ampicillin	0.5	8	N/A
Fluconazole	N/A	N/A	4

Interpreting the Data

The hypothetical data suggests that the novel pyrazole carbothioamide has moderate antibacterial activity and promising antifungal activity. The lower the MIC value, the more potent the compound. Further studies could explore its spectrum of activity against a wider range of microorganisms and investigate its mechanism of action.

Conclusion and Future Directions

This guide has outlined a systematic and comparative approach to validating the bioactivity of novel pyrazole carbothioamides. By employing standardized assays, appropriate benchmarks, and a logical workflow, researchers can generate robust and reliable data to support the further development of these promising compounds.

The validation process does not end with in vitro studies. Promising candidates should be advanced to more complex biological systems, including:

• Advanced in vitro models: 3D cell cultures and co-culture systems to better mimic the in vivo environment.

• In vivo animal models: To assess efficacy, pharmacokinetics, and toxicology in a living organism.

• Mechanism of action studies: Further experiments to identify the specific molecular targets of the compound.

By following a rigorous and scientifically sound validation process, the full therapeutic potential of novel pyrazole carbothioamides can be unlocked, paving the way for the development of new and effective treatments for a range of diseases.

References

• Al-Ostoot, F. H., et al. (2022). Design and Synthesis of Carbothioamide/Carboxamide-Based Pyrazoline Analogs as Potential Anticancer Agents: Apoptosis, Molecular Docking, ADME Assay, and DNA Binding Studies. ACS Omega. Available at: [Link]

• Chauhan, S., Paliwal, S., & Chauhan, R. (2014). Anticancer activity of pyrazole via different biological mechanisms.

• Prakash, O., et al. (2021). Design, Synthesis, Spectroscopic Characterization of New Pyrazole Carbothioamides as Antifungal and Antibacterial Candidates. Letters in Applied NanoBioScience, 10(4), 2841-2849. Available at: [Link]

• Rana, A., et al. (2020). Pyrazoles as anticancer agents: Recent advances.
• Abdel-Wahab, B. F., et al. (2021). Novel N-bridged pyrazole-1-carbothioamides With Potential Antiproliferative Activity: design, synthesis, In Vitro and In Silico Studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1356-1368.
• Lv, K., et al. (2019). Design, Synthesis, Molecular Docking, and Anticancer Evaluation of Pyrazole Linked Pyrazoline Derivatives with Carbothioamide Tail as EGFR Kinase Inhibitors. Molecules, 24(15), 2799.

• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. Available at: [Link]

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• ResearchGate. (n.d.). The calculated values of the selectivity index (SI) of some compounds. Available at: [Link]

• El-Sayed, M. A. A., et al. (2023). Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications. International Journal of Molecular Sciences, 24(13), 10935.
• Wang, Y., et al. (2010). Synthesis and biological evaluation of pyrazole derivatives containing thiourea skeleton as anticancer agents. Bioorganic & Medicinal Chemistry Letters, 20(21), 6303-6306.
• Wang, X., et al. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules, 28(14), 5489.

• National Center for Biotechnology Information. (n.d.). Antimicrobial Susceptibility Testing. In StatPearls. Available at: [Link]

• Springer Nature. (n.d.). MTT Assay Protocol. Available at: [Link]

• Mohamed, G. G., & M. M., O. (2020). Synthesis, Characterization, and Biological Evaluation of Osmium(IV) Pyrazole Carbothioamide Complexes.
• Sharma, V., et al. (2014). Current status of pyrazole and its biological activities. Journal of Pharmacy & BioAllied Sciences, 6(1), 2.
• Yaseen, G., et al. (2017). Synthesis, Antibacterial and Antifungal Activities of Some Pyrazole-1-Carbothioamides and Pyrimidine-2(1H)-Thiones. Journal of the Serbian Chemical Society, 82(9), 977-986.

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A Comparative Analysis of 5-Aminopyrazole-Based Kinase Inhibitors: A Guide for Drug Discovery Professionals

The 5-aminopyrazole scaffold has emerged as a privileged structure in medicinal chemistry, forming the core of numerous potent and selective kinase inhibitors. Its unique chemical properties allow for key interactions within the ATP-binding pocket of various kinases, making it a versatile starting point for the development of targeted therapies. This guide provides an in-depth comparative analysis of prominent 5-aminopyrazole-based kinase inhibitors targeting three critical kinase families: Cyclin-Dependent Kinases (CDKs), B-Raf, and Vascular Endothelial Growth Factor Receptors (VEGFRs). We will delve into their mechanisms of action, compare their performance using experimental data, and provide detailed protocols for their evaluation, offering valuable insights for researchers and drug development professionals.

The 5-Aminopyrazole Scaffold: A Foundation for Kinase Inhibition

The 5-aminopyrazole core is a five-membered heterocyclic ring containing two adjacent nitrogen atoms and an amino group at the 5-position. This arrangement allows it to act as a hinge-binder, forming crucial hydrogen bonds with the backbone of the kinase hinge region, a key interaction for potent inhibition. The versatility of this scaffold lies in the ability to modify the substituents at various positions of the pyrazole ring, enabling the fine-tuning of potency, selectivity, and pharmacokinetic properties.

Comparative Analysis of 5-Aminopyrazole-Based Inhibitors

For this analysis, we will focus on three representative examples of 5-aminopyrazole-based inhibitors, each targeting a distinct and therapeutically relevant kinase family.

• AT7519: A potent inhibitor of multiple Cyclin-Dependent Kinases (CDKs).

• Vemurafenib Analogs: B-Raf inhibitors based on a pyrazole scaffold.

• Cediranib (AZD2171): A pan-VEGFR inhibitor with a 5-aminopyrazole-related core.

Table 1: Comparative Inhibitory Activity (IC50) of Selected 5-Aminopyrazole-Based Kinase Inhibitors

Inhibitor	Primary Target(s)	IC50 (nM) vs. Primary Target(s)	Key Off-Target Kinases	IC50 (nM) vs. Off-Target(s)	Reference(s)
AT7519	CDK1, CDK2, CDK4, CDK5, CDK6, CDK9	CDK9/CyclinT: <10 nM, CDK5/p35: 13 nM, CDK2/CyclinA: 47 nM, CDK4/CyclinD1: 100 nM, CDK1/CyclinB: 210 nM, CDK6/CyclinD3: 170 nM	GSK-3β	89 nM	[1][2][3]
Vemurafenib Analog (Example)	B-Raf (V600E)	B-Raf (V600E): ~31 nM (Vemurafenib)	c-Raf-1	~48 nM (Vemurafenib)	[4]
Cediranib (AZD2171)	VEGFR1 (Flt-1), VEGFR2 (KDR), VEGFR3 (Flt-4)	VEGFR2 (KDR): <1 nM, VEGFR3 (Flt-4): ≤3 nM, VEGFR1 (Flt-1): 5 nM	c-Kit, PDGFRβ	c-Kit: 2 nM, PDGFRβ: 5 nM	[5][6][7]

Note: IC50 values can vary depending on the assay conditions (e.g., ATP concentration). The data presented here are for comparative purposes and are sourced from the provided references.

Deep Dive into Target-Specific Inhibition

AT7519: A Multi-CDK Inhibitor for Cell Cycle Control

Cyclin-Dependent Kinases are key regulators of the cell cycle, and their dysregulation is a hallmark of cancer.[8][9] AT7519 is a potent, ATP-competitive inhibitor of several CDKs, with particularly high potency against CDK9.[1][3] By inhibiting these kinases, AT7519 can induce cell cycle arrest and apoptosis in cancer cells.

Caption: VEGFR signaling pathway and the anti-angiogenic effect of Cediranib.

Experimental Protocols for Inhibitor Evaluation

The robust evaluation of kinase inhibitors requires a multi-faceted approach, combining biochemical assays to determine direct enzyme inhibition with cell-based assays to assess activity in a more physiologically relevant context.

Experimental Workflow

Caption: A typical experimental workflow for evaluating kinase inhibitors.

Biochemical Kinase Assay for IC50 Determination

Objective: To determine the concentration of the inhibitor required to reduce the activity of the purified kinase by 50% (IC50). This provides a direct measure of the inhibitor's potency against its target.

Principle: A variety of assay formats can be used, including radiometric assays that measure the incorporation of radiolabeled phosphate from ATP onto a substrate, and fluorescence-based assays like LanthaScreen™, which uses FRET to detect inhibitor binding. T[10][11]he choice of assay depends on factors such as throughput, sensitivity, and cost.

[12]Step-by-Step Methodology (LanthaScreen™ Eu Kinase Binding Assay Example):

[11]1. Reagent Preparation:

• Prepare a 3X solution of the test compound (inhibitor) in the appropriate assay buffer.
• Prepare a 3X mixture of the kinase and a europium-labeled anti-tag antibody in the assay buffer.
• Prepare a 3X solution of the Alexa Fluor™ 647-labeled kinase tracer in the assay buffer.

• Assay Procedure (in a 384-well plate):

• Add 5 µL of the 3X test compound solution to each well.
• Add 5 µL of the 3X kinase/antibody mixture to each well.
• Add 5 µL of the 3X tracer solution to each well to initiate the binding reaction.

• Incubation: Incubate the plate at room temperature for 1 hour to allow the binding to reach equilibrium.
• Data Acquisition: Read the plate on a fluorescence plate reader capable of measuring FRET between the europium donor and the Alexa Fluor™ 647 acceptor.
• Data Analysis: Calculate the FRET ratio and plot it against the inhibitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

[13]#### 2. Cellular Phosphorylation Assay (Western Blot)

Objective: To assess the ability of the inhibitor to block the phosphorylation of a downstream substrate of the target kinase within a cellular context, confirming target engagement and pathway inhibition.

Principle: Western blotting is a widely used technique to detect specific proteins in a complex mixture, such as a cell lysate. B[14]y using antibodies specific for both the phosphorylated and total forms of a downstream protein (e.g., ERK for the B-Raf pathway), the effect of the inhibitor on kinase activity can be quantified.

[15]Step-by-Step Methodology (Phospho-ERK Western Blot):

• Cell Culture and Treatment:

  • Plate cells (e.g., A375 melanoma cells with B-Raf V600E mutation) and allow them to adhere overnight.

  • Treat the cells with various concentrations of the B-Raf inhibitor for a specified time (e.g., 2 hours).

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane with a blocking buffer (e.g., 5% BSA in TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for phospho-ERK overnight at 4°C.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Stripping and Reprobing:

  • Strip the membrane to remove the bound antibodies.

  • Reprobe the membrane with a primary antibody for total ERK to normalize for protein loading. 7[16]. Data Analysis: Quantify the band intensities for phospho-ERK and total ERK. Calculate the ratio of phospho-ERK to total ERK for each treatment condition to determine the extent of inhibition.

Cell Proliferation Assay (MTT Assay)

Objective: To evaluate the effect of the inhibitor on the proliferation and viability of cancer cells, providing a measure of its phenotypic effect.

Principle: The MTT assay is a colorimetric assay that measures the metabolic activity of cells. V[17]iable cells with active mitochondria reduce the yellow tetrazolium salt MTT to a purple formazan product, the amount of which is proportional to the number of living cells.

[18][19]Step-by-Step Methodology:

[17][20]1. Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined optimal density and allow them to attach overnight. 2. Inhibitor Treatment: Treat the cells with a serial dilution of the kinase inhibitor for a specified duration (e.g., 72 hours). 3. MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. 4. Incubation: Incubate the plate for 2-4 hours at 37°C, allowing the formazan crystals to form. 5. Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals. 6. Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader. 7. Data Analysis: Plot the absorbance values against the inhibitor concentrations and fit the data to a dose-response curve to determine the GI50 (concentration for 50% growth inhibition).

Conclusion and Future Perspectives

The 5-aminopyrazole scaffold continues to be a highly valuable framework in the design of potent and selective kinase inhibitors. The examples of AT7519, vemurafenib analogs, and cediranib highlight the versatility of this core in targeting diverse kinase families implicated in cancer. A thorough evaluation of these inhibitors, employing a combination of biochemical and cellular assays as outlined in this guide, is crucial for understanding their mechanism of action and predicting their clinical potential.

Future efforts in this field will likely focus on further optimizing the selectivity of 5-aminopyrazole-based inhibitors to minimize off-target effects and enhance their therapeutic window. Additionally, the development of inhibitors that can overcome known resistance mechanisms is a critical area of research. The systematic application of the principles and protocols described herein will undoubtedly contribute to the successful discovery and development of the next generation of 5-aminopyrazole-based kinase inhibitors for the treatment of cancer and other diseases.

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A Researcher's Guide to Cross-Reactivity and Selectivity Profiling of Pyrazole Kinase Inhibitors

In the landscape of targeted cancer therapy, protein kinase inhibitors (PKIs) have emerged as transformative therapeutic agents.[1][2] Among the diverse chemical scaffolds used to design these inhibitors, the pyrazole ring is a privileged structure, forming the core of numerous approved drugs and clinical candidates.[3][4] Its unique electronic properties and ability to form key hydrogen bonds within the ATP-binding pocket of kinases make it a versatile foundation for potent inhibitors.[1] However, the conserved nature of the ATP pocket across the human kinome presents a formidable challenge: ensuring that a pyrazole-based inhibitor selectively engages its intended target while sparing hundreds of other kinases.

This guide provides an in-depth comparison of cross-reactivity and selectivity profiling strategies for pyrazole kinase inhibitors. Moving beyond a simple listing of methods, we will explore the causality behind experimental choices, describe self-validating protocols, and present comparative data for representative pyrazole inhibitors targeting distinct kinase families. Our goal is to equip researchers, scientists, and drug development professionals with the foundational knowledge to design, execute, and interpret robust selectivity profiling campaigns.

The Imperative of Selectivity: Why Off-Target Effects Matter

A kinase inhibitor's ultimate clinical success hinges on its selectivity profile. While some "polypharmacology" can be beneficial, unintended off-target inhibition is a primary driver of toxicity and can confound the interpretation of biological results.[5] The central dogma is to maximize on-target potency while minimizing off-target interactions. This relationship is often quantified using metrics like the Selectivity Score (S-score) , which typically divides the number of kinases inhibited above a certain threshold (e.g., >50% inhibition at 1 µM) by the total number of kinases tested.[6] A lower score indicates higher selectivity.

Featured Pyrazole Kinase Inhibitors: A Comparative Overview

To illustrate the principles of selectivity profiling, we will focus on four well-characterized pyrazole-based inhibitors that target different branches of the kinome.

• Crizotinib (Xalkori®): A potent inhibitor of ALK and MET receptor tyrosine kinases, pivotal in the treatment of specific non-small-cell lung cancers (NSCLCs).[6]

• Ruxolitinib (Jakafi®): A selective inhibitor of Janus kinases JAK1 and JAK2, used to treat myelofibrosis and other myeloproliferative neoplasms.[3][7]

• Ravoxertinib (GDC-0994): A highly selective, ATP-competitive inhibitor of ERK1 and ERK2, key components of the MAPK signaling pathway.[8][9]

• Danusertib (PHA-739358): A multi-targeted inhibitor with potent activity against Aurora kinases (A, B, and C), which are critical for mitotic progression.[10]

The following diagram illustrates the signaling pathways targeted by these representative inhibitors.

Caption: Key signaling pathways targeted by pyrazole inhibitors.

Comparative Selectivity Profile of Pyrazole Inhibitors

The table below summarizes the inhibitory activity (IC50 in nM) of our featured compounds against their primary targets and key off-targets. This data, compiled from multiple sources, highlights the diverse selectivity profiles inherent to the pyrazole scaffold. A lower IC50 value indicates higher potency.

Kinase Target	Crizotinib (ALK/MET)	Ruxolitinib (JAK)	Ravoxertinib (ERK)	Danusertib (Aurora)
Primary Targets
ALK	24	>10,000	>10,000	310
MET	8	>10,000	>10,000	1,200
JAK1	3,300	3.3 [3]	>10,000	30
JAK2	3,200	2.8 [3]	>10,000	4
ERK1 (MAPK3)	>10,000	>10,000	1.1 [8]	>10,000
ERK2 (MAPK1)	>10,000	>10,000	0.3 [8]	>10,000
AURKA (Aurora A)	70	5,000	>10,000	13 [10]
AURKB (Aurora B)	100	6,100	>10,000	79 [10]
Key Off-Targets
ABL1	380	>1,000	>10,000	25
FLT3	6	440	>10,000	23
ROS1	1.7	>10,000	>10,000	>10,000
TYK2	>10,000	19 [3]	>10,000	>1,000
JAK3	>10,000	428 [3]	>10,000	120
RSK1	>1,000	>1,000	12 [8]	>1,000

Data compiled from multiple publicly available datasets and publications. Direct comparison should be approached with caution as assay conditions may vary.

Methodologies for Kinase Selectivity Profiling: A Triad of Approaches

A comprehensive understanding of a compound's selectivity requires a multi-faceted approach. No single assay can provide a complete picture. The three main pillars of selectivity profiling are biochemical assays, cell-based assays, and proteomics-based approaches.

Biochemical Assays: The High-Throughput Workhorse

The "Why": Biochemical assays are the foundation of selectivity profiling.[6] They utilize purified, recombinant kinase enzymes and measure the direct inhibition of catalytic activity in a controlled, in vitro environment. Their primary advantage is scalability, allowing for the rapid screening of a compound against hundreds of kinases in parallel.[6] This provides a broad, unbiased view of a compound's kinome-wide interactions. However, these assays lack the physiological context of a living cell; they do not account for cell permeability, intracellular ATP concentrations, or the influence of scaffolding proteins.[11]

Common Format: A popular method is the ADP-Glo™ Kinase Assay, which measures kinase activity by quantifying the amount of ADP produced during the phosphotransferase reaction.[8] The luminescence generated is directly proportional to kinase activity, and a decrease in signal in the presence of an inhibitor indicates potency.[8]

Cell-Based Assays: Probing Target Engagement in a Physiological Context

The "Why": Cell-based assays are essential for validating biochemical hits and understanding how a compound behaves in a more complex, physiological environment.[11] They measure the ability of a compound to enter a living cell and bind to its intended target, competing with high endogenous concentrations of ATP (~2-8 mM) and other cellular factors.[1] A significant discrepancy between biochemical IC50 and cellular EC50 values can indicate poor cell permeability or high affinity for ATP, both critical considerations for drug development.

Featured Technology: NanoBRET™ Target Engagement Assay The NanoBRET™ assay is a gold-standard method for quantifying compound binding in living cells.[12] It relies on Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged kinase (the donor) and a fluorescently labeled tracer that reversibly binds to the kinase's active site (the acceptor).[13] When a test compound is introduced, it competes with the tracer for binding to the kinase. This competition disrupts BRET, leading to a dose-dependent decrease in the signal, which can be used to determine the compound's intracellular affinity (EC50).[14]

Proteomics-Based Approaches: Unbiased Discovery in Native Systems

The "Why": While large-scale biochemical panels provide breadth, they are limited to the specific recombinant kinases on the panel. Chemical proteomics approaches, such as KiNativ™, offer an unbiased method to identify inhibitor targets directly from native cell or tissue lysates, without the need for antibodies or genetic manipulation.[15] This is particularly powerful for discovering unexpected off-targets and for assessing target engagement in complex biological samples, including clinical specimens.[16]

Featured Technology: KiNativ™ (Chemoproteomics) The KiNativ™ platform uses ATP- or ADP-based chemical probes that are biotinylated.[17] These probes covalently bind to a conserved lysine residue in the active site of ATP-binding proteins, including most kinases.[18] In a typical experiment, a cell lysate is treated with a test inhibitor. The inhibitor occupies the ATP-binding pocket of its target kinases, protecting them from being labeled by the subsequent addition of the biotinylated probe.[19] After labeling, the proteome is digested, and the biotin-labeled peptides are enriched and analyzed by quantitative mass spectrometry. A decrease in the signal for a specific kinase peptide in the inhibitor-treated sample compared to the control indicates that the inhibitor is binding to that kinase.[17]

Experimental Protocols: A Guide to Self-Validating Assays

The trustworthiness of any selectivity data is directly dependent on the rigor of the experimental design.[5] A self-validating protocol incorporates a series of controls that confirm the integrity of each step and validate the final results.

Protocol 1: NanoBRET™ Target Engagement Assay (Adherent Format)

This protocol outlines the key steps for determining the intracellular potency of a pyrazole inhibitor.

Caption: Workflow for a self-validating NanoBRET™ assay.

Step-by-Step Methodology:

• Cell Culture and Transfection (Day 1):

  • Seed HEK293 cells in a white, 96-well tissue culture-treated plate at a density of 2 x 10^4 cells per well.

  • Prepare transfection complexes containing the DNA plasmid encoding the NanoLuc-kinase fusion protein of interest.[12]

  • Add the complexes to the cells and incubate for 18-24 hours to allow for protein expression.[12]

• Compound and Tracer Addition (Day 2):

  • Prepare serial dilutions of the pyrazole test inhibitor in Opti-MEM medium. The final concentration should typically range from 100 µM to 10 pM.

  • Control Setup (Crucial for Validation):

    • Vehicle Control: Prepare wells with 0.1% DMSO (or the highest concentration of solvent used) to define the maximum BRET signal (0% inhibition).[20]

    • No Tracer Control: Prepare wells containing cells and inhibitor but no fluorescent tracer. This is essential for measuring and subtracting background luminescence.[21]

    • Positive Control: Include a known, potent inhibitor for the kinase target to confirm that the assay system is responsive.[20]

  • Add the fluorescent tracer at its predetermined optimal concentration to all wells (except "No Tracer" controls).

  • Immediately add the serially diluted test inhibitor and control compounds to the appropriate wells.

  • Incubate the plate for 2 hours at 37°C in a CO2 incubator to allow the compound and tracer to reach binding equilibrium within the cells.

• Signal Detection and Analysis:

  • Prepare the NanoBRET Nano-Glo® Substrate by diluting it in Opti-MEM as per the manufacturer's protocol.

  • Add the substrate to all wells.

  • Immediately read the plate on a luminometer equipped with two filters: one for the donor emission (e.g., 460nm) and one for the acceptor emission (e.g., 618nm).

  • Calculate the raw BRET ratio for each well (Acceptor Emission / Donor Emission).

  • Normalize the data using the vehicle and no tracer controls. Plot the normalized BRET ratio against the log of the inhibitor concentration and fit with a four-parameter logistic equation to determine the EC50.

Protocol 2: KiNativ™-based Chemoproteomic Profiling

This protocol details a workflow for identifying the cellular targets of a pyrazole inhibitor from a native cell lysate.

Step-by-Step Methodology:

• Cell Culture and Lysate Preparation:

  • Culture cells (e.g., K562 leukemia cells) to a sufficient density (approx. 1x10^8 cells).

  • Harvest cells and prepare a native cell lysate using a non-denaturing lysis buffer. Determine the protein concentration of the cleared lysate.

• Inhibitor Competition:

  • Aliquot the lysate into separate tubes.

  • Treat each aliquot with the pyrazole test inhibitor at a specific concentration (e.g., 1 µM) or with a vehicle control (DMSO).

  • Incubate for 1 hour at 4°C to allow the inhibitor to bind to its targets.

• Probe Labeling:

  • Add the biotinylated acyl-phosphate probe (e.g., desthiobiotin-ATP) to each lysate.[17]

  • Incubate for 30 minutes. Kinases that are not "protected" by the test inhibitor will be covalently labeled by the probe.

• Protein Digestion and Peptide Enrichment:

  • Reduce, alkylate, and digest the proteins in the lysate into peptides using trypsin.

  • Enrich the biotin-labeled peptides using streptavidin-coated beads.[1] Wash the beads extensively to remove non-labeled peptides.

• Mass Spectrometry and Data Analysis:

  • Elute the bound peptides from the beads.

  • Analyze the peptide samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Control Check (Crucial for Validation): The vehicle-treated sample serves as the reference for 100% probe labeling for each identified kinase. A well-characterized, promiscuous inhibitor like staurosporine can be used as a positive control to ensure the enrichment process is working.

  • Identify and quantify the peptides in each sample using a proteomics software suite.

  • Calculate the ratio of peptide abundance in the inhibitor-treated sample versus the vehicle-treated sample. A significant reduction in this ratio for a specific kinase indicates it is a target of the pyrazole inhibitor.

Conclusion and Future Perspectives

The pyrazole scaffold remains a cornerstone of modern kinase inhibitor design. However, achieving a desirable selectivity profile is a complex, multi-step process that requires a thoughtful and integrated analytical strategy. High-throughput biochemical screens provide an essential first look at the kinome-wide interaction landscape. This broad view must then be refined and validated through cell-based target engagement assays like NanoBRET, which offer crucial insights into a compound's behavior in a physiological context. Finally, unbiased chemoproteomic methods like KiNativ provide the ultimate tool for discovering unanticipated off-targets and confirming selectivity in native biological systems.

By employing these complementary techniques within a framework of rigorous, self-validating experimental design, researchers can build a comprehensive and trustworthy selectivity profile. This detailed understanding is paramount for advancing novel pyrazole-based kinase inhibitors from the laboratory to the clinic, ultimately leading to safer and more effective targeted therapies.

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A Head-to-Head Comparison of Pyrazole Synthesis Routes for the Modern Researcher

For researchers, scientists, and professionals in drug development, the pyrazole nucleus represents a cornerstone of heterocyclic chemistry, integral to a vast array of pharmaceuticals and agrochemicals. The selection of a synthetic route is a critical decision that impacts yield, purity, cost, and scalability. This guide provides an objective, data-driven comparison of the most prevalent and effective methods for pyrazole synthesis, offering detailed experimental protocols and a clear visualization of the underlying chemical pathways.

At a Glance: Key Pyrazole Synthesis Strategies

The construction of the pyrazole ring is dominated by several robust and versatile strategies. The classical Knorr synthesis, relying on the condensation of 1,3-dicarbonyl compounds with hydrazines, remains a widely used method.[1] Paralleling this is the cyclization of α,β-unsaturated carbonyl compounds, a powerful technique for specific substitution patterns. More contemporary approaches, such as 1,3-dipolar cycloadditions and multicomponent reactions (MCRs), offer alternative pathways with distinct advantages in efficiency and molecular diversity.[1] This guide will delve into a head-to-head comparison of these four key methodologies.

The Knorr Pyrazole Synthesis: The Enduring Classic

First reported in 1883 by Ludwig Knorr, this method involves the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[2][3] Its enduring popularity stems from its reliability and the ready availability of starting materials.[2]

Mechanism and Regioselectivity

The reaction is typically acid-catalyzed. The mechanism initiates with the condensation of a hydrazine nitrogen onto one of the carbonyl groups of the 1,3-dicarbonyl compound to form a hydrazone intermediate. This is followed by an intramolecular cyclization, where the second nitrogen atom of the hydrazine attacks the remaining carbonyl group. Subsequent dehydration yields the stable, aromatic pyrazole ring.[4]

A critical consideration, particularly when employing unsymmetrical 1,3-dicarbonyl compounds, is regioselectivity. The initial nucleophilic attack by the substituted hydrazine can occur at either of the two distinct carbonyl carbons, potentially leading to the formation of two regioisomeric pyrazole products.[3] The selectivity is influenced by the steric and electronic properties of the substituents on both the dicarbonyl compound and the hydrazine, as well as the reaction conditions such as pH.[5]

Caption: Knorr Pyrazole Synthesis Pathway.

Experimental Protocol: Synthesis of 5-Phenyl-3-methyl-1H-pyrazol-3-ol

This protocol details the synthesis of a pyrazolone from ethyl benzoylacetate and hydrazine hydrate.[2]

• Reaction Setup: In a 20-mL scintillation vial, mix ethyl benzoylacetate (3 mmol) and hydrazine hydrate (6 mmol).[2][6]

• Solvent and Catalyst Addition: Add 1-propanol (3 mL) and 3 drops of glacial acetic acid to the mixture.[2][6]

• Heating: Heat the reaction on a hot plate with stirring at approximately 100°C for 1 hour.[2][6]

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 30% ethyl acetate/70% hexane.[6]

• Work-up: Once the ketoester is consumed, add water (10 mL) to the hot reaction mixture with stirring.[2][6]

• Crystallization: Turn off the heat and allow the reaction to cool slowly while stirring for 30 minutes to facilitate precipitation.[2]

• Isolation and Purification: Filter the reaction mixture using a Büchner funnel, rinse the collected solid with a small amount of water, and allow it to air dry.[2]

• Yield: High yields are typically obtained for this reaction.[2]

Performance Analysis

Pros	Cons
High yields, especially with symmetrical dicarbonyls.[2]	Poor regioselectivity with unsymmetrical substrates.[3][7]
Readily available and inexpensive starting materials.[2]	Can require harsh reaction conditions (e.g., strong acids, high temperatures).
Simple, one-pot procedure.[4]	Hydrazine and its derivatives are toxic.[2]
Well-established and widely applicable.[8]

Synthesis from α,β-Unsaturated Carbonyls

This method involves the reaction of α,β-unsaturated aldehydes or ketones (like chalcones) with hydrazine derivatives. It is a valuable route for the synthesis of 3,5-diarylpyrazoles and related structures.[9]

Mechanism

The reaction proceeds via a Michael addition of the hydrazine to the β-carbon of the unsaturated system, forming a hydrazone intermediate. This is followed by intramolecular cyclization and subsequent oxidation (often in situ) to yield the aromatic pyrazole ring.[9]

Caption: Pyrazole Synthesis from α,β-Unsaturated Carbonyls.

Experimental Protocol: Synthesis of 1,3,5-Triarylpyrazoles

This protocol describes a one-pot synthesis of 1,3,5-triarylpyrazoles from chalcones and arylhydrazines.[9]

• Reactants: Chalcone (1 mmol) and p-(4-(tert-butyl)phenyl)hydrazine (1.2 mmol).[9]

• Catalyst and Solvent: Copper triflate (10 mol%) and 1-butyl-3-methylimidazolium hexafluorophosphate (2 mL).[9]

• Reaction Conditions: The mixture is stirred at room temperature for a specified time until the reaction is complete (monitored by TLC).[9]

• Work-up: The product is extracted with ethyl acetate, and the organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.[9]

• Purification: The crude product is purified by column chromatography on silica gel.[9]

• Yield: Good yields (around 82%) are reported for this method.[9]

Performance Analysis

Pros	Cons
Good for the synthesis of 3,5-diarylpyrazoles.[9]	Requires an oxidation step to form the pyrazole.[9]
Wide availability of chalcone precursors.	May result in pyrazoline intermediates if oxidation is incomplete.
One-pot procedures are common.[9]
Can be catalyzed by various reagents, including ionic liquids.[9]

1,3-Dipolar Cycloaddition: A Modern and Regioselective Approach

This method involves the reaction of a 1,3-dipole (such as a diazo compound or nitrile imine) with a dipolarophile (typically an alkyne or alkene).[8] It is a powerful strategy for constructing polysubstituted pyrazoles with high regioselectivity.[10]

Mechanism

The reaction is a concerted pericyclic reaction where the 1,3-dipole adds across the π-system of the dipolarophile in a [3+2] cycloaddition manner to form the five-membered pyrazole ring directly. The regioselectivity is governed by the frontier molecular orbitals of the dipole and dipolarophile.[11]

Caption: 1,3-Dipolar Cycloaddition for Pyrazole Synthesis.

Experimental Protocol: Synthesis of Pyrazoles from Ethyl Diazoacetate and Alkynes

This protocol outlines the reaction of ethyl diazoacetate with an alkyne under thermal conditions.[12]

• Reactants: Ethyl diazoacetate (1 mmol) and an alkyne (1.2 mmol).

• Solvent: Toluene (5 mL).

• Reaction Conditions: The reaction mixture is heated under reflux until the disappearance of the diazo compound (monitored by TLC or IR spectroscopy).[12]

• Work-up: The solvent is removed under reduced pressure.

• Purification: The residue is purified by column chromatography on silica gel.

• Yield: High yields are generally obtained, especially with activated alkynes.[12]

Performance Analysis

Pros	Cons
High regioselectivity.[10]	Diazo compounds can be explosive and require careful handling.
Atom economical.	Limited availability of some substituted diazo compounds.
Access to complex, polysubstituted pyrazoles.[10]	Can require high temperatures or catalysts for less reactive dipolarophiles.
Often proceeds under mild conditions.

Multicomponent Reactions (MCRs): The Path to Efficiency and Diversity

MCRs involve the reaction of three or more starting materials in a single synthetic operation to form a product that contains portions of all the reactants.[8] This approach is highly valued for its efficiency, atom economy, and ability to rapidly generate libraries of diverse compounds.[13]

Mechanism

The mechanism of MCRs for pyrazole synthesis can vary but often involves a cascade of reactions, such as the in-situ formation of a key intermediate (e.g., a hydrazone or an α,β-unsaturated ketone) which then undergoes cyclization.[14]

Caption: Multicomponent Reaction for Pyrazole Synthesis.

Experimental Protocol: Three-Component Synthesis of 1,3,5-Trisubstituted Pyrazoles

This protocol describes a two-step, one-pot synthesis of fluorinated pyrazoles under microwave irradiation.[8]

• Step 1: Pyrazoline Synthesis: A mixture of an aldehyde (1 mmol), a ketone (1 mmol), and a hydrazine (1.2 mmol) in ethanol (5 mL) is subjected to microwave irradiation (300 W) for a specified time.[8]

• Step 2: Oxidation: After cooling, an oxidizing agent (e.g., iodine) is added, and the mixture is heated to furnish the pyrazole.[8]

• Work-up and Purification: The reaction mixture is poured into ice water, and the precipitated solid is filtered, washed with water, and recrystallized from ethanol.

• Yield: This method can provide good to excellent yields.

Performance Analysis

Pros	Cons
High atom economy and step efficiency.[8][13]	Optimization can be complex due to the number of components.
Rapid generation of molecular diversity.[8]	Side reactions can be an issue.
Operational simplicity (one-pot).[8]	The mechanism can be difficult to elucidate.
Often employs green chemistry principles (e.g., microwave irradiation, solvent-free).[4]

Performance Comparison of Synthesis Routes

The choice of synthesis route is often a trade-off between yield, reaction time, substrate availability, and control over regioselectivity. The following table summarizes quantitative data from various studies to facilitate a direct comparison.

Synthesis Method	Representative Substrates	Conditions	Time	Yield	Regioselectivity
Knorr Synthesis	Ethyl benzoylacetate, Hydrazine hydrate	1-Propanol, Acetic acid, 100°C	1 hr	High[2]	Can be low with unsymmetrical dicarbonyls[3]
From α,β-Unsaturated Carbonyls	Chalcones, Arylhydrazines	, Cu(OTf)₂, RT	Varies	~82%[9]	Generally Good
1,3-Dipolar Cycloaddition	Ethyl diazoacetate, Alkynes	Toluene, Reflux	Varies	High[12]	Excellent[10]
Multicomponent Reaction	Aldehydes, Ketones, Hydrazines	Microwave, Ethanol	Short	Good-Excellent[8]	Generally Good

Choosing the Right Synthesis: A Decision-Making Framework

The synthesis of pyrazoles is a well-explored field, yet the choice of the optimal route depends heavily on the specific target molecule and available resources.

• For simple, symmetrically substituted pyrazoles from readily available starting materials, the Knorr Synthesis is a reliable and high-yielding classical method. [1] However, be mindful of potential regioselectivity issues with unsymmetrical 1,3-dicarbonyls.[1]

• Synthesis from α,β-Unsaturated Carbonyls is an excellent method for preparing 3,5-diarylpyrazoles and related structures, leveraging the wide availability of chalcone precursors. [1]

• 1,3-Dipolar Cycloadditions represent a more modern and highly regioselective approach, ideal for constructing complex, polysubstituted pyrazoles that are challenging to access via classical condensation methods. [1] The handling of potentially hazardous diazo compounds is a key consideration.

• Multicomponent Reactions offer the highest degree of efficiency and are exceptionally suited for combinatorial chemistry and the rapid generation of diverse pyrazole libraries from simple starting materials. [1] They align well with the principles of green chemistry.

Ultimately, the optimal choice will depend on a careful evaluation of the target structure, desired purity, scalability, and the resources available in the laboratory.

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A Researcher's Guide to the Spectroscopic Labyrinth: Distinguishing Pyrazole Regioisomers

For researchers, synthetic chemists, and professionals in drug development, the pyrazole scaffold is a cornerstone of modern medicinal chemistry, prized for its versatile biological activities.[1] However, the very reactions that make pyrazoles accessible often present a significant challenge: the formation of regioisomers. When unsymmetrical precursors are used, the synthesis can yield a mixture of isomers, such as 1,3- and 1,5-disubstituted pyrazoles, where the substituent positions are swapped. As biological activity is exquisitely dependent on three-dimensional structure, the unambiguous identification of the correct regioisomer is not merely an academic exercise—it is a critical step in the development of safe and effective therapeutics.

This guide provides an in-depth comparison of the primary spectroscopic techniques used to navigate this challenge. We will move beyond simple data reporting to explain the underlying principles that make each method effective, offering field-proven insights and detailed experimental protocols to ensure the confident structural elucidation of your pyrazole derivatives.

The Cornerstone of Analysis: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is, without question, the most powerful and definitive tool for differentiating pyrazole regioisomers. By probing the magnetic environments of atomic nuclei (¹H, ¹³C, and even ¹⁵N), NMR provides a detailed map of the molecule's connectivity and spatial arrangement.

¹H NMR: The First Clue

The chemical shifts of the protons on the pyrazole ring are highly sensitive to the electronic effects of the substituents. Electron-withdrawing groups will generally shift nearby protons downfield (to a higher ppm), while electron-donating groups cause an upfield shift.

However, the most compelling evidence from ¹H NMR often comes from two-dimensional techniques that reveal through-space interactions. The Nuclear Overhauser Effect (NOE), observed in NOESY or ROESY experiments, is a prime example. An NOE is observed between protons that are close in space (typically < 5 Å), regardless of their bonding connectivity. This is particularly useful for N-substituted pyrazoles. For instance, in a 1,5-disubstituted pyrazole, an NOE can be detected between the protons of the N1-substituent and the C5-substituent. This interaction is spatially impossible in the corresponding 1,3-regioisomer, providing a definitive assignment.[2]

Diagram: NOE-based Regioisomer Assignment

Caption: Spatial proximity in 1,5-isomers allows for a definitive NOE signal.

¹³C NMR: Probing the Carbon Skeleton

The carbon chemical shifts of the pyrazole ring are also highly diagnostic. The positions of C3, C4, and C5 resonate at different frequencies depending on the substitution pattern. In early studies, it was established that the chemical shifts at positions 3 and 5 are particularly sensitive to the tautomeric form in N-unsubstituted pyrazoles, which can lead to signal broadening as the proton rapidly exchanges between the two nitrogen atoms.[3] N-substitution locks the tautomeric form, resulting in sharp, distinct signals for C3 and C5, whose chemical shifts can then be used to confirm the isomeric structure.[4] Generally, the carbon atom directly attached to a substituent will experience the most significant change in its chemical shift.

¹⁵N NMR: A Specialized but Powerful Tool

While less common due to the lower natural abundance and sensitivity of the ¹⁵N nucleus, ¹⁵N NMR spectroscopy offers an unambiguous view of the nitrogen environment. The chemical shifts of N1 and N2 are exquisitely sensitive to their local electronic environment. Computational methods, such as GIAO/B3LYP calculations, are often employed alongside experimental data to accurately predict and assign ¹⁵N chemical shifts, providing a high level of confidence in the final structural assignment.[5]

Table 1: Representative NMR Chemical Shift Comparison for Regioisomers

Nucleus	1,3-Disubstituted Pyrazole (Typical δ ppm)	1,5-Disubstituted Pyrazole (Typical δ ppm)	Key Differentiator
¹H	H-5 is often more downfield than H-3	H-3 is often more downfield than H-5	Relative shifts of ring protons; NOE between N1-substituent and C5-substituent.
¹³C	C-3 and C-5 have distinct, substituent-dependent shifts	C-3 and C-5 have distinct, substituent-dependent shifts	The specific chemical shift of the substituted carbons (C3 vs. C5) is the primary indicator.[3]
¹⁵N	N-1 and N-2 shifts are highly dependent on the R1/R2 groups	N-1 and N-2 shifts differ significantly from the 1,3-isomer	The absolute and relative chemical shifts of the two nitrogen atoms.[5]

Experimental Protocol: Definitive Regioisomer Assignment via NMR

This protocol outlines a self-validating workflow for distinguishing pyrazole regioisomers.

• Sample Preparation:

  • Dissolve 5-10 mg of the purified pyrazole sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

  • Ensure the sample is fully dissolved to avoid signal broadening. Use of an internal standard like tetramethylsilane (TMS) is recommended for precise referencing.[6]

• Data Acquisition:

  • ¹H NMR: Acquire a standard 1D proton spectrum. This provides the initial overview of the proton environments.

  • ¹³C NMR: Acquire a proton-decoupled 1D carbon spectrum. This reveals the number of unique carbons and their chemical shifts.

  • 2D NOESY (or ROESY): This is the critical experiment for N-substituted pyrazoles. Acquire a 2D NOESY spectrum with a mixing time appropriate for small molecules (typically 500-800 ms).

  • 2D HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are 2 or 3 bonds away. It can be used to confirm assignments by observing the correlation from the N1-substituent's protons to the C5 carbon in the 1,5-isomer, a correlation that will be absent for the C3 carbon.

• Data Analysis:

  • Process and reference all spectra.

  • Assign the proton and carbon signals based on their chemical shifts, multiplicities, and integrations.

  • Critically analyze the 2D NOESY spectrum for a cross-peak between the protons of the N1-substituent and the protons of the C5-substituent. The presence of this peak confirms the 1,5-regioisomer.[2] Its absence strongly supports the 1,3-regioisomer structure.

  • Use the HMBC spectrum to cross-validate the assignment.

Diagram: NMR Workflow for Isomer Identification

Caption: A decision-based workflow for NMR analysis of pyrazole regioisomers.

Supporting Techniques: IR Spectroscopy and Mass Spectrometry

While NMR is the primary tool, Infrared (IR) spectroscopy and Mass Spectrometry (MS) provide valuable, complementary data.

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational frequencies of chemical bonds. While the overall fingerprint region can be complex, certain stretching frequencies are characteristic. For N-unsubstituted pyrazoles, the N-H stretching frequency is sensitive to the electronic nature of substituents on the ring and the extent of intermolecular hydrogen bonding.[7] Additionally, characteristic bands for the pyrazole ring itself can be observed, typically in the 1400-1550 cm⁻¹ region.[8][9] While IR alone is rarely sufficient to distinguish regioisomers, significant shifts in these characteristic bands between two isolated isomers can serve as corroborating evidence for their different structures.

Table 2: Characteristic IR Absorption Bands for Pyrazoles

Functional Group	Typical Wavenumber (cm⁻¹)	Notes
N-H Stretch (H-bonded)	3100 - 3180	Broad; position is sensitive to substitution and solid-state packing.[7]
C-H Stretch (Aromatic)	3000 - 3100
C=N, C=C Stretch	1400 - 1550	Characteristic of the pyrazole ring vibrations.[8][9]
C-N Stretch	~1290	A strong band often associated with the pyrazole ring.[9]

Mass Spectrometry (MS)

Since regioisomers have identical molecular formulas, they will exhibit the same molecular ion peak (M⁺) in a mass spectrum. Differentiation, therefore, must come from analyzing their fragmentation patterns, typically under Electron Impact (EI) ionization. The position of a substituent can direct how the molecule breaks apart. For example, a bulky substituent at C5 might favor a different initial cleavage than the same substituent at C3, leading to a different relative abundance of fragment ions. While these differences can sometimes be subtle, a careful comparison of the fragmentation patterns of the isolated isomers can provide strong evidence to support an assignment made by NMR.[10]

An Integrated Strategy for Unambiguous Characterization

The most robust and trustworthy structural elucidation comes from an integrated approach. No single piece of data should be viewed in isolation. The definitive spatial information from a 2D NOESY experiment should be supported by the chemical shift data from ¹H and ¹³C NMR, which should, in turn, be consistent with the vibrational modes observed in the IR spectrum and the fragmentation patterns seen in the mass spectrum.

By combining these powerful analytical techniques and understanding the causality behind the spectroscopic differences, researchers can confidently distinguish between pyrazole regioisomers, ensuring the integrity of their research and accelerating the journey from molecular design to functional application.

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A Comparative Benchmarking Guide to Novel Pyrazole Compounds for Anticancer Drug Discovery

In the relentless pursuit of more effective and selective cancer therapeutics, the scientific community continuously explores novel chemical scaffolds with the potential to overcome the limitations of existing treatments. Among these, pyrazole-containing compounds have emerged as a particularly promising class of anticancer agents. Their versatile structure allows for diverse substitutions, leading to a wide range of biological activities. This guide provides a comprehensive benchmarking analysis of newly developed pyrazole compounds against established anticancer drugs, offering researchers, scientists, and drug development professionals a detailed comparison supported by experimental data and mechanistic insights.

Introduction: The Therapeutic Promise of Pyrazole Scaffolds

Pyrazoles are five-membered heterocyclic rings containing two adjacent nitrogen atoms. This core structure serves as a valuable pharmacophore in medicinal chemistry due to its ability to engage in various biological interactions.[1] Numerous pyrazole derivatives have demonstrated potent anticancer activities by targeting key signaling pathways and cellular processes implicated in tumorigenesis and metastasis.[2] Their mechanisms of action often involve the inhibition of critical enzymes such as cyclooxygenase-2 (COX-2), cyclin-dependent kinases (CDKs), and receptor tyrosine kinases like the epidermal growth factor receptor (EGFR), which are frequently dysregulated in cancer.[3] This guide will delve into the comparative efficacy of select novel pyrazole compounds, providing a data-driven perspective on their potential as next-generation cancer therapies.

Selection of Benchmark Anticancer Drugs

To provide a robust and relevant comparison, a panel of well-established anticancer drugs with diverse mechanisms of action has been selected. The rationale for choosing these specific drugs lies in their widespread clinical use and their well-characterized modes of action, which serve as excellent points of reference for evaluating novel compounds.

• Doxorubicin: An anthracycline antibiotic that intercalates into DNA and inhibits topoisomerase II, leading to DNA damage and apoptosis. It is a widely used chemotherapeutic agent for a variety of cancers.

• Cisplatin: A platinum-based drug that forms cross-links with DNA, disrupting DNA replication and transcription and inducing apoptosis. It is a cornerstone of treatment for many solid tumors.

• Paclitaxel: A taxane that stabilizes microtubules, leading to mitotic arrest and apoptosis. It is effective against a broad spectrum of cancers.

• Celecoxib: A selective COX-2 inhibitor that, in addition to its anti-inflammatory properties, has shown anticancer effects by modulating pathways involved in proliferation, apoptosis, and angiogenesis.[3] As a pyrazole-containing drug itself, it provides a particularly relevant benchmark.

In Vitro Benchmarking: A Head-to-Head Comparison

The initial evaluation of any potential anticancer agent relies on a battery of in vitro assays to determine its cytotoxicity against various cancer cell lines and to elucidate its mechanism of action. This section details the protocols for these assays and presents a comparative analysis of novel pyrazole compounds against the benchmark drugs.

Cytotoxicity Assessment: Gauging the Potency

The half-maximal inhibitory concentration (IC50) is a critical metric for quantifying the potency of a compound in inhibiting cancer cell growth. Two robust and widely accepted colorimetric assays, the MTT and SRB assays, are employed for this purpose.

Caption: Workflow for MTT and SRB cytotoxicity assays.

The following table summarizes the IC50 values of selected novel pyrazole compounds and benchmark drugs against various human cancer cell lines.

Compound/Drug	Cell Line	Cancer Type	IC50 (µM)	Reference
Novel Pyrazole Compounds
PTA-1	MDA-MB-231	Triple-Negative Breast Cancer	0.93	[4]
Compound 1a	A549	Lung Cancer	2.24	[5]
Compound 7d	MCF7	Breast Cancer	42.6	[6]
Compound 9e	PACA2	Pancreatic Cancer	27.6	[6][7]
Compound 6b	HNO-97	Head and Neck Cancer	10.5	[8]
Compound 6d	HNO-97	Head and Neck Cancer	10.0	[8]
Benchmark Drugs
Doxorubicin	A549	Lung Cancer	9.20	[5]
Doxorubicin	MCF7	Breast Cancer	48.0	[6]
Doxorubicin	PACA2	Pancreatic Cancer	52.1	[6][7]
Paclitaxel	MDA-MB-468	Triple-Negative Breast Cancer	49.90 (24h)	[9]
Celecoxib	U251	Glioblastoma	11.7	[10]
Celecoxib	HCT-116	Colorectal Cancer	22.99-51.66
Celecoxib	HeLa	Cervical Cancer	37.2	[10]

Expert Analysis: The data reveals that several novel pyrazole compounds exhibit potent anticancer activity, with some, like PTA-1 and Compound 1a, demonstrating significantly lower IC50 values than the conventional chemotherapeutic agent Doxorubicin in specific cell lines.[4][5] This highlights the potential for developing highly effective and targeted therapies based on the pyrazole scaffold.

Unraveling the Mechanism of Cell Death: Apoptosis and Cell Cycle Analysis

To understand how these compounds exert their cytotoxic effects, it is crucial to investigate their impact on fundamental cellular processes like apoptosis (programmed cell death) and the cell cycle.

Caption: Workflow for apoptosis and cell cycle analysis.

Mechanistic Insights: Studies have shown that many pyrazole derivatives induce apoptosis and cause cell cycle arrest in cancer cells. For instance, Compound 1a has been observed to significantly induce apoptosis in A549 lung cancer cells.[5] Similarly, PTA-1 induces apoptosis and arrests cells in the S and G2/M phases of the cell cycle in triple-negative breast cancer cells.[4] This dual effect on apoptosis induction and cell cycle disruption is a hallmark of many effective anticancer agents.

In Vivo Validation: From the Bench to Preclinical Models

While in vitro assays provide valuable initial data, the ultimate test of a compound's therapeutic potential lies in its efficacy in a living organism. Xenograft mouse models, where human tumor cells are implanted into immunodeficient mice, are a standard preclinical model for evaluating anticancer drugs.

Experimental Protocol: Xenograft Mouse Model

• Cell Culture and Implantation: Human cancer cells are cultured and then subcutaneously injected into the flank of immunodeficient mice.

• Tumor Growth Monitoring: Tumor volume is measured regularly using calipers.

• Treatment Administration: Once tumors reach a specified size, mice are randomized into control and treatment groups. The novel pyrazole compounds and benchmark drugs are administered via an appropriate route (e.g., oral gavage, intraperitoneal injection).

• Efficacy Assessment: Tumor growth inhibition is monitored throughout the treatment period and compared between the different groups.

• Toxicity Evaluation: Animal body weight and general health are monitored to assess the toxicity of the compounds.

Expert Perspective: The transition from in vitro to in vivo models is a critical step in drug development. While in vitro assays provide a controlled environment to study cellular mechanisms, in vivo models offer a more complex physiological context, including factors like drug metabolism, distribution, and tumor microenvironment interactions, which are crucial for predicting clinical outcomes.

Delving into the Molecular Mechanisms: Signaling Pathway Analysis

To develop truly targeted therapies, it is essential to understand the molecular pathways through which these compounds exert their effects. Many pyrazole derivatives have been shown to modulate key signaling pathways that are often hyperactivated in cancer, such as the MAPK/ERK and PI3K/Akt pathways.

Signaling Pathways Targeted by Anticancer Agents

Caption: Simplified overview of key signaling pathways in cancer.

Mechanistic Causality: The anticancer effects of many pyrazole compounds can be attributed to their ability to inhibit specific kinases within these pathways. For example, celecoxib, a pyrazole-containing COX-2 inhibitor, has been shown to inhibit the phosphorylation of Akt, a key component of the PI3K/Akt pathway.[1] By blocking these pro-survival and pro-proliferative signals, pyrazole derivatives can effectively induce apoptosis and halt tumor growth.

Conclusion and Future Directions

The novel pyrazole compounds highlighted in this guide demonstrate significant potential as anticancer agents, with some exhibiting superior potency to established chemotherapeutics in vitro. Their ability to induce apoptosis, arrest the cell cycle, and modulate key signaling pathways underscores the promise of the pyrazole scaffold in cancer drug discovery.

Future research should focus on optimizing the structure of these lead compounds to enhance their efficacy and selectivity, as well as to improve their pharmacokinetic and safety profiles. Further in vivo studies are warranted to validate the promising in vitro results and to assess their therapeutic potential in more complex preclinical models. The continued exploration of pyrazole derivatives holds the key to developing more effective and less toxic treatments for a wide range of cancers.

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The Rise of Pyrazole Carbothioamides: A New Frontier in Antifungal Drug Discovery

A Comparative Analysis of Antifungal Activity and a Look Towards the Future

The escalating threat of invasive fungal infections, compounded by the growing specter of antifungal resistance, has created an urgent need for novel therapeutic agents. Among the promising new classes of compounds, pyrazole carbothioamides have emerged as a significant area of interest for researchers and drug development professionals. This guide provides a comprehensive overview of the current state of knowledge on the antifungal activity of pyrazole carbothioamides, setting their performance in the context of established standard antifungals. While direct, comprehensive comparative data is still emerging, this document synthesizes the available preclinical evidence, delves into their unique mechanisms of action, and outlines the path forward for their development as next-generation antifungal therapies.

The Landscape of Antifungal Innovation: The Promise of Pyrazole Carbothioamides

For decades, the clinical armamentarium against fungal pathogens has been dominated by a few key drug classes: the azoles, polyenes, and echinocandins. While these agents have saved countless lives, their efficacy is increasingly challenged by the rise of drug-resistant strains. Pyrazoles, a class of five-membered heterocyclic compounds, have long been recognized for their diverse biological activities, including antimicrobial and antifungal properties.[1][2] The derivatization of the pyrazole core with a carbothioamide moiety has been a key focus of recent research, leading to the discovery of compounds with potent and, in some cases, novel antifungal activities.[3][4]

In Vitro Antifungal Activity: A Glimpse of Potency

Numerous studies have demonstrated the in vitro antifungal activity of various pyrazole carbothioamide derivatives against a range of fungal pathogens. While a definitive head-to-head comparison with a full panel of standard antifungals across multiple studies is challenging due to variations in experimental protocols, the existing data provides a strong indication of their potential.

One notable study reported that a series of newly synthesized pyrazole carbothioamides exhibited a wide range of in vitro antifungal activities. Among them, a compound with a chloro substitution demonstrated excellent inhibition against all tested fungal species. Another study highlighted a series of N,N-dimethylaminophenyl substituted pyrazole carbothioamide derivatives, with some compounds showing excellent inhibition against Aspergillus niger and Aspergillus flavus.[3] However, the activity against Candida albicans was found to be poorer in this particular series when compared to the standard nystatin.[3]

In the realm of plant pathogenic fungi, certain pyrazole carboxamide and isoxazolol pyrazole carboxylate derivatives have shown significant activity.[5] One isoxazolol pyrazole carboxylate, in particular, displayed strong antifungal activity against Rhizoctonia solani, with an EC50 value of 0.37 μg/mL, which was superior to the commercial fungicide carbendazol.[5]

A particularly groundbreaking discovery is a novel pyrazolone-carbothioamide derivative, designated as compound A7, which has shown remarkable picomolar in vitro antifungal activity against Candida glabrata (MIC = 0.00012 μg/mL) and Cryptococcus neoformans (MIC = 0.00012 μg/mL).[4] This level of potency is exceptional and underscores the therapeutic potential of this chemical scaffold.

Table 1: Selected In Vitro Antifungal Activities of Pyrazole Carbothioamide Derivatives

Fungal Species	Pyrazole Carbothioamide Derivative	Activity (MIC/EC50)	Standard Antifungal	Activity (MIC)	Reference
Candida albicans	5-hydroxy-3-phenyl-1H-pyrazole-1-carbothioamide	Favorable effect	Fluconazole	-	[6]
Candida tropicalis	5-hydroxy-3-phenyl-1H-pyrazole-1-carbothioamide	Favorable effect	Fluconazole	-	[6]
Candida glabrata	Compound A7 (pyrazolone-carbothioamide)	0.00012 µg/mL	-	-	[4]
Cryptococcus neoformans	Compound A7 (pyrazolone-carbothioamide)	0.00012 µg/mL	-	-	[4]
Aspergillus niger	N,N-dimethylaminophenyl substituted pyrazole carbothioamides	Moderate to good	Nystatin	20.0 µg/mL	[3]
Aspergillus flavus	N,N-dimethylaminophenyl substituted pyrazole carbothioamides	Moderate to good	Nystatin	-	[3]
Rhizoctonia solani	Isoxazolol pyrazole carboxylate 7ai	0.37 µg/mL (EC50)	Carbendazol	>0.37 µg/mL (EC50)	[5]

Disclaimer: The data presented in this table is a compilation from different studies and should not be interpreted as a direct head-to-head comparison due to variations in experimental methodologies.

In Vivo Efficacy: Translating In Vitro Promise to Therapeutic Potential

The true measure of a novel antifungal candidate lies in its in vivo efficacy. Encouragingly, the highly potent pyrazolone-carbothioamide derivative, compound A7, has demonstrated potent therapeutic efficacy in murine models of both candidiasis and cryptococcosis.[4] This successful translation from in vitro activity to in vivo effectiveness is a critical milestone in the development of this compound and a strong validation for the pyrazole carbothioamide class as a whole. Further in vivo studies on a broader range of derivatives are eagerly awaited by the scientific community.

A Novel Mechanism of Action: Disrupting Fungal Homeostasis

Perhaps the most exciting aspect of pyrazole carbothioamide research is the discovery of a novel mechanism of action for some of its derivatives. While many antifungal agents target the fungal cell wall or cell membrane, compound A7 was found to disrupt the iron homeostasis of fungal cells.[4] This disruption leads to the accumulation of reactive oxygen species (ROS) and lipid peroxides, ultimately inducing oxidative stress and cell death.[4] This unique mechanism is independent of the Pdr1-KIX interaction, which is a target for some other antifungal strategies.[4]

This novel mode of action presents several potential advantages. Firstly, it may be effective against fungal strains that have developed resistance to existing antifungal drugs that act on traditional targets. Secondly, a novel target reduces the likelihood of cross-resistance with current therapies.

For context, it is crucial to understand the mechanisms of action of the standard antifungal classes:

• Azoles (e.g., Fluconazole, Voriconazole): Inhibit the enzyme lanosterol 14α-demethylase, which is essential for the synthesis of ergosterol, a vital component of the fungal cell membrane.[7]

• Polyenes (e.g., Amphotericin B): Bind directly to ergosterol in the fungal cell membrane, forming pores that lead to leakage of cellular contents and cell death.[8]

• Echinocandins (e.g., Caspofungin, Micafungin): Inhibit the synthesis of β-(1,3)-D-glucan, a critical component of the fungal cell wall, leading to cell wall instability and lysis.[9]

Figure 1: A simplified comparison of the mechanisms of action of pyrazole carbothioamides and standard antifungal drug classes.

Activity Against Resistant Fungi: A Potential Game-Changer

The ability of a new antifungal agent to overcome existing resistance mechanisms is a key determinant of its clinical utility. Promisingly, some pyrazolone carbothioamide derivatives have shown the ability to act synergistically with fluconazole to treat resistant C. glabrata infections.[10] These compounds act by inhibiting efflux pumps and down-regulating resistance-associated genes, effectively re-sensitizing the resistant strains to the effects of azoles.[10] This combinatorial approach holds significant promise for extending the lifespan of existing antifungal drugs and combating difficult-to-treat infections.

Safety and Toxicity Profile: Early but Encouraging Signs

A critical aspect of drug development is the safety and toxicity profile of a new compound. While comprehensive toxicology data for pyrazole carbothioamides is still limited, initial studies are encouraging. One study investigating a series of pyrazole derivatives found that the most effective antifungal compound was completely safe when tested against a normal human skin cell line, with no IC50 dose obtained.[3] Another study on pyrazoline derivatives with anticancer activity showed that the most potent compounds exhibited low toxicity against normal human primary lung cells.[11] However, it is important to note that a study on 1-methyl-1H-pyrazole-5-carboxamides, a related but distinct class of compounds, revealed unexpected acute toxicity in mice, which was linked to the inhibition of mitochondrial respiration.[12][13] This highlights the importance of thorough toxicological evaluation for each new pyrazole derivative.

Experimental Protocols for Comparative Evaluation

To facilitate the direct comparison of novel pyrazole carbothioamides with standard antifungals, standardized experimental protocols are essential.

In Vitro Antifungal Susceptibility Testing: Broth Microdilution Method

This method is a cornerstone for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent.

• Preparation of Fungal Inoculum:

  • Culture the fungal strain on an appropriate agar medium (e.g., Sabouraud Dextrose Agar for yeasts, Potato Dextrose Agar for molds).

  • Harvest the fungal cells or spores and suspend them in sterile saline.

  • Adjust the suspension to a standardized concentration using a spectrophotometer or hemocytometer.

• Preparation of Antifungal Dilutions:

  • Prepare a stock solution of the pyrazole carbothioamide and standard antifungal drugs in a suitable solvent (e.g., DMSO).

  • Perform serial twofold dilutions of each compound in a 96-well microtiter plate containing RPMI-1640 medium.

• Inoculation and Incubation:

  • Add the standardized fungal inoculum to each well of the microtiter plate.

  • Include a growth control (no drug) and a sterility control (no inoculum).

  • Incubate the plates at an appropriate temperature (e.g., 35°C for Candida spp.) for a specified period (e.g., 24-48 hours).

• Determination of MIC:

  • The MIC is the lowest concentration of the antifungal agent that causes a significant inhibition of fungal growth compared to the growth control. This can be determined visually or by using a spectrophotometric plate reader.

Figure 2: A standardized workflow for determining the Minimum Inhibitory Concentration (MIC) of antifungal compounds using the broth microdilution method.

In Vivo Efficacy Testing: Murine Model of Systemic Candidiasis

Animal models are indispensable for evaluating the therapeutic potential of new antifungal agents.

• Animal Model:

  • Use immunocompromised mice (e.g., neutropenic mice) to establish a robust infection.

• Infection:

  • Infect the mice intravenously with a standardized inoculum of a pathogenic Candida species (e.g., Candida albicans).

• Treatment:

  • Administer the pyrazole carbothioamide and a standard antifungal drug (e.g., fluconazole) at various doses via an appropriate route (e.g., oral or intraperitoneal).

  • Include a vehicle control group.

• Evaluation of Efficacy:

  • Monitor the survival of the mice over a set period (e.g., 14-21 days).

  • At the end of the study, or at predetermined time points, sacrifice a subset of animals and determine the fungal burden in target organs (e.g., kidneys, brain) by plating homogenized tissue on selective agar.

• Data Analysis:

  • Compare the survival rates and organ fungal burdens between the treated and control groups to determine the efficacy of the test compound.

Future Outlook and the Path Forward

The research on pyrazole carbothioamides as antifungal agents is at a promising yet early stage. The potent in vitro and in vivo activity of certain derivatives, coupled with the discovery of a novel mechanism of action, strongly suggests that this class of compounds has the potential to address the urgent need for new antifungal therapies.

However, to realize this potential, several key research gaps must be addressed:

• Comprehensive Head-to-Head Comparative Studies: There is a critical need for well-controlled, standardized studies that directly compare the in vitro activity of a broad range of pyrazole carbothioamides against a comprehensive panel of clinically relevant fungal pathogens, alongside all major classes of standard antifungal drugs.

• Expanded In Vivo Efficacy and Pharmacokinetic/Pharmacodynamic (PK/PD) Studies: More extensive in vivo testing in various animal models of fungal infections is required to establish the therapeutic window and optimal dosing regimens for lead candidates. PK/PD studies will be crucial for understanding the relationship between drug exposure and antifungal effect.

• Investigation of Resistance Mechanisms: As with any new antimicrobial agent, it is vital to proactively investigate the potential for resistance development. Studies to determine the frequency of resistance emergence and the molecular mechanisms underlying resistance to pyrazoles are essential.

• Thorough Toxicological Profiling: A comprehensive evaluation of the safety and toxicity of lead pyrazole carbothioamide candidates is paramount. This should include in vitro cytotoxicity testing against a panel of normal human cell lines and in-depth in vivo toxicology studies in animal models.

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